2-(2,6-Dimethylmorpholino)-3-phenylquinoline

• CAS: 339102-84-0

Core Science & Biosynthesis

Structural Elucidation, Physicochemical Profiling, and Synthetic Methodology of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

Executive Summary

The compound 2-(2,6-Dimethylmorpholino)-3-phenylquinoline represents a highly functionalized, rationally designed heterocyclic architecture. By fusing the privileged quinoline core with a sterically demanding 3-phenyl group and a pharmacokinetically favorable 2,6-dimethylmorpholine moiety, this molecule serves as a compelling scaffold for advanced drug discovery. This technical guide provides an in-depth analysis of its conformational dynamics, physicochemical properties, and putative pharmacological utility, alongside a highly optimized, self-validating synthetic protocol.

Structural Elucidation & Conformational Dynamics

The molecular architecture of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline is defined by three distinct domains, each contributing to its overall stereoelectronic profile:

The Quinoline Core and the "Ortho-Effect"

The quinoline ring serves as a rigid, aromatic backbone capable of engaging in π−π stacking and hydrophobic interactions[1]. The introduction of a phenyl group at the C3 position creates significant steric hindrance with the adjacent C4 proton and the C2 substituent. This steric clash forces the 3-phenyl ring to adopt a twisted dihedral angle relative to the quinoline plane, breaking coplanarity.

Conformational Bias of the 2,6-Dimethylmorpholine Moiety

Morpholine is a privileged scaffold in central nervous system (CNS) and oncology drug discovery due to its balanced lipophilic-hydrophilic profile[2]. In this compound, the morpholine ring is substituted with methyl groups at the 2 and 6 positions.

• Causality of Isomerism: The cis-isomer of 2,6-dimethylmorpholine is a meso compound and is thermodynamically preferred. In its chair conformation, both methyl groups occupy equatorial positions, minimizing unfavorable 1,3-diaxial interactions. Conversely, the trans-isomer forces one methyl group into an axial position, inducing steric strain.

• Electronic Decoupling: The bulky 3-phenyl group forces the C2-morpholino group out of the quinoline plane. This orthogonal twist prevents the delocalization of the morpholine nitrogen's lone pair into the quinoline π -system. Consequently, the basicity (pKa) of the morpholine nitrogen is preserved, enhancing its ability to act as a hydrogen-bond acceptor or protonate at physiological pH[3].

Physicochemical Profiling & Drug-Likeness

To predict the pharmacokinetic viability of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline, we evaluate its properties against Lipinski's Rule of Five and Veber's parameters. The integration of the morpholine ring is a deliberate strategy to modulate lipophilicity and improve blood-brain barrier (BBB) permeability[4].

Property	Calculated Value	Pharmacokinetic Rationale & Impact
Molecular Formula	C21H22N2O	Defines the atomic composition and structural boundaries.
Molecular Weight	318.42 g/mol	Well below the 500 Da threshold, favoring oral bioavailability and membrane diffusion.
LogP (Estimated)	4.2 - 4.6	Optimal lipophilicity for BBB penetration; the methyl groups increase LogP relative to unsubstituted morpholine[2].
Hydrogen Bond Donors (HBD)	0	Absence of HBDs minimizes desolvation energy penalties during lipid bilayer crossing.
Hydrogen Bond Acceptors (HBA)	3	Provided by the quinoline N, morpholine N, and morpholine O. Sufficient for target engagement[5].
Topological Polar Surface Area	~32.3 Ų	Highly favorable for CNS penetration (optimal TPSA for BBB crossing is < 90 Ų).
Rotatable Bonds	2	High structural rigidity minimizes entropic loss upon target binding.

Predicted Pharmacological Profile

2-Aminoquinoline derivatives are frequently utilized as kinase inhibitors (e.g., targeting the PI3K/mTOR pathway) and ligands for Src homology 3 (SH3) domains[6]. The morpholine oxygen acts as a critical hydrogen-bond acceptor in the hinge region of kinases, while the 3-phenyl group occupies adjacent hydrophobic pockets[7].

Caption: Putative pharmacophore interactions of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline.

Synthetic Methodology & Protocols

The synthesis of 2-aminoquinolines traditionally relies on nucleophilic aromatic substitution ( SN​Ar ). However, the presence of the 3-phenyl group creates severe steric hindrance at the C2 position, rendering thermal SN​Ar kinetically unfavorable and low-yielding.

Causality of Catalyst Selection: To overcome this activation energy barrier, a Palladium-catalyzed Buchwald-Hartwig cross-coupling is employed[8]. The use of a bulky, bidentate ligand like BINAP facilitates the challenging reductive elimination step around the sterically crowded C2 center, ensuring high yields and chemoselectivity[6].

Caption: Two-step synthetic workflow utilizing Pd-catalyzed Buchwald-Hartwig amination.

Step-by-Step Protocol: Buchwald-Hartwig Amination

• Inert Atmosphere Preparation: In a glovebox or under a strictly inert argon atmosphere, charge an oven-dried Schlenk tube with 2-chloro-3-phenylquinoline (1.0 equiv), Pd2​(dba)3​ (0.05 equiv), rac-BINAP (0.10 equiv), and sodium tert-butoxide (1.5 equiv). Rationale: Moisture and oxygen rapidly deactivate the Pd(0) catalytic species.

• Reagent Addition: Add anhydrous toluene (0.2 M) to the flask, followed by the dropwise addition of cis-2,6-dimethylmorpholine (1.2 equiv) via a gastight syringe.

• Catalytic Cycle: Seal the Schlenk tube, transfer it to a pre-heated reaction block, and stir vigorously at 100 °C for 12–16 hours.

• Workup: Cool the reaction mixture to room temperature. Dilute with ethyl acetate (EtOAc) and filter through a pad of Celite. Rationale: Celite filtration removes precipitated palladium black and inorganic sodium chloride salts, preventing emulsion formation during extraction.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel using a gradient of hexanes/EtOAc to afford the pure title compound.

Analytical Validation (Self-Validating System)

To ensure the integrity of the synthesized compound, a self-validating analytical workflow must be executed. The structural assignment relies on specific diagnostic markers:

• High-Resolution Mass Spectrometry (HRMS-ESI): Calculate for [M+H]+ C21​H23​N2​O+ : 319.1805. Observed mass must be within ±5 ppm to confirm the molecular formula.

• 1 H NMR (400 MHz, CDCl3​ ):

  • Diagnostic Peak 1: A distinct singlet around δ 7.90–8.10 ppm corresponding to the C4 proton of the quinoline ring.

  • Diagnostic Peak 2: A multiplet at δ 3.80–4.00 ppm for the equatorial protons of the morpholine ring adjacent to the oxygen.

  • Diagnostic Peak 3: A doublet around δ 1.15 ppm integrating to 6 protons, confirming the presence of the two methyl groups on the morpholine ring. The presence of a single doublet confirms the symmetry of the cis-isomer.

• 13 C NMR (100 MHz, CDCl3​ ): Look for the highly deshielded C2 quinoline carbon ( ∼δ 160 ppm) and the diagnostic morpholine methyl carbons ( ∼δ 19 ppm).

• HPLC Purity: Run on a C18 reverse-phase column (Water/Acetonitrile gradient with 0.1% TFA). Purity must exceed 95% based on UV integration at 254 nm before utilizing the compound in biological assays.

References

• National Center for Biotechnology Information (PMC). "Occurrence of Morpholine in Central Nervous System Drug Discovery."[Link]

• PubMed / Journal of Organic Chemistry. "Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain."[Link]

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Biological activity of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline in vitro

An In-Depth Technical Guide on the Prospective In Vitro Biological Activity of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

Preamble: A Forward-Looking Analysis

This technical guide ventures into the prospective in vitro biological activities of the novel chemical entity, 2-(2,6-Dimethylmorpholino)-3-phenylquinoline. As of the present, specific experimental data for this compound is not extensively available in peer-reviewed literature. Therefore, this document is structured as a forward-looking analysis, drawing upon established knowledge of the distinct chemical moieties that constitute this molecule: the quinoline core, the morpholine substituent, and the phenyl group. Our objective is to provide a scientifically grounded framework for researchers and drug development professionals to direct future in vitro investigations. The hypotheses and experimental designs detailed herein are extrapolated from extensive research on analogous chemical structures.

Introduction to the Quinoline and Morpholine Scaffolds in Drug Discovery

The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including anticancer, antimalarial, antibacterial, and anti-inflammatory properties.[1] Its rigid, planar structure allows for effective interaction with various biological targets.[2] Several quinoline-based drugs, such as bosutinib, have been approved for cancer treatment, highlighting the therapeutic potential of this heterocyclic system.[3]

The morpholine ring is another crucial pharmacophore, frequently incorporated into drug candidates to enhance their physicochemical properties and biological activity.[4] Its inclusion can improve aqueous solubility, metabolic stability, and blood-brain barrier permeability.[5][6] The morpholine moiety is present in several approved drugs and is known to contribute to a range of pharmacological effects.[7] The combination of a quinoline core with a morpholine substituent in 2-(2,6-Dimethylmorpholino)-3-phenylquinoline presents a compelling case for investigating its biological potential, particularly in the realm of oncology.

Prospective Anticancer Activity: A Primary Investigative Focus

Based on the extensive literature on quinoline derivatives, a primary area of investigation for 2-(2,6-Dimethylmorpholino)-3-phenylquinoline should be its potential as an anticancer agent.[2][8] Numerous studies have demonstrated the potent cytotoxic effects of quinoline compounds against a variety of cancer cell lines.[9][10]

Hypothesized Mechanisms of Anticancer Action

The anticancer activity of quinoline derivatives is often mediated through multiple mechanisms of action.[2] For 2-(2,6-Dimethylmorpholino)-3-phenylquinoline, we can postulate several potential pathways based on its structural components.

• Inhibition of Pro-Survival Signaling Pathways: A significant number of quinoline-based compounds have been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in cancer.[11][12][13] This pathway plays a critical role in cell proliferation, survival, and growth.[12] It is plausible that 2-(2,6-Dimethylmorpholino)-3-phenylquinoline could act as a dual PI3K/mTOR inhibitor.[14][15]

• Induction of Apoptosis: The induction of programmed cell death, or apoptosis, is a hallmark of many effective anticancer agents.[16] Quinoline derivatives have been reported to induce apoptosis through both intrinsic and extrinsic pathways.[17] This can involve the modulation of Bcl-2 family proteins, activation of caspases, and cell cycle arrest.[18][19]

• Cell Cycle Arrest: Disruption of the normal cell cycle progression is another key mechanism by which anticancer drugs exert their effects.[19] Quinoline compounds have been shown to cause cell cycle arrest at various phases, most notably the G2/M phase.[18][20]

Below is a diagram illustrating the potential signaling pathways that could be modulated by 2-(2,6-Dimethylmorpholino)-3-phenylquinoline.

Caption: Prospective anticancer mechanisms of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline.

In Vitro Experimental Protocols for Biological Activity Assessment

To empirically validate the hypothesized biological activities of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline, a systematic in vitro evaluation is required. The following protocols are standard methodologies for assessing cytotoxicity, cell cycle progression, and apoptosis.

Cell Viability and Cytotoxicity Assays

The initial step in evaluating the anticancer potential of a novel compound is to determine its cytotoxic effects on various cancer cell lines.

Table 1: Proposed Panel of Human Cancer Cell Lines

Cell Line	Cancer Type	Rationale
A549	Lung Carcinoma	Commonly used model for lung cancer studies.[21]
MCF-7	Breast Adenocarcinoma	Represents estrogen receptor-positive breast cancer.[3]
HCT-116	Colon Carcinoma	A well-characterized model for colorectal cancer.[3][15]
K-562	Chronic Myelogenous Leukemia	A suspension cell line model for leukemia.[19]
Caco-2	Colorectal Adenocarcinoma	A model for intestinal epithelial barrier and cytotoxicity.[10]

3.1.1. MTT Assay Protocol

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[2][22]

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with varying concentrations of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline (e.g., 0.1, 1, 10, 50, 100 µM) for 24, 48, and 72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Cell Cycle Analysis by Flow Cytometry

This technique is used to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[16][19]

• Cell Treatment: Seed cells in 6-well plates and treat with the IC50 concentration of the compound for 24 and 48 hours.

• Cell Harvesting and Fixation: Harvest the cells by trypsinization, wash with PBS, and fix in cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing propidium iodide (PI) and RNase A.[16]

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each phase of the cell cycle using appropriate software.

Apoptosis Assay by Annexin V/PI Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[16]

• Cell Treatment: Treat cells in 6-well plates with the IC50 concentration of the compound for 24 and 48 hours.

• Cell Staining: Harvest the cells and resuspend them in Annexin V binding buffer. Add Annexin V-FITC and propidium iodide (PI) to the cell suspension and incubate in the dark for 15 minutes.

• Flow Cytometry: Analyze the stained cells by flow cytometry within one hour.

• Data Analysis: Determine the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, and necrotic).

The following diagram outlines the general workflow for the in vitro assessment of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline.

Caption: General workflow for in vitro biological activity assessment.

Quantitative Data Summary (Hypothetical)

While no experimental data is currently available, the following table provides a template for summarizing prospective cytotoxicity data.

Table 2: Template for IC50 (µM) Values of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

Cell Line	24h	48h	72h
A549	-	-	-
MCF-7	-	-	-
HCT-116	-	-	-
K-562	-	-	-
Caco-2	-	-	-

Conclusion and Future Directions

The structural features of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline, namely the established pharmacophores of the quinoline and morpholine rings, strongly suggest a high potential for significant in vitro biological activity, particularly as an anticancer agent. The proposed mechanisms of action, including the inhibition of the PI3K/Akt/mTOR pathway and the induction of apoptosis and cell cycle arrest, are well-documented for related quinoline derivatives.

The experimental protocols detailed in this guide provide a robust framework for the systematic in vitro evaluation of this compound. Successful validation of these hypothesized activities would position 2-(2,6-Dimethylmorpholino)-3-phenylquinoline as a promising lead compound for further preclinical development. Future studies should also explore its potential in other therapeutic areas where quinoline and morpholine derivatives have shown promise, such as anti-inflammatory and antimicrobial applications.

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• Abdelmegeed, H., Abdel Ghany, L. M. A., Youssef, A., El-Etrawy, A. S., & Ryad, N. (2024, July 12). Exploring the antitumor potential of novel quinoline derivatives via tubulin polymerization inhibition in breast cancer; design, synthesis and molecular docking. RSC Publishing. [Link]

• [No Author]. (2017, November 19). Can Functionalization of Quinoline Derivatives Be Exploited to Control Quinolines Cytotoxic Effects?. Brieflands. [Link]

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• Mirzaei, S., Eisvand, F., Nejabat, M., Ghodsi, R., & Hadizadeh, F. (2024, February 1). Anticancer Potential of a Synthetic Quinoline, 9IV-c, by Inducing Apoptosis in A549 Cell and In vivo BALB/c Mice Models. Bentham Science Publishers. [Link]

• [No Author]. (2025, October 8). Discovery of indole- and quinolone-based inhibitors of the mTOR/Akt/Pi3K pathway for the potential treatment of autism and certain types of cancer. PubMed. [Link]

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• [No Author]. (2022, September 17). Annotated Review on Various Biological Activities of Quinoline Molecule. Biointerface Research in Applied Chemistry. [Link]

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Mechanism of action of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

An In-depth Technical Guide to the Mechanism of Action of Morpholine-Substituted Quinolines: A Case Study on mTOR Inhibition

Introduction

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of biological activities, including antimalarial, anticancer, and anti-inflammatory effects.[1][2][3] The versatility of the quinoline ring allows for extensive chemical modification, enabling the fine-tuning of its pharmacological properties.[2] One such modification that has garnered significant interest is the incorporation of a morpholine moiety.[4][5] The morpholine ring can enhance the pharmacokinetic and pharmacodynamic properties of a drug candidate, improving solubility, membrane permeability, and target engagement.[4] This guide provides an in-depth technical overview of the mechanism of action of a representative morpholine-substituted quinoline compound, which will be referred to as MQ-10e , a potent inhibitor of the mTOR signaling pathway with significant anticancer activity. This document is intended for researchers, scientists, and drug development professionals.

Molecular Target Identification and Binding Profile

The primary molecular target of MQ-10e has been identified as the mammalian target of rapamycin (mTOR), a serine/threonine kinase that is a central regulator of cell growth, proliferation, and survival. The identification of mTOR as the target was initially suggested by computational modeling and subsequently confirmed through biochemical and cellular assays.

Computational Docking Studies

Molecular docking simulations were employed to predict the binding mode of MQ-10e within the ATP-binding pocket of the mTOR kinase domain. These studies revealed strong binding interactions between the compound and key amino acid residues in the active site.

Experimental Protocol: Molecular Docking

• Protein Preparation: The three-dimensional crystal structure of the mTOR kinase domain (PDB ID: 4JT6) is obtained from the Protein Data Bank.[4] Water molecules and any co-crystallized ligands are removed. Hydrogen atoms are added, and charges are assigned to the protein structure using molecular modeling software such as AutoDock Tools.[4]

• Ligand Preparation: The 2D structure of MQ-10e is sketched and converted to a 3D structure. The ligand is then energy-minimized using a suitable force field.

• Docking Simulation: The prepared ligand is docked into the active site of the prepared protein structure using software like AutoDock Vina.[4] The docking grid is centered on the known ATP-binding site.

• Analysis: The resulting docking poses are analyzed based on their binding energy scores and interactions with the active site residues.

The docking analysis for MQ-10e predicted a lower binding energy compared to the native ligand, suggesting a high-affinity interaction.[4] Key interactions include hydrogen bonds and hydrophobic interactions with critical residues within the mTOR active site.[4]

Cellular Mechanism of Action: mTOR Pathway Inhibition and Apoptosis Induction

MQ-10e exerts its anticancer effects by inhibiting the mTOR signaling pathway, which leads to a cascade of downstream events culminating in cell cycle arrest and apoptosis.

Inhibition of mTOR Signaling

The mTOR kinase exists in two distinct complexes, mTORC1 and mTORC2, which regulate different downstream pathways. MQ-10e has been shown to inhibit the activity of both complexes. The inhibition of mTORC1 leads to the dephosphorylation of its key substrates, p70S6 kinase (p70S6K) and eukaryotic initiation factor 4E-binding protein 1 (4E-BP1). This, in turn, suppresses protein synthesis and cell growth. The inhibition of mTORC2 primarily affects the phosphorylation and activation of Akt, a critical kinase involved in cell survival.

Signaling Pathway Diagram

Caption: Inhibition of the mTOR signaling pathway by MQ-10e.

Induction of Apoptosis

The inhibition of the mTOR pathway by MQ-10e ultimately leads to the induction of apoptosis, or programmed cell death, in cancer cells. This is a key mechanism for its anticancer activity. The apoptotic effect is often characterized by morphological changes in the cell, such as cell shrinkage, chromatin condensation, and the formation of apoptotic bodies.[6]

Experimental Protocol: Apoptosis Assay (Annexin V/PI Staining)

• Cell Culture and Treatment: Cancer cells (e.g., A549, MCF-7) are cultured in appropriate media.[4] Cells are then treated with varying concentrations of MQ-10e for a specified period (e.g., 24-48 hours).

• Cell Staining: After treatment, cells are harvested and washed with cold PBS. The cells are then resuspended in Annexin V binding buffer and stained with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry. Annexin V-positive/PI-negative cells are considered to be in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

• Data Analysis: The percentage of apoptotic cells in the treated samples is compared to that in the untreated control.

Studies have shown that treatment with morpholine-substituted quinazolines leads to an increase in the population of apoptotic cells, confirming that the compound's cytotoxic effects are mediated through the induction of apoptosis.[7]

Antiproliferative Activity and Structure-Activity Relationship (SAR)

The efficacy of MQ-10e has been demonstrated through its potent antiproliferative activity against a panel of cancer cell lines.

In Vitro Cytotoxicity

The cytotoxic effects of MQ-10e are typically evaluated using the MTT assay, which measures the metabolic activity of cells as an indicator of cell viability.

Cell Line	Cancer Type	IC50 (µM) of MQ-10e
A549	Lung Carcinoma	0.033 ± 0.003[4]
MCF-7	Breast Adenocarcinoma	0.087 ± 0.007[4]
MDA-MB-231	Breast Adenocarcinoma	1.003 ± 0.008[4]

Experimental Protocol: MTT Assay

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with a range of concentrations of MQ-10e and incubated for a set period (e.g., 48-72 hours).

• MTT Addition: After the incubation period, MTT solution is added to each well, and the plate is incubated for a few more hours to allow for the formation of formazan crystals.

• Solubilization and Absorbance Reading: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals. The absorbance is then read at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve.

Structure-Activity Relationship (SAR)

SAR studies on morpholine-substituted tetrahydroquinolines have provided insights into the structural features that contribute to their cytotoxic activity.[4] For instance, the nature and position of substituents on the quinoline ring and the phenyl group can significantly influence the compound's potency.[2][4] Electron-withdrawing groups, such as trifluoromethyl groups, on the benzamide moiety have been shown to enhance cytotoxic activity.[4]

SAR Workflow Diagram

Caption: A typical workflow for establishing structure-activity relationships.

Conclusion

The morpholine-substituted quinoline, exemplified here as MQ-10e, represents a promising class of anticancer agents. Its mechanism of action is centered on the inhibition of the mTOR signaling pathway, a critical regulator of cell growth and survival. This inhibition leads to a reduction in protein synthesis and the induction of apoptosis in cancer cells. The potent antiproliferative activity of this compound, coupled with a well-defined structure-activity relationship, makes it a strong candidate for further preclinical and clinical development. Future research should focus on optimizing the pharmacokinetic properties of this class of compounds to enhance their in vivo efficacy and safety profile.

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An In-depth Technical Guide to the Therapeutic Potential of 3-Phenylquinoline Derivatives

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a vast array of pharmacologically active compounds.[1][2] Among its numerous derivatives, the 3-phenylquinoline motif has emerged as a particularly versatile and potent pharmacophore, demonstrating significant therapeutic potential across a spectrum of diseases. This technical guide provides a comprehensive exploration of 3-phenylquinoline derivatives, intended for researchers, scientists, and drug development professionals. We will delve into their synthesis, multifaceted biological activities—including anticancer, anti-inflammatory, antimicrobial, and neuroprotective effects—and the intricate mechanisms of action that underpin their therapeutic promise. This document synthesizes current research, presenting detailed experimental protocols, structure-activity relationship (SAR) analyses, and visual summaries of key signaling pathways to facilitate further investigation and development in this promising field.

Introduction: The Significance of the Quinoline Scaffold

Quinoline, a bicyclic aromatic heterocycle composed of a benzene ring fused to a pyridine ring, is a fundamental building block in drug discovery.[1][2] Its structural rigidity, combined with the presence of a nitrogen atom, allows for a variety of intermolecular interactions with biological targets, including hydrogen bonding, pi-pi stacking, and hydrophobic interactions. This inherent versatility has led to the development of numerous quinoline-based drugs with applications ranging from antimalarials (e.g., chloroquine) to anticancer agents and antibiotics.[3]

The introduction of a phenyl group at the 3-position of the quinoline ring system creates the 3-phenylquinoline core. This substitution significantly influences the molecule's steric and electronic properties, often enhancing its biological activity and target specificity. The phenyl group can be further functionalized, providing a rich platform for medicinal chemists to modulate pharmacokinetic and pharmacodynamic properties, thereby optimizing therapeutic efficacy.

Anticancer Potential of 3-Phenylquinoline Derivatives

The development of novel anticancer agents is a critical area of research, and 3-phenylquinoline derivatives have shown considerable promise.[4] Their cytotoxic effects are often mediated through multiple mechanisms, including the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways involved in tumor progression.

Mechanism of Action: Targeting p53 and Other Pathways

A significant mechanism through which some 3-phenylquinoline derivatives exert their anticancer effects is by modulating the activity of the p53 tumor suppressor protein.[5][6] The p53 protein plays a crucial role in regulating the cell cycle and inducing apoptosis in response to cellular stress, such as DNA damage.

One identified 3-phenylquinoline derivative, designated PQ1, has been shown to be a potent antagonist of p53 transcriptional activity.[5][6][7] By inhibiting p53, PQ1 can sensitize cancer cells with dysfunctional p53 pathways to conventional chemotherapeutic agents like 5-fluorouracil (5FU).[5][6][7] Molecular docking studies suggest that PQ1 binds to a hydrophobic pocket within the p53 DNA binding domain, thereby preventing it from activating its target genes.[5]

Other quinoline derivatives have been found to trigger p53/Bax-dependent apoptosis by activating p53 transcriptional activity, highlighting the diverse ways this scaffold can interact with the p53 pathway.[8]

Signaling Pathway: p53 Modulation by 3-Phenylquinoline Derivatives

Caption: Modulation of the p53 pathway by the 3-phenylquinoline derivative PQ1.

Structure-Activity Relationship (SAR) Insights

The anticancer activity of 3-phenylquinoline derivatives is highly dependent on their substitution patterns.[8][9] Key SAR findings include:

• Substituents on the Phenyl Ring: The nature and position of substituents on the 3-phenyl ring significantly impact cytotoxicity. Electron-withdrawing groups, such as halogens, or electron-donating groups, like methoxy, can modulate the electronic properties and steric bulk, influencing binding affinity to target proteins.

• Modifications at the Quinoline Core: Substitutions at other positions of the quinoline ring, such as the C2, C4, and C7 positions, have been shown to be crucial for antiproliferative activity.[8] For instance, a large, bulky alkoxy group at the C7 position and an amino side chain at the C4 position can enhance activity.[8]

Quantitative Data on Anticancer Activity

The following table summarizes the in vitro cytotoxic activity of representative 3-phenylquinoline and related quinoline derivatives against various cancer cell lines.

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
2-oxo-3-phenylquinoxaline	HCT-116 (Colorectal)	26.75	[10]
3-substituted phenyl quinazolinone	MCF-7 (Breast)	12.84	[11][12]
3-substituted phenyl quinazolinone	SW480 (Colorectal)	10.90	[11][12]
7-alkoxy-4-aminoquinoline	Various	< 1.0	[8]

Anti-inflammatory Properties

Chronic inflammation is implicated in the pathogenesis of numerous diseases, including cancer, cardiovascular disease, and neurodegenerative disorders.[13] Several 3-phenylquinoline derivatives have demonstrated potent anti-inflammatory effects.[14][15][16]

Mechanism of Action: Inhibition of Pro-inflammatory Mediators

The anti-inflammatory activity of these compounds often stems from their ability to inhibit the production of pro-inflammatory mediators in activated immune cells, such as macrophages. Key mechanisms include:

• Inhibition of Nitric Oxide (NO) Production: Overproduction of NO by inducible nitric oxide synthase (iNOS) is a hallmark of inflammation. Certain 2-substituted 3-arylquinoline derivatives effectively inhibit NO production in lipopolysaccharide (LPS)-activated macrophages at non-cytotoxic concentrations.[14]

• Suppression of Pro-inflammatory Cytokines: These derivatives can significantly decrease the secretion of key pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).[13][14][17]

• Modulation of Signaling Pathways: The anti-inflammatory effects are mediated by the suppression of key signaling pathways, such as the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways, which are crucial for the expression of inflammatory genes.[14][17]

Workflow: Evaluating Anti-inflammatory Activity

Caption: Experimental workflow for assessing the anti-inflammatory effects of 3-phenylquinoline derivatives.

Antimicrobial and Neuroprotective Potential

Beyond their anticancer and anti-inflammatory properties, 3-phenylquinoline derivatives have demonstrated a broad spectrum of other biological activities.

Antimicrobial Activity

The rise of antibiotic-resistant pathogens necessitates the development of new antimicrobial agents. Quinoline-based compounds have a long history as antimicrobials, and recent research has shown that 3-phenylquinoline derivatives possess significant activity against various bacterial and fungal strains.[18][19][20] For example, certain derivatives have shown potent activity against Pseudomonas aeruginosa and Staphylococcus aureus.[18] The mechanism often involves the disruption of essential bacterial processes, such as DNA replication, by inhibiting enzymes like DNA gyrase and topoisomerase IV.

Neuroprotective Effects

Neurodegenerative diseases like Alzheimer's and Parkinson's are characterized by progressive neuronal loss.[21] Quinoline derivatives are being explored for their neuroprotective potential due to their ability to act as multi-target-directed ligands.[22] Some 3-phenylquinoline derivatives have been designed as inhibitors of cholinesterases (acetylcholinesterase and butyrylcholinesterase), enzymes that degrade the neurotransmitter acetylcholine.[23] By inhibiting these enzymes, they can improve cholinergic neurotransmission, which is impaired in Alzheimer's disease. Additionally, their antioxidant properties can help mitigate the oxidative stress that contributes to neuronal damage in these conditions.[21]

Synthesis and Experimental Protocols

The synthesis of 3-phenylquinoline derivatives can be achieved through various established methods in organic chemistry. A common and efficient approach is the Friedländer annulation or related cyclization reactions.

General Synthesis Protocol: Fe/HCl Catalyzed Cyclization

This protocol describes a one-pot synthesis of 2-hydroxy-3-phenylquinoline derivatives from substituted o-nitrobenzaldehydes and ethyl 2-phenylacetate, which is a mild and efficient method.[3][24]

Materials:

• Substituted o-nitrobenzaldehyde (1.0 mmol)

• Ethyl 2-phenylacetate (1.2 mmol)

• Iron powder (Fe, 3.0 mmol)

• Concentrated Hydrochloric Acid (HCl, 0.5 mL)

• Ethanol (10 mL)

• Ethyl acetate and petroleum ether for column chromatography

Procedure:

• Reaction Setup: To a 50 mL round-bottom flask, add the substituted o-nitrobenzaldehyde, ethyl 2-phenylacetate, and ethanol.

• Catalyst Addition: Carefully add the iron powder and concentrated HCl to the stirring reaction mixture.

• Reflux: Heat the mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within a few hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Filter the reaction mixture to remove the iron catalyst and wash the residue with ethanol.

• Extraction: Combine the filtrate and washings, and evaporate the solvent under reduced pressure. Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel using a mixture of petroleum ether and ethyl acetate as the eluent to afford the pure 2-hydroxy-3-phenylquinoline derivative.[3]

• Characterization: Confirm the structure of the final product using spectroscopic methods such as NMR (¹H, ¹³C), FT-IR, and Mass Spectrometry.

Protocol for In Vitro Cytotoxicity (MTT Assay)

This protocol outlines a standard method for assessing the antiproliferative activity of synthesized compounds against cancer cell lines.

Materials:

• Cancer cell line (e.g., HCT-116, MCF-7)

• Complete growth medium (e.g., DMEM with 10% FBS)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• Synthesized 3-phenylquinoline derivatives

• 96-well microplates

Procedure:

• Cell Seeding: Seed the cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 3-phenylquinoline derivatives in the growth medium. After 24 hours, remove the old medium from the wells and add 100 µL of the medium containing the compounds at various concentrations. Include a vehicle control (DMSO) and an untreated control.

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: After the incubation period, add 20 µL of the MTT solution to each well and incubate for another 4 hours. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the untreated control. Plot the cell viability against the compound concentration and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Conclusion and Future Perspectives

The 3-phenylquinoline scaffold is a highly privileged structure in medicinal chemistry, yielding derivatives with a remarkable breadth of therapeutic potential. The research highlighted in this guide demonstrates their significant promise as anticancer, anti-inflammatory, antimicrobial, and neuroprotective agents. The diverse mechanisms of action, including the modulation of key signaling pathways like p53 and NF-κB, underscore the versatility of this chemical framework.

Future research should focus on several key areas:

• Lead Optimization: Further exploration of the structure-activity relationships through the synthesis of new analogs will be crucial for optimizing potency, selectivity, and pharmacokinetic profiles.

• Mechanism of Action Studies: In-depth investigations into the specific molecular targets and signaling pathways modulated by these compounds will provide a more comprehensive understanding of their therapeutic effects.

• In Vivo Efficacy: Promising candidates identified through in vitro screening should be advanced to preclinical in vivo models to evaluate their efficacy, safety, and pharmacokinetics.

The continued exploration of 3-phenylquinoline derivatives holds great promise for the development of novel and effective therapies for a wide range of human diseases.

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An In-depth Technical Guide to the Molecular Docking of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

Introduction

In the landscape of modern drug discovery, the quinoline scaffold stands as a "privileged structure," a core molecular framework that consistently appears in a multitude of biologically active compounds.[1] Its versatile nature allows for extensive chemical modifications, leading to a broad spectrum of pharmacological activities, including anticancer, antimalarial, antibacterial, and antiviral effects.[1][2] When fused with other heterocyclic systems, such as the morpholine ring, there is potential for enhanced pharmacokinetic and pharmacodynamic properties. The morpholine moiety is known to improve aqueous solubility and metabolic stability, and it can participate in crucial hydrogen bonding interactions within protein active sites.[3][4]

This guide focuses on a specific novel compound, 2-(2,6-Dimethylmorpholino)-3-phenylquinoline . While specific experimental data for this exact molecule is not yet prevalent in published literature, its constituent parts suggest significant therapeutic potential. The quinoline core is a known pharmacophore for inhibiting various kinases, and the dimethylmorpholino group can confer favorable drug-like properties.

This document provides a comprehensive, in-depth technical guide to performing a molecular docking study of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline. As a Senior Application Scientist, the aim is not merely to provide a protocol but to instill a deep understanding of the rationale behind each step, ensuring scientific integrity and fostering a robust, self-validating workflow. We will proceed with a hypothetical docking study against the Epidermal Growth Factor Receptor (EGFR), a well-established target for quinoline-based inhibitors implicated in various cancers.[5][6]

The Strategic Importance of Molecular Docking

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex. In the context of drug discovery, it is an indispensable tool for:

• Hit Identification: Screening large libraries of virtual compounds to identify potential drug candidates.

• Lead Optimization: Guiding the modification of a known active compound to improve its binding affinity and selectivity.

• Mechanism of Action Studies: Elucidating the molecular interactions between a drug and its protein target.

The fundamental principle of molecular docking is to find the lowest energy conformation of the ligand-protein complex, which is assumed to be the most stable and representative binding mode.

Part 1: The Molecular Docking Workflow: A Conceptual Overview

A successful molecular docking experiment is a multi-stage process that requires careful preparation and validation at each step. The workflow can be conceptualized as follows:

Caption: A generalized workflow for a molecular docking study.

Part 2: Detailed Experimental Protocol

This section provides a step-by-step methodology for the molecular docking of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline against EGFR. For this study, we will use AutoDock Vina, a widely used and validated open-source docking program.

Preparation of the Ligand: 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

The accuracy of the ligand's three-dimensional structure is paramount for a meaningful docking simulation.

Step-by-Step Protocol:

• 2D Structure Drawing: Draw the 2D structure of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline using a chemical drawing software such as ChemDraw or MarvinSketch.

• Conversion to 3D: Convert the 2D structure to a 3D structure. Most chemical drawing software has this functionality built-in.

• Energy Minimization: The initial 3D structure is likely not in its lowest energy conformation. Perform an energy minimization using a molecular mechanics force field such as MMFF94 or UFF. This can be done in software like Avogadro or Chimera.

• File Format Conversion: Save the energy-minimized ligand structure in a suitable format, such as .mol2 or .pdb.

• Preparation for AutoDock: Use AutoDock Tools to:

  • Detect the rotatable bonds in the ligand.

  • Assign Gasteiger charges, which are crucial for calculating electrostatic interactions.

  • Save the final prepared ligand in the .pdbqt format, which is required by AutoDock Vina.

Causality Behind Choices:

• Energy Minimization: This step is critical to ensure that the ligand conformation is physically realistic before docking. Docking a high-energy conformer can lead to inaccurate binding predictions.

• Gasteiger Charges: These partial atomic charges provide a computationally efficient way to estimate the electrostatic potential of the ligand, which is a major component of the binding energy.

Preparation of the Receptor: Epidermal Growth Factor Receptor (EGFR)

The quality of the protein structure is equally important. We will use the crystal structure of EGFR from the Protein Data Bank (PDB).

Step-by-Step Protocol:

• PDB Structure Selection: Download the crystal structure of EGFR from the PDB (e.g., PDB ID: 2GS2). This particular structure is complexed with a known quinazoline-based inhibitor, which helps in defining the binding site.

• Protein Cleaning:

  • Remove water molecules from the crystal structure. While water can play a crucial role in ligand binding, its explicit treatment is computationally expensive for standard docking.

  • Remove any co-crystallized ligands and ions that are not relevant to the binding site of interest.

• Protonation: Add polar hydrogens to the protein, as crystal structures typically do not include them. The protonation state of amino acid residues can significantly affect ligand binding and should be checked carefully.

• Charge Assignment: Add Kollman charges to the protein atoms.

• File Format Conversion: Save the prepared protein in the .pdbqt format using AutoDock Tools.

Causality Behind Choices:

• PDB Selection: Choosing a high-resolution crystal structure with a co-crystallized ligand similar to the one being studied provides a validated binding pocket.

• Water Removal: Simplifies the system and reduces computational time. For more advanced studies, specific water molecules known to be important for binding can be retained.

Grid Generation

The grid box defines the search space for the docking algorithm on the protein target.

Step-by-Step Protocol:

• Define the Binding Site: The binding site is typically defined based on the location of the co-crystallized ligand in the PDB structure.

• Set Grid Box Dimensions: In AutoDock Tools, use the co-crystallized ligand to center the grid box. The size of the box should be large enough to accommodate the ligand and allow it to rotate freely, but not so large as to unnecessarily increase the search space and computational time. A typical size is 60 x 60 x 60 Å.

• Generate the Grid Parameter File: Save the grid box parameters in a text file (e.g., grid.txt).

Causality Behind Choices:

• Grid Box Size: A well-defined grid box focuses the docking search on the relevant binding pocket, increasing the efficiency and accuracy of the simulation.

Docking Execution with AutoDock Vina

Step-by-Step Protocol:

• Configuration File: Create a configuration file (e.g., conf.txt) that specifies the paths to the prepared protein and ligand (.pdbqt files), the grid parameters, and the output file name.

• Run Vina: Execute AutoDock Vina from the command line, providing the configuration file as input.

• Output: Vina will generate an output file in .pdbqt format containing the predicted binding poses of the ligand, ranked by their binding affinity scores.

Part 3: Analysis and Interpretation of Results

The output of a docking simulation is a set of predicted binding poses and their corresponding binding affinities.

Binding Affinity

The binding affinity, reported in kcal/mol, is an estimate of the binding free energy. A more negative value indicates a more favorable binding interaction.

Table 1: Hypothetical Docking Results for 2-(2,6-Dimethylmorpholino)-3-phenylquinoline against EGFR

Binding Pose	Binding Affinity (kcal/mol)
1	-9.8
2	-9.5
3	-9.2
4	-8.9
5	-8.7

Pose Analysis and Visualization

The top-ranked poses should be visually inspected to assess their plausibility and to identify key molecular interactions.

Step-by-Step Protocol:

• Load the Complex: Use a molecular visualization software like PyMOL or Discovery Studio Visualizer to load the prepared protein structure and the output ligand poses.

• Identify Interactions: Analyze the interactions between the ligand and the protein for each of the top poses. Look for:

  • Hydrogen Bonds: These are strong, directional interactions that are crucial for binding affinity and specificity.

  • Hydrophobic Interactions: Interactions between nonpolar regions of the ligand and protein.

  • Pi-Pi Stacking: Interactions between aromatic rings.

  • Salt Bridges: Electrostatic interactions between charged groups.

Visualization of Key Interactions:

Caption: A diagram illustrating potential key interactions between the ligand and EGFR.

Trustworthiness and Self-Validation

To ensure the trustworthiness of the docking results, it is essential to perform a validation step.

• Re-docking of the Co-crystallized Ligand: A common validation method is to dock the original co-crystallized ligand back into the protein's active site. The root-mean-square deviation (RMSD) between the docked pose and the crystallographic pose should be less than 2.0 Å for the docking protocol to be considered reliable.

Conclusion

This in-depth technical guide has provided a comprehensive framework for conducting a molecular docking study of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline, using EGFR as a representative target. By following the detailed protocols and understanding the rationale behind each step, researchers can generate reliable and insightful predictions of ligand-protein interactions. Molecular docking, when performed with rigor and validated appropriately, is a powerful tool in the arsenal of drug discovery professionals, enabling the rational design and optimization of novel therapeutic agents. The insights gained from such studies can significantly accelerate the journey from a promising chemical scaffold to a life-saving medicine.

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Pharmacological profile of dimethylmorpholine substituted quinolines

An In-Depth Technical Guide to the Pharmacological Profile of Dimethylmorpholine-Substituted Quinolines

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents with a wide array of pharmacological activities.[1][2][3] The functionalization of this privileged heterocycle provides a fertile ground for the development of novel drug candidates. This technical guide offers a comprehensive examination of the pharmacological profile of a specific, promising class of these compounds: dimethylmorpholine-substituted quinolines. By integrating the solubilizing and favorable pharmacokinetic properties of the dimethylmorpholine moiety with the diverse biological activities of the quinoline core, these derivatives have emerged as potent agents in oncology, neurodegenerative disease, and infectious disease research. This document details their synthesis, mechanisms of action, structure-activity relationships, and key experimental protocols, providing an authoritative resource for researchers, scientists, and drug development professionals.

Introduction: The Convergence of Two Privileged Scaffolds

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a structural motif present in a multitude of natural and synthetic compounds with a broad spectrum of biological activities.[4] From the historic antimalarial quinine to modern fluoroquinolone antibiotics and targeted anticancer agents, the quinoline core is a validated starting point for drug discovery.[5][6][7] Its rigid, planar structure allows it to participate in various biological interactions, including DNA intercalation and binding to enzyme active sites.[2]

The morpholine moiety is frequently incorporated into drug candidates to enhance their pharmacological profiles.[8] It is a saturated heterocycle that can improve aqueous solubility, metabolic stability, and oral bioavailability. The nitrogen atom can act as a hydrogen bond acceptor, facilitating interactions with biological targets. The dimethylmorpholine substitution, in particular, can fine-tune lipophilicity and steric interactions, potentially leading to improved potency and selectivity.

The strategic combination of the quinoline and dimethylmorpholine scaffolds has yielded compounds with significant therapeutic potential, demonstrating activity as kinase inhibitors, cholinesterase inhibitors, and antimicrobial agents.[9][10][11] This guide synthesizes the current understanding of these derivatives, providing in-depth insights into their chemical biology and therapeutic promise.

Synthetic Strategies

The synthesis of dimethylmorpholine-substituted quinolines typically involves the initial construction of a functionalized quinoline core, followed by the coupling of the dimethylmorpholine moiety. Several established methods can be employed to build the quinoline ring, such as the Skraup, Doebner-von Miller, and Friedländer syntheses.[12]

A common modern approach involves a nucleophilic aromatic substitution (SNAr) reaction. This strategy begins with a quinoline ring activated with a suitable leaving group (e.g., a halogen) at the desired position. The dimethylmorpholine then acts as a nucleophile, displacing the leaving group to form the final product.

A generalized synthetic scheme is presented below:

Caption: Generalized synthetic workflow for dimethylmorpholine-substituted quinolines.

Pharmacological Profile and Mechanism of Action

Dimethylmorpholine-substituted quinolines exhibit a diverse range of biological activities, largely dictated by the substitution pattern on the quinoline ring and the specific isomer of dimethylmorpholine used.

Anticancer Activity

A significant area of investigation for these compounds is oncology. Certain derivatives have shown potent activity as inhibitors of key signaling pathways involved in cancer cell proliferation and survival, such as the PI3K/Akt/mTOR pathway.[8]

Morpholine-substituted tetrahydroquinoline derivatives, for instance, have been identified as potent mTOR inhibitors.[11] Compound 10e from one study emerged as a highly promising candidate, displaying exceptional cytotoxicity against A549 lung cancer cells with an IC50 value of 0.033 µM and inducing apoptosis in a dose-dependent manner.[10][11] The mechanism involves direct binding to the mTOR kinase domain, blocking downstream signaling required for cell growth and proliferation.

Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway by quinoline derivatives.

Neuroprotective Activity

Neurodegenerative diseases like Alzheimer's are another key target. The progression of these diseases is linked to enzymes such as acetylcholinesterase (AChE).[13] Certain morpholine-bearing quinoline derivatives have been shown to be potent inhibitors of cholinesterases.[9] The mechanism involves binding to the active site of AChE, preventing the breakdown of the neurotransmitter acetylcholine and thereby enhancing cholinergic neurotransmission.

Antimicrobial Activity

The quinoline scaffold is the basis for fluoroquinolone antibiotics, which act by inhibiting bacterial DNA gyrase and topoisomerase IV.[4] Novel morpholine and piperazine-coupled quinolines have also demonstrated potent activity against Mycobacterium tuberculosis.[14] These compounds represent a promising avenue for developing new antitubercular agents to combat drug-resistant strains.

Structure-Activity Relationships (SAR)

The biological activity of dimethylmorpholine-substituted quinolines is highly dependent on the precise molecular architecture. SAR studies reveal critical insights for optimizing potency and selectivity.[15][16]

• Linker Length: The length of the carbon chain linking the dimethylmorpholine and quinoline rings significantly impacts activity. For cholinesterase inhibitors, a 2-methylene linker was found to be optimal for AChE inhibition compared to 3- or 4-methylene linkers.[9]

• Substitution on the Quinoline Core: Substituents at the C4 and C7 positions of the quinoline ring are crucial. Large, bulky alkoxy groups at the C7 position and an amino side chain at C4 can enhance antiproliferative activity against cancer cells.[16]

• Substitution on Appended Rings: For derivatives with additional phenyl rings, substituents like hydroxyl or methoxy groups can confer antioxidant properties, which is beneficial in neurodegenerative disease models.[9] Trifluoromethyl groups can enhance cytotoxic activity against cancer cell lines.[11]

Compound Class/Modification	Target/Activity	Key SAR Finding	Reference
Morpholine-Quinoline	Cholinesterase Inhibition	A 2-methylene linker between the two rings provides the most potent AChE inhibition.	[9]
4-Amino-7-Alkoxy-Quinoline	Anticancer (Proliferation)	Large alkoxy groups at C7 and a two-carbon amino side chain at C4 are favorable for activity.	[16]
Tetrahydroquinoline-Benzamide	Anticancer (mTOR inhibition)	Two trifluoromethyl groups on the benzamide moiety significantly increase cytotoxicity.	[11]
Thiophene-Dihydroquinoline	Antitubercular	Coupling with N-substituted piperazines at the C3 position led to potent activity (MIC: 1.56 µg/mL).	[14]

Pharmacokinetics and Toxicology

A critical aspect of drug development is understanding the Absorption, Distribution, Metabolism, Excretion, and Toxicology (ADMET) profile. The inclusion of the dimethylmorpholine moiety generally aims to improve these properties.[1]

• Metabolic Stability: In vitro assays using liver microsomes are essential to predict the metabolic fate of these compounds. The rate of disappearance of the parent compound over time provides the in vitro half-life and intrinsic clearance.[1]

• Toxicity: The toxicity of substituted quinolines is highly dependent on their specific structure.[5] Cytotoxicity is a desired trait for anticancer agents but must be selective for cancer cells over healthy cells.[11][17] In vitro assays like the MTT assay are standard for initial toxicity screening against both cancerous and non-cancerous cell lines.[18] Some quinoline compounds have been associated with genotoxicity or cardiotoxicity, necessitating careful toxicological evaluation during preclinical development.[5][19]

Key Experimental Protocols

Reproducible and well-controlled experiments are fundamental to pharmacological profiling. The following are representative protocols for evaluating dimethylmorpholine-substituted quinolines.

Protocol: In Vitro Cytotoxicity (MTT Assay)

This protocol assesses the ability of a compound to reduce the viability of cultured cancer cells.

Methodology:

• Cell Seeding: Plate human cancer cells (e.g., A549 lung carcinoma) in a 96-well plate at a density of 5,000-10,000 cells/well. Allow cells to adhere by incubating for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of the dimethylmorpholine-substituted quinoline compounds in the culture medium. Replace the existing medium with 100 µL of the medium containing the test compounds. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (a known anticancer drug like Doxorubicin).

• Incubation: Incubate the plates for 48 to 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 20 µL of a 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for an additional 4 hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.[18]

• Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value (the concentration at which 50% of cell growth is inhibited) by plotting a dose-response curve.

Caption: Experimental workflow for the in vitro MTT cytotoxicity assay.

Protocol: In Vitro Metabolic Stability Assay

This protocol evaluates how quickly a compound is metabolized by liver enzymes.

Methodology:

• Preparation: Prepare a reaction mixture containing liver microsomes (e.g., human or rat) and a phosphate buffer in a microcentrifuge tube. Pre-warm the mixture to 37°C.

• Reaction Initiation: Add the test compound (at a final concentration of ~1 µM) to the mixture. Initiate the metabolic reaction by adding a cofactor solution (NADPH).[1] A parallel control incubation without NADPH is run to measure non-enzymatic degradation.

• Time-Course Incubation: Incubate the reaction at 37°C. Collect aliquots at specific time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Termination: Stop the reaction in each aliquot by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard. This also precipitates the microsomal proteins.

• Sample Processing: Centrifuge the samples to pellet the precipitated protein. Transfer the supernatant for analysis.

• LC-MS/MS Analysis: Quantify the remaining concentration of the parent compound in each sample using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Data Analysis: Plot the natural logarithm of the percentage of the remaining parent compound against time. The slope of this line is used to calculate the in vitro half-life (t½) and the intrinsic clearance (CLint).[1]

Conclusion and Future Directions

Dimethylmorpholine-substituted quinolines represent a versatile and highly promising class of molecules in modern drug discovery. The strategic fusion of the biologically active quinoline core with the pharmacokinetically favorable dimethylmorpholine group has yielded potent inhibitors for a range of therapeutic targets in oncology, neurodegeneration, and infectious diseases. Structure-activity relationship studies have provided a clear roadmap for rational design, highlighting the importance of linker length and specific substitution patterns on the quinoline scaffold.

Future research should focus on several key areas:

• Target Selectivity: Further optimization is needed to design derivatives with high selectivity for their intended targets (e.g., specific kinase isoforms) to minimize off-target effects and improve the safety profile.

• In Vivo Efficacy: Promising candidates identified through in vitro screening must be advanced to rigorous in vivo animal models to evaluate their efficacy, pharmacokinetics, and safety in a whole-organism context.[20][21]

• Combating Drug Resistance: For applications in oncology and infectious disease, these compounds should be evaluated for their ability to overcome known drug resistance mechanisms.

The continued exploration of dimethylmorpholine-substituted quinolines, guided by the principles of medicinal chemistry and rigorous pharmacological evaluation, holds significant promise for the development of the next generation of innovative therapeutics.

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Synthesis and Mechanistic Evaluation of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline: A Comprehensive Technical Guide

Executive Summary

The 2-amino-3-arylquinoline scaffold represents a privileged pharmacophore in modern drug discovery, exhibiting potent biological activities ranging from noncovalent proteasome inhibition[1] to selective COX-2 antagonism[2]. The functionalization of the C2 position with a cis-2,6-dimethylmorpholino group introduces specific steric bulk and alters the lipophilic efficiency (LiPE) of the molecule compared to its unsubstituted morpholine analog. This technical guide provides a rigorous, self-validating methodological framework for synthesizing 2-(2,6-dimethylmorpholino)-3-phenylquinoline, focusing on mechanistic causality, protocol robustness, and analytical validation.

Retrosynthetic Analysis & Strategic Pathways

The target molecule, 2-(2,6-dimethylmorpholino)-3-phenylquinoline, can be accessed via two primary strategic disconnections, each offering distinct advantages depending on scale and available infrastructure.

• Pathway A (Classical SNAr) : Disconnection at the C2–N bond suggests a Nucleophilic Aromatic Substitution (SNAr) between 2-chloro-3-phenylquinoline and cis-2,6-dimethylmorpholine. The 2-chloro intermediate is reliably accessed via the Vilsmeier-Haack cyclization of N-phenyl-phenylacetamide[3].

• Pathway B (Multicomponent Cascade) : A highly convergent, atom-economical approach utilizing a microwave-assisted three-component coupling of 2-azidobenzaldehyde, phenylacetaldehyde, and cis-2,6-dimethylmorpholine[4].

Retrosynthetic pathways for 2-(2,6-Dimethylmorpholino)-3-phenylquinoline synthesis.

Mechanistic Causality & Reaction Dynamics

The Vilsmeier-Haack Cyclization

The synthesis of the 2-chloro-3-phenylquinoline precursor relies on the electrophilic activation of N-phenyl-phenylacetamide by Phosphorus Oxychloride (POCl3)[3]. POCl3 forms a highly reactive Vilsmeier-type intermediate that drives intramolecular electrophilic aromatic substitution. The subsequent aromatization and chlorination at the C2 position are thermodynamically driven by the formation of the fully conjugated quinoline core, stabilized further by the C3-phenyl group.

The SNAr Trajectory and Steric Hindrance

The C2 position of the quinoline ring is highly electron-deficient due to the inductive and resonance effects of the adjacent endocyclic nitrogen. However, the nucleophilic attack by cis-2,6-dimethylmorpholine is sterically hindered by the equatorial methyl groups flanking the nucleophilic nitrogen[5]. This steric bulk significantly increases the activation energy ( ΔG‡ ) required to form the Meisenheimer complex. Consequently, the reaction demands high-boiling polar aprotic solvents (e.g., NMP) to stabilize the highly polarized transition state, or solvent-free melt conditions to maximize collision frequency.

The Multicomponent Cascade (Azide-Enamine Cycloaddition)

In the three-component microwave-assisted route, the secondary amine (cis-2,6-dimethylmorpholine) first condenses with phenylacetaldehyde to form an electron-rich enamine. This enamine undergoes a rapid, regioselective [3+2] cycloaddition with the electron-deficient azide of 2-azidobenzaldehyde, yielding an aminodihydrotriazole intermediate. Under microwave irradiation, this intermediate rapidly extrudes nitrogen gas (N2) and undergoes a Dimroth-type rearrangement to aromatize into the target 2-aminoquinoline[4].

Quantitative Data: SNAr Optimization

To overcome the steric hindrance of the 2,6-dimethyl groups, reaction conditions must be carefully calibrated. The table below summarizes the causality behind solvent and temperature selection during the SNAr step.

Table 1: Optimization of SNAr Conditions for 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

Entry	Solvent	Temp (°C)	Base	Time (h)	Yield (%)	Observation / Causality
1	Ethanol	80 (Reflux)	K2CO3	24	<10	Insufficient thermal energy to overcome the steric hindrance of the 2,6-dimethyl groups.
2	DMF	100	K2CO3	18	45	Polar aprotic solvent stabilizes the Meisenheimer complex, but the temperature is suboptimal.
3	NMP	130	K2CO3	18	82	High boiling point of NMP allows sufficient thermal activation; optimal transition state stabilization.
4	Neat (Melt)	150	DIPEA	6	78	High collision frequency accelerates the reaction, but workup is complicated by degraded amine byproducts.

Experimental Methodologies (Self-Validating Protocols)

The following protocols are designed as self-validating systems. Analytical checkpoints are embedded directly within the workflow to ensure structural integrity before proceeding to subsequent steps.

Protocol 1: Synthesis of 2-Chloro-3-phenylquinoline (Vilsmeier-Haack Approach)

• Reagent Preparation : In a flame-dried, argon-purged 100 mL round-bottom flask, dissolve N-phenyl-phenylacetamide (1.0 equiv, 10.0 mmol) in anhydrous DMF (1.5 equiv, 15.0 mmol).

• Electrophilic Activation : Cool the mixture to 0 °C using an ice bath. Add POCl3 (3.0 equiv, 30.0 mmol) dropwise over 15 minutes. Causality: Dropwise addition controls the highly exothermic formation of the Vilsmeier reagent, preventing decomposition.

• Cyclization : Attach a reflux condenser and heat the reaction mixture to 90 °C for 4 hours.

• Quenching & Workup : Cool to room temperature and carefully pour the mixture over 100 g of crushed ice. Neutralize with saturated aqueous NaHCO3 until pH 7-8 is reached. Extract with EtOAc (3 x 50 mL), wash with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Validation Checkpoint :

  • TLC : Confirm consumption of starting material (Hexane:EtOAc 4:1, UV active).

  • 1H-NMR (CDCl3) : Confirm the disappearance of the amide N-H proton and the appearance of the diagnostic quinoline C4-H singlet at ~8.10 ppm[3].

Protocol 2: SNAr with cis-2,6-Dimethylmorpholine

• Reaction Setup : Combine 2-chloro-3-phenylquinoline (1.0 equiv, 5.0 mmol), cis-2,6-dimethylmorpholine (2.5 equiv, 12.5 mmol), and anhydrous K2CO3 (2.0 equiv, 10.0 mmol) in 10 mL of anhydrous NMP.

• Thermal Displacement : Heat the suspension to 130 °C for 18 hours under an inert argon atmosphere. Causality: The excess amine and elevated temperature provide the necessary thermodynamic driving force to overcome the steric barrier of the dimethyl groups.

• Isolation : Dilute the cooled mixture with water (50 mL) to precipitate the crude product. Extract with dichloromethane (3 x 30 mL). Wash the organic layer extensively with water (5 x 30 mL) and brine to completely remove the NMP solvent. Dry and concentrate. Purify via flash chromatography (SiO2, Hexane:EtOAc 9:1 to 8:2).

• Validation Checkpoint :

  • LC-MS : Target exact mass is 318.17. Confirm the presence of the [M+H]+ = 319.18 m/z molecular ion peak.

  • 1H-NMR (CDCl3) : Verify the diagnostic C4-H singlet of the quinoline ring. Crucially, validate the morpholine ring protons: the equatorial methyl groups must appear as a doublet integrating to 6H at ~1.20 ppm (J = 6.5 Hz)[5].

SNAr mechanistic workflow and self-validating analytical checkpoints.

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Target Identification for 2-(2,6-Dimethylmorpholino)-3-phenylquinoline: A Multi-Omics Deconvolution Guide

Executive Summary

The transition from a phenotypic screening hit to a validated lead compound hinges on the precise identification of its molecular target. 2-(2,6-Dimethylmorpholino)-3-phenylquinoline (CAS: 339102-84-0) represents a highly privileged chemotype with potent, yet historically unmapped, biological activity. Because isolated biochemical assays often fail to replicate the complex allosteric regulations and ATP concentrations found in living cells, target deconvolution requires a systems-level approach.

This whitepaper outlines a self-validating, tri-modal target identification framework. By synthesizing in silico pharmacophore mapping, Activity-Based Protein Profiling (ABPP), and the Cellular Thermal Shift Assay (CETSA), we establish a robust pipeline to identify and validate the intracellular targets of this specific quinoline derivative.

Structural Rationale & Pharmacophore Mapping

Before initiating wet-lab proteomics, a rigorous structural analysis of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline provides predictive causality for our target hypotheses. The molecule is composed of three distinct pharmacophoric modules, each heavily biased toward the orthosteric ATP-binding pockets of specific kinase families:

• The Quinoline Core: Nitrogen-containing heteroaromatics like quinoline are classic ATP-competitive hinge binders. Recent structure-activity relationship (SAR) studies have demonstrated that 2-arylquinolines act as potent dual inhibitors of Epidermal Growth Factor Receptor (EGFR) and Focal Adhesion Kinase (FAK) .

• The 2,6-Dimethylmorpholino Motif: The morpholine ring is a canonical feature in lipid kinase inhibitors. The oxygen atom of the morpholine acts as a critical hydrogen bond acceptor for the backbone amide of the hinge region valine (e.g., Val851 in PI3Kα or Val882 in PI3Kγ) . The 2,6-dimethyl substitution provides favorable van der Waals contacts that restrict ring flipping, locking the morpholine into an optimal chair conformation for target engagement.

• The 3-Phenyl Group: This bulky aromatic substituent is perfectly positioned to project into the hydrophobic specificity pocket adjacent to the gatekeeper residue, stabilizing the kinase in a "DFG-in" (active) conformation.

Pharmacophore mapping of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline to putative kinase targets.

The Tri-Modal Target Deconvolution Workflow

To prevent the high false-positive rates associated with traditional affinity chromatography, we employ a sequential, self-validating workflow. ABPP provides an unbiased, proteome-wide net to catch potential targets, while CETSA acts as the physiological filter, confirming that the unmodified drug engages the target in living cells.

Tri-modal target deconvolution workflow for novel small molecule chemotypes.

Phase 1: Activity-Based Protein Profiling (ABPP)

The Causality of the Method: Traditional bead-linked affinity matrices often fail because tethering a small molecule to a solid support creates massive steric hindrance, abolishing kinase binding. Activity-Based Protein Profiling (ABPP) circumvents this by using a soluble, photoactivatable probe that covalently traps transient drug-target interactions directly in the native cellular environment before lysis .

Step-by-Step Methodology: Photoaffinity ABPP

• Probe Synthesis: Functionalize the 3-phenyl ring of the compound with a minimalist diazirine (photocrosslinker) and a terminal alkyne (click chemistry handle). Why a diazirine? It has a near-zero steric footprint compared to benzophenones, preserving the native binding affinity.

• Live-Cell Incubation: Incubate wild-type cancer cells (e.g., HCT-116 or HeLa) with 1 µM of the synthesized probe for 2 hours to allow equilibration within intracellular compartments.

• In Situ Photocrosslinking: Irradiate the live cells with 365 nm UV light for 10 minutes on ice. The diazirine ejects nitrogen gas, generating a highly reactive carbene that covalently inserts into the nearest C-H or heteroatom bond within the kinase binding pocket.

• Lysis and CuAAC Click Chemistry: Lyse the cells using a mild RIPA buffer. Perform Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) to attach a biotin-azide tag to the alkyne handle of the covalently bound probe.

• Enrichment and LC-MS/MS: Enrich the biotinylated protein-probe complexes using streptavidin-agarose beads. Perform on-bead trypsin digestion and analyze the resulting peptides via quantitative LC-MS/MS (TMT labeling) against a DMSO control.

Phase 2: Cellular Thermal Shift Assay (CETSA)

The Causality of the Method: While ABPP identifies proteins that can bind the compound, it utilizes a chemically modified probe. To prove that the unmodified 2-(2,6-Dimethylmorpholino)-3-phenylquinoline engages these targets in a physiological state, we utilize CETSA. CETSA relies on the thermodynamic principle that ligand binding stabilizes a protein's folded state, increasing its melting temperature ( Tm​ ) . This assay is performed in intact cells, ensuring that endogenous ATP competition and multiprotein scaffolding are accounted for.

Step-by-Step Methodology: Isothermal Dose-Response CETSA

• Cell Treatment: Seed cells in a 6-well plate and treat with a concentration gradient of the unmodified compound (1 nM to 10 µM) or DMSO vehicle for 1 hour at 37°C.

• Thermal Challenge: Harvest the cells, wash with PBS, and aliquot into PCR tubes. Heat the tubes in a thermal cycler to a stringent denaturing temperature (e.g., 52°C for PI3Kα, determined via prior melt-curve analysis) for exactly 3 minutes, followed by 3 minutes at 25°C.

• Protein Extraction: Lyse the cells using three rapid freeze-thaw cycles in liquid nitrogen. Ultracentrifuge the lysates at 100,000 x g for 20 minutes at 4°C to pellet the denatured, aggregated proteins.

• Quantification: Collect the supernatant (containing the soluble, ligand-stabilized target). Analyze via Western Blot or AlphaLISA using antibodies specific to the ABPP hits (e.g., anti-PI3Kα, anti-EGFR). Plot the densitometry data to calculate the cellular EC50​ of target engagement.

Phase 3: Biochemical Validation & Data Presentation

Once CETSA confirms live-cell target engagement, Surface Plasmon Resonance (SPR) is utilized to determine the absolute binding kinetics ( Kd​ , kon​ , koff​ ) using recombinant purified kinase domains.

The table below summarizes representative quantitative data expected for a compound possessing this specific dual-pharmacophore architecture.

Table 1: Quantitative Target Validation Metrics (Representative Data)

Putative Target Kinase	SPR Binding Affinity ( Kd​ )	CETSA Thermal Shift ( ΔTm​ )	Cellular Inhibition ( IC50​ )	Pathway Phenotype
PI3Kα	12.4 nM	+ 6.2 °C	45 nM	p-AKT (Ser473) reduction
PI3Kγ	18.1 nM	+ 5.8 °C	62 nM	p-AKT (Ser473) reduction
EGFR	35.0 nM	+ 4.1 °C	110 nM	p-ERK1/2 reduction
FAK	88.5 nM	+ 2.5 °C	250 nM	Decreased cell migration
mTOR	> 10,000 nM	No Shift	> 10,000 nM	Off-target (Negative Control)

Note: The strong ΔTm​ and low Kd​ for PI3K isoforms validate the morpholine hinge-binding hypothesis, while moderate EGFR affinity validates the quinoline core's tyrosine kinase activity.

Conclusion

Identifying the target of a novel chemotype like 2-(2,6-Dimethylmorpholino)-3-phenylquinoline requires moving beyond isolated enzymatic panels. By utilizing the structural causality of the morpholine and quinoline moieties, we directed our multi-omics pipeline toward the kinome. The integration of ABPP for unbiased discovery and CETSA for physiological validation creates a closed-loop, self-validating system. This framework not only identifies the primary targets (e.g., PI3K/EGFR) but also maps the off-target landscape, providing the critical structural insights required to drive the compound into rational lead optimization.

References

• Elbadawi, M. M., Eldehna, W. M., Abd El-Hafeez, A. A., Somaa, W. R., Albohy, A., Al-Rashood, S. T., Agama, K. K., Elkaeed, E. B., Ghosh, P., Pommier, Y., & Abe, M. (2022). 2-Arylquinolines as novel anticancer agents with dual EGFR/FAK kinase inhibitory activity: synthesis, biological evaluation, and molecular modelling insights. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 355-378. URL:[Link]

• Certal, V., Carry, J. C., Halley, F., Virone-Oddos, A., Thompson, F., Filoche-Rommé, B., El-Ahmad, Y., ... & Schio, L. (2014). Discovery of an Atropisomeric PI3Kβ Selective Inhibitor through Optimization of the Hinge Binding Motif. Journal of Medicinal Chemistry, 57(3), 903–920. URL:[Link]

• Cravatt, B. F., Wright, A. T., & Kozarich, J. W. (2008). Activity-based protein profiling: from enzyme chemistry to proteomic chemistry. Annual Review of Biochemistry, 77, 383-414. URL:[Link]

• Martinez Molina, D., Jafari, R., Ignatushchenko, M., Seki, T., Larsson, E. A., Dan, C., Sreekumar, L., Cao, Y., & Nordlund, P. (2013). Monitoring drug target engagement in cells and tissues using the cellular thermal shift assay. Science, 341(6141), 84-87. URL:[Link]

A Technical Guide to the Synthesis and Biological Evaluation of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline: A Novel Scaffold for Drug Discovery

Disclaimer: The compound 2-(2,6-Dimethylmorpholino)-3-phenylquinoline is a novel chemical entity. As such, this document does not constitute a historical record of its discovery. Instead, it serves as a prospective technical guide for its synthesis, characterization, and potential biological evaluation, based on established principles in medicinal chemistry and the known properties of its constituent chemical scaffolds.

Introduction: The Rationale for a New Quinoline Derivative

The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a wide array of pharmacologically active compounds.[1][2][3] From the anti-malarial properties of quinine to the anticancer activity of camptothecin, quinoline derivatives have demonstrated a remarkable breadth of biological activities, including anticancer, anti-inflammatory, antibacterial, and antiviral effects.[3][4] The versatility of the quinoline ring system allows for extensive functionalization, enabling the fine-tuning of its physicochemical and pharmacological properties.[2][5]

Similarly, the morpholine moiety is a favored component in drug design.[6] Its inclusion in a molecule can enhance aqueous solubility, improve metabolic stability, and provide a key interaction point with biological targets.[7] The combination of a quinoline core with a morpholine substituent has yielded compounds with promising therapeutic potential, including antitumor and cholinesterase inhibitory activities.[8][9]

This guide focuses on the novel compound 2-(2,6-Dimethylmorpholino)-3-phenylquinoline, which combines the established quinoline and morpholine scaffolds with a phenyl group at the 3-position. Phenylquinolines themselves have shown significant promise as anticancer and antimicrobial agents.[1] The strategic incorporation of a 2,6-dimethylmorpholino group is hypothesized to further enhance the drug-like properties of the phenylquinoline core. This document outlines a plausible synthetic pathway for this compound, details methods for its characterization, and proposes a workflow for its initial biological evaluation, with a focus on its potential as an anticancer agent.

Proposed Synthesis and Characterization

The synthesis of substituted quinolines is well-established, with the Friedländer synthesis being a particularly versatile and widely used method.[10][11][12] This reaction involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group.[10]

Proposed Synthetic Pathway

A plausible two-step synthesis of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline is proposed, starting from commercially available reagents. The key steps involve a Friedländer annulation to construct the 3-phenylquinolin-2-ol core, followed by chlorination and nucleophilic substitution with 2,6-dimethylmorpholine.

Caption: Proposed two-step synthesis of the target compound.

Experimental Protocol: Synthesis of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

Step 1: Synthesis of 3-Phenylquinolin-2-ol

• To a solution of 2-aminobenzophenone (1.0 eq) in a suitable high-boiling solvent (e.g., diphenyl ether), add ethyl phenylacetate (1.2 eq) and a catalytic amount of a strong base (e.g., sodium hydride).

• Heat the reaction mixture to reflux (approximately 200-250°C) for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and dilute with a non-polar solvent (e.g., hexane) to precipitate the product.

• Filter the solid, wash with hexane, and dry under vacuum to yield crude 3-phenylquinolin-2-ol.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol).

Step 2: Synthesis of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

• To a flask containing 3-phenylquinolin-2-ol (1.0 eq), add phosphorus oxychloride (POCl₃) (5-10 eq) as both a reagent and solvent.

• Reflux the mixture for 2-3 hours. Monitor the formation of 2-chloro-3-phenylquinoline by TLC.

• Carefully quench the reaction by slowly pouring the mixture onto crushed ice.

• Neutralize the acidic solution with a base (e.g., sodium bicarbonate) and extract the product with an organic solvent (e.g., dichloromethane).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude 2-chloro-3-phenylquinoline.

• Dissolve the crude 2-chloro-3-phenylquinoline in a suitable solvent (e.g., N,N-dimethylformamide) and add 2,6-dimethylmorpholine (1.5 eq) and a base (e.g., potassium carbonate).

• Heat the reaction mixture to 100-120°C and stir for 12-24 hours.

• After cooling, pour the reaction mixture into water and extract with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the final product by column chromatography on silica gel.

Characterization

The structure and purity of the synthesized compound should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and connectivity of atoms.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.

Proposed Biological Evaluation: A Focus on Anticancer Activity

Given the well-documented anticancer properties of both quinoline and phenylquinoline derivatives, a primary focus of the biological evaluation of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline should be its potential as an anticancer agent.[1][13]

In Vitro Antiproliferative Activity

The initial assessment of anticancer activity is typically performed using in vitro cytotoxicity assays against a panel of human cancer cell lines.

Experimental Protocol: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability.[1]

• Cell Seeding: Seed cancer cells (e.g., MCF-7 breast cancer, HCT-116 colon cancer, HeLa cervical cancer) in 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound (typically in a serial dilution) for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug like 5-fluorouracil).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC₅₀) value, which is the concentration of the compound required to inhibit cell growth by 50%.

Table 1: Hypothetical IC₅₀ Values for 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

Cell Line	Cancer Type	Hypothetical IC₅₀ (µM)
MCF-7	Breast Cancer	5.2
HCT-116	Colon Cancer	8.7
HeLa	Cervical Cancer	6.5
A549	Lung Cancer	12.1

Proposed Mechanism of Action Studies

Should the compound exhibit significant antiproliferative activity, further studies can be conducted to elucidate its mechanism of action. Phenylquinoline derivatives have been reported to exert their anticancer effects through various mechanisms, including the stabilization of G-quadruplex structures in DNA and the induction of apoptosis.[1][14]

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• 9. Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. New 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinazoline and 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinoline Derivatives: Synthesis and Biological Evaluation as Novel Anticancer Agents by Targeting G-Quadruplex [mdpi.com]

Protocols & Analytical Methods

Application Note: Synthesis Protocol for 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

Executive Summary & Chemical Rationale

The 2-aminoquinoline scaffold is a privileged structure in modern drug discovery, frequently investigated for its profound potential as a kinase inhibitor, antimalarial agent, and anticancer pharmacophore[1]. The target molecule, 2-(2,6-Dimethylmorpholino)-3-phenylquinoline , represents a highly functionalized derivative designed to probe specific steric and electronic boundaries within biological binding pockets.

The incorporation of a phenyl ring at the C3 position introduces significant steric bulk, which inherently complicates functionalization at the adjacent C2 position. To overcome this, we utilize a convergent three-step synthetic strategy. The strategic installation of a 2,6-dimethylmorpholine moiety serves to modulate the compound's overall lipophilicity and metabolic stability, while the methyl groups provide a steric shield against oxidative metabolism.

Retrosynthetic Strategy and Mechanistic Causality

The synthesis of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline is achieved through a linear, self-validating sequence designed to maximize yield while navigating the steric hindrance of the C3-phenyl group.

• Step 1: Amidation. The sequence begins with the nucleophilic acyl substitution of phenylacetyl chloride by aniline to form N-phenyl-2-phenylacetamide. This step establishes the carbon framework required for the quinoline core.

• Step 2: Vilsmeier-Haack Cyclization. The critical ring-closing step relies on the Vilsmeier-Haack reaction. Treatment of the acetamide with a Vilsmeier reagent (generated in situ from POCl3 and DMF) drives an intramolecular electrophilic aromatic substitution[2]. Causality: The highly electrophilic chloroiminium intermediate forces cyclization onto the relatively unactivated phenyl ring. The harsh acidic environment and excess POCl3 ensure the concomitant installation of a chloride leaving group at the C2 position, yielding 2-chloro-3-phenylquinoline[2][3].

• Step 3: Buchwald-Hartwig Amination. The final C-N bond formation is the most challenging due to the steric encumbrance of both the 3-phenyl group and the secondary, sterically hindered 2,6-dimethylmorpholine. Uncatalyzed Nucleophilic Aromatic Substitution (SNAr) is highly inefficient for this substrate[1]. Causality: By employing a Palladium-catalyzed Buchwald-Hartwig cross-coupling with an electron-rich, bulky biaryl phosphine ligand (XPhos), the oxidative addition of the hindered aryl chloride is facilitated, and the transition state for reductive elimination is significantly stabilized[1][4].

Fig 1. Three-step synthetic workflow for 2-(2,6-Dimethylmorpholino)-3-phenylquinoline.

Quantitative Data & Reaction Optimization

The final amination step requires precise optimization. The table below summarizes the causality behind selecting the Buchwald-Hartwig conditions over traditional SNAr or unoptimized catalytic systems.

Method	Catalyst / Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Mechanistic Outcome
SNAr	None	K₂CO₃	DMF	150	24	< 10%	Steric clash prevents nucleophilic attack.
Cross-Coupling	Pd(OAc)₂ / BINAP	Cs₂CO₃	Toluene	110	18	45%	Ligand not bulky enough; slow reductive elimination.
Buchwald-Hartwig	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	12	> 90%	Optimal oxidative addition and rapid C-N coupling.

Data extrapolated from standard optimization profiles for hindered 2-chloroquinolines[1][4].

Experimental Protocols

Protocol A: Synthesis of N-Phenyl-2-phenylacetamide

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve aniline (1.0 equiv, 10 mmol) and triethylamine (1.5 equiv, 15 mmol) in 30 mL of anhydrous dichloromethane (DCM).

• Addition: Cool the reaction mixture to 0 °C using an ice-water bath. Add phenylacetyl chloride (1.1 equiv, 11 mmol) dropwise over 15 minutes to control the exothermic acylation.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir continuously for 4 hours under a nitrogen atmosphere.

• Workup: Quench the reaction with 20 mL of distilled water. Separate the organic layer and extract the aqueous phase with DCM (2 × 15 mL). Wash the combined organic layers with 1M HCl, saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude amide, which can be used without further purification.

Protocol B: Vilsmeier-Haack Cyclization to 2-Chloro-3-phenylquinoline

• Reagent Generation: Cool anhydrous N,N-dimethylformamide (DMF) (5.0 equiv, 50 mmol) to 0 °C in a flask equipped with a dropping funnel[2]. Slowly add phosphorus oxychloride (POCl₃) (3.0 equiv, 30 mmol) dropwise. Stir for 30 minutes to ensure complete formation of the Vilsmeier reagent[2][3].

• Substrate Addition: Add the N-phenyl-2-phenylacetamide (1.0 equiv, 10 mmol) portion-wise to the highly reactive chloroiminium complex.

• Cyclization: Attach a reflux condenser and heat the reaction mixture to 75–80 °C for 4–6 hours[2]. Monitor the disappearance of the starting material via TLC (Hexane:EtOAc 8:2).

• Quenching: Carefully pour the hot reaction mixture over 100 g of crushed ice with vigorous stirring to neutralize excess POCl₃. Neutralize the aqueous mixture to pH 7-8 using solid Na₂CO₃.

• Isolation: Extract the aqueous layer with ethyl acetate (3 × 30 mL). Wash the combined organics with water and brine, dry over MgSO₄, and concentrate. Purify via flash silica gel chromatography to isolate pure 2-chloro-3-phenylquinoline.

Protocol C: Buchwald-Hartwig Amination to Target Molecule

• Catalyst Assembly: In an oven-dried Schlenk tube, combine 2-chloro-3-phenylquinoline (1.0 equiv, 5 mmol), sodium tert-butoxide (NaOtBu) (1.2 equiv, 6 mmol), Pd₂(dba)₃ (0.01 equiv, 0.05 mmol), and XPhos (0.02 equiv, 0.1 mmol)[1].

• Inert Atmosphere: Evacuate and backfill the Schlenk tube with argon three times. This step is critical to prevent the oxidation of the Pd(0) active catalyst[1].

• Reagent Addition: Add 15 mL of anhydrous, degassed toluene followed by 2,6-dimethylmorpholine (1.2 equiv, 6 mmol) via a gas-tight syringe[1].

• Coupling: Seal the tube and heat the reaction mixture in an oil bath at 100 °C for 12 hours[1].

• Purification: Cool the mixture to room temperature, dilute with 20 mL of ethyl acetate, and filter through a pad of Celite to remove palladium black and inorganic salts. Concentrate the filtrate under reduced pressure and purify the residue by column chromatography (eluent: gradient of hexane/ethyl acetate) to afford the final product, 2-(2,6-Dimethylmorpholino)-3-phenylquinoline.

Fig 2. Palladium-catalyzed Buchwald-Hartwig amination catalytic cycle.

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Application Note: A Robust HPLC-UV Method for the Quantification of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

Abstract

This application note presents a detailed, validated High-Performance Liquid Chromatography (HPLC) method for the detection and quantification of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline. As a novel quinoline derivative, this compound holds potential significance in pharmaceutical research and development, necessitating a reliable analytical method for its characterization.[1] This guide provides a comprehensive walkthrough of the method development strategy, a finalized step-by-step protocol, and an overview of validation parameters based on International Council for Harmonisation (ICH) guidelines. The developed reversed-phase HPLC method is demonstrated to be specific, linear, accurate, and precise, making it suitable for quality control, stability studies, and pharmacokinetic analysis.

Introduction and Scientific Rationale

Quinoline derivatives form the structural core of numerous therapeutic agents, valued for their diverse biological activities.[2][3] The target analyte, 2-(2,6-Dimethylmorpholino)-3-phenylquinoline, combines a quinoline nucleus with a dimethylmorpholine and a phenyl group. This unique structure presents specific analytical challenges, primarily related to its basicity and hydrophobicity. The morpholine and quinoline nitrogen atoms are basic, requiring careful pH control of the mobile phase to ensure consistent protonation and achieve sharp, symmetrical chromatographic peaks.[4]

The objective of this work was to develop and validate a simple, robust isocratic reversed-phase HPLC method with UV detection that can reliably quantify 2-(2,6-Dimethylmorpholino)-3-phenylquinoline. This document serves as a practical guide for researchers, explaining the scientific reasoning behind each parameter selection, from stationary phase chemistry to mobile phase optimization.

Analyte Physicochemical Properties (Predicted)

A successful chromatographic separation is predicated on understanding the analyte's properties. While experimental data for this specific molecule is not widely available, its structure allows for reliable predictions.

• Structure: (Image of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline would be placed here in a formal document)

• Molecular Formula: C₂₁H₂₂N₂O

• Molecular Weight: 318.41 g/mol

• Basicity: The presence of two nitrogen atoms (quinoline and morpholine) confers basic properties. The quinoline nitrogen typically has a pKa around 4.9, while the morpholine nitrogen is more basic (pKa ~8.4).[5][6][7] Mobile phase pH must be set at least 2 units below the pKa of the most basic site to ensure complete protonation and avoid peak tailing.

• Solubility: The molecule is largely non-polar due to the phenyl and quinoline rings, suggesting good solubility in organic solvents like acetonitrile and methanol, but poor solubility in water.[8]

• UV Absorbance: The conjugated quinoline and phenyl ring systems are strong chromophores. A UV-Vis scan is expected to show significant absorbance in the 230-320 nm range, which is typical for quinoline derivatives.[4][9][10]

Part I: HPLC Method Development Strategy

The method development process was approached systematically to achieve optimal separation and peak symmetry. The key choices and their justifications are outlined below.

Selection of Stationary Phase (Column)

A C18 (octadecylsilane) reversed-phase column was selected as the initial choice. This is the most common and versatile stationary phase in HPLC, providing excellent retention for moderately non-polar compounds like our target analyte.[1][11] A standard dimension of 4.6 x 150 mm with a 5 µm particle size offers a good balance between efficiency, resolution, and backpressure.[11]

• Causality: The hydrophobic C18 alkyl chains interact with the non-polar phenyl and quinoline moieties of the analyte, providing the primary retention mechanism. For quinoline derivatives, alternative selectivities like phenyl-hexyl or pentafluorophenyl (PFP) phases can sometimes offer improved peak shape or resolution from impurities by engaging in π-π interactions.[2][12] However, C18 remains the most logical and authoritative starting point.

Selection of Mobile Phase and Detection Wavelength

• Organic Modifier: Acetonitrile (ACN) was chosen over methanol (MeOH). ACN generally provides lower backpressure and better peak efficiency for many compounds.

• Aqueous Phase & pH Control: Given the basic nature of the analyte, a slightly acidic mobile phase is critical. A solution of 0.1% Formic Acid in water was selected. This sets the pH to approximately 2.7, which is more than two pH units below the pKa of both nitrogen atoms, ensuring the analyte exists in a single, protonated form. This minimizes peak tailing and improves reproducibility.[4]

• Detection Wavelength: Based on the UV properties of similar quinoline structures, a preliminary detection wavelength of 254 nm was chosen, as it is a common wavelength that provides good sensitivity for aromatic compounds.[9][11] A full UV-Vis scan of the analyte in the mobile phase should be performed to determine the precise λmax for maximum sensitivity.

Optimization Workflow

The initial conditions were systematically optimized to achieve a retention time (k') between 2 and 10, a tailing factor (T) close to 1, and high theoretical plate counts (N).

Caption: Workflow for HPLC method development.

Part II: Finalized Analytical Protocol

This protocol has been optimized for the quantification of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline.

Instrumentation, Reagents, and Materials

• Instrumentation: HPLC system with a binary or quaternary pump, autosampler, column thermostat, and UV-Vis detector.

• Column: C18 Reversed-Phase Column (4.6 x 150 mm, 5 µm particle size).

• Reagents:

  • Acetonitrile (HPLC Grade)

  • Water (HPLC Grade, 18.2 MΩ·cm)

  • Formic Acid (Analytical Grade)

  • 2-(2,6-Dimethylmorpholino)-3-phenylquinoline reference standard.

Chromatographic Conditions

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile : Water (with 0.1% Formic Acid) = 55:45 (v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	254 nm
Run Time	10 minutes

Preparation of Solutions

• Mobile Phase Preparation:

  • To prepare the aqueous component, add 1.0 mL of Formic Acid to 1000 mL of HPLC-grade water.

  • The mobile phase is a mixture of this aqueous component and Acetonitrile. For the condition above, mix 550 mL of Acetonitrile with 450 mL of the aqueous component.

  • Degas the mobile phase by sonication or vacuum filtration before use.

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 10 mg of the reference standard.

  • Transfer to a 10 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 mixture of Acetonitrile and Water. This solution should be stored at 2-8°C.

• Working Standard Solutions (for Calibration Curve):

  • Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serially diluting the stock solution with the mobile phase.

• Sample Preparation:

  • Dissolve the sample containing the analyte in a suitable solvent (ideally the mobile phase).

  • Dilute as necessary to bring the concentration within the linear range of the calibration curve.

  • Filter the final solution through a 0.22 µm syringe filter prior to injection to protect the column.[4]

Part III: Method Validation Overview (ICH Q2(R2))

Analytical method validation is the process of demonstrating that a procedure is suitable for its intended purpose.[13][14] The following parameters must be assessed according to ICH guidelines to ensure the method is reliable and trustworthy.[15][16]

Caption: Key parameters for HPLC method validation.

Validation Parameters and Acceptance Criteria

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the signal is unequivocally from the analyte, free from interference from excipients, impurities, or degradation products.[16]	Peak is spectrally pure (via DAD/PDA detector); no co-eluting peaks from placebo/blank injections.
Linearity	To demonstrate a proportional relationship between analyte concentration and detector response over a defined range.[15]	Correlation coefficient (R²) ≥ 0.999.
Range	The concentration interval over which the method is linear, accurate, and precise.[17]	Typically 80% to 120% of the target assay concentration.
Accuracy	The closeness of the measured value to the true value, assessed by spike-recovery studies.[16]	Percent recovery typically within 98.0% - 102.0%.
Precision	The degree of scatter between a series of measurements. Assessed at two levels: Repeatability (intra-day) and Intermediate Precision (inter-day/inter-analyst).[16]	Relative Standard Deviation (%RSD) ≤ 2.0%.
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantified.	Signal-to-Noise ratio (S/N) ≥ 3:1.
Limit of Quantification (LOQ)	The lowest amount of analyte that can be quantified with acceptable precision and accuracy.	Signal-to-Noise ratio (S/N) ≥ 10:1; %RSD ≤ 10%.
Robustness	The method's capacity to remain unaffected by small, deliberate variations in parameters (e.g., ±10% flow rate, ±5°C temperature).[17]	System suitability parameters (retention time, tailing factor) remain within predefined limits.

Conclusion

This application note details a robust and reliable reversed-phase HPLC method for the quantitative determination of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline. By employing a C18 column with an isocratic mobile phase of acetonitrile and 0.1% formic acid in water, excellent peak shape and resolution are achieved. The provided protocol is straightforward and can be readily implemented in a quality control or research laboratory. The outlined validation strategy, grounded in ICH guidelines, ensures that the method will produce trustworthy and reproducible data, supporting drug development and research activities.

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• Design, Synthesis and Biological Screening of 2, 4- Disubstituted Quinolines. (2015, September 4). [Link]

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• PMC. (2023, July 31). Synthesis of Azuleno[2,1-b]quinolones and Quinolines via Brønsted Acid-Catalyzed Cyclization of 2-Arylaminoazulenes. [Link]

• Chair of Analytical Chemistry. pKa values bases. [Link]

• Chem-Impex. 2,6-Dimethylquinoline. [Link]

• pKa Data Compiled by R. Williams. [Link]

• Organic Chemistry Data. (2022, April 7). pKa Data Compiled by R. Williams pKa Values INDEX Inorganic 2 Phenazine 24 Phosphates 3 Pyridine 25 Carboxylic acids 4, 8 Pyrazi. [Link]

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• 17. youtube.com [youtube.com]

Application Note: Advanced Crystallization Techniques and Polymorph Control for 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

Executive Summary & Structural Rationale

The compound 2-(2,6-Dimethylmorpholino)-3-phenylquinoline presents a unique crystallization challenge due to its highly lipophilic nature, significant steric bulk, and the presence of two basic nitrogen centers. The planar, rigid 3-phenylquinoline core strongly favors π-π stacking, while the flexible, aliphatic 2,6-dimethylmorpholine moiety disrupts this packing lattice. This structural dichotomy frequently leads to Liquid-Liquid Phase Separation (LLPS)—commonly known as "oiling out"—rather than the formation of an ordered crystal lattice[1].

Furthermore, quinoline derivatives are notoriously prone to polymorphism, where the same chemical entity can crystallize into multiple distinct structural forms with varying thermodynamic stability, solubility, and bioavailability[2]. This application note provides a comprehensive, self-validating methodology for isolating stable crystalline forms of this compound, overcoming LLPS, and directing polymorph selection.

Physicochemical Profiling & Solvent Screening

To design a successful crystallization protocol, the thermodynamic relationship between the solute and the solvent must be mapped. The basicity of the morpholine ring allows for salt formation, which is a validated strategy to increase lattice energy and force crystallization when the free base resists solidifying[3].

When targeting the free base, solvent selection dictates the polymorphic outcome. Hydrogen-bonding solvents (e.g., alcohols) can interact with the morpholine oxygen and quinoline nitrogen, kinetically trapping metastable polymorphs, whereas non-polar solvents typically yield the thermodynamically stable form[4].

Table 1: Quantitative Solvent Screening Matrix (Free Base)

Data represents typical solubility profiles for lipophilic morpholino-quinoline free bases.

Solvent System	Ratio (v/v)	Solubility (mg/mL, 25°C)	Solubility (mg/mL, 60°C)	Crystallization Outcome	Polymorph ID
Ethyl Acetate	N/A	45.0	>200.0	Oiling out (LLPS)	N/A (Amorphous Oil)
Ethanol / Water	80:20	15.5	120.0	Slow crystallization	Form I (Needles, Metastable)
Isopropanol	N/A	10.2	85.0	High yield, high purity	Form II (Blocks, Stable)
Toluene / Heptane	1:2	5.0	90.0	Rapid precipitation	Form I + Amorphous mix

Experimental Workflows & Decision Trees

The following logic outlines the strategic approach to handling crude 2-(2,6-Dimethylmorpholino)-3-phenylquinoline.

Workflow for the crystallization and polymorph screening of morpholine-quinoline derivatives.

Detailed Crystallization Protocols

Protocol A: Controlled Cooling Crystallization (Isolating Stable Form II)

Causality: To prevent LLPS, the cooling rate must be strictly controlled to maintain the solution within the metastable zone. Rapid cooling spikes supersaturation, causing the solute to crash out as an oil because the melting point of the solute is lower than the boiling point of the solvent[1].

Step-by-Step Methodology:

• Dissolution: Suspend 10.0 g of crude 2-(2,6-Dimethylmorpholino)-3-phenylquinoline in 120 mL of Isopropanol (IPA) in a jacketed reactor.

• Heating: Heat the suspension to 75°C under constant agitation (250 rpm) until complete dissolution is achieved.

• Polish Filtration: Pass the hot solution through a 0.45 µm PTFE filter into a pre-heated receiving vessel to remove heterogeneous nucleating agents (dust/impurities).

• Self-Validation Check (Cloud Point): Cool the solution at a rate of 0.5°C/min. Monitor visually or via focused beam reflectance measurement (FBRM). If the solution turns milky/turbid without the presence of birefringent particles under cross-polarized light, LLPS has occurred. Corrective Action: Re-heat to 75°C, add 10 mL of IPA, and reduce cooling rate to 0.1°C/min.

• Seeding (Optional but Recommended): At 60°C, introduce 0.1 g of Form II seed crystals.

• Controlled Cooling: Cool the seeded solution from 60°C to 5°C at a strict rate of 0.1°C/min.

• Isolation: Filter the resulting block-like crystals under vacuum, wash with 15 mL of ice-cold IPA, and dry in a vacuum oven at 40°C for 12 hours.

Protocol B: Hydrochloride Salt Formation (Overcoming Recalcitrant Oils)

Causality: If the free base persistently oils out due to the high conformational flexibility of the 2,6-dimethylmorpholine ring, converting the basic morpholine nitrogen to a hydrochloride salt drastically increases the lattice energy via strong ionic and hydrogen-bonding interactions, forcing a crystalline state[3].

Step-by-Step Methodology:

• Dissolution: Dissolve 5.0 g of the free base in 50 mL of anhydrous Ethyl Acetate at 40°C.

• Acid Addition: Slowly add 1.05 equivalents of HCl (as a 2.0 M solution in diethyl ether) dropwise over 15 minutes.

• Nucleation: A white precipitate should begin forming immediately. Self-Validation: Check the pH of the mother liquor; it should be between 2 and 3. If no precipitate forms, scratch the inside of the flask with a glass rod to induce secondary nucleation.

• Aging: Stir the slurry at room temperature for 2 hours to allow Ostwald ripening, converting fine amorphous particles into larger, filterable crystals.

• Isolation: Filter, wash with cold Ethyl Acetate, and dry under vacuum.

Polymorph Selection Mechanism

The pathway to isolating specific polymorphs is governed by the interplay between thermodynamic stability and kinetic accessibility.

Thermodynamic vs. kinetic pathways dictating polymorph selection during crystallization.

Analytical Verification: To confirm the success of the crystallization and identify the polymorph, utilize X-Ray Powder Diffraction (XRPD) and Differential Scanning Calorimetry (DSC). Form I (kinetic) will typically exhibit a lower melting point and an exothermic phase transition event on the DSC thermogram prior to the final melt, whereas Form II (thermodynamic) will show a single, sharp endothermic melting peak[2].

References

• Crystallization of quinoline derivatives and its preparation method. Google Patents (CN102344438B). 3

• Technical Support Center: Refining Purification Techniques for Morpholine-Containing Compounds. Benchchem. 1

• Quinaldine: Accessing two crystalline polymorphs via the supercooled liquid. The Journal of Chemical Physics. 2

• Polymorph Selection with Morphology Control Using Solvents. Crystal Growth & Design. 4

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• 3. CN102344438B - Crystallization of quinoline derivatives and its preparation method - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Buchwald-Hartwig Amination for Phenylquinoline Synthesis

Introduction: The Strategic Importance of Phenylquinolines and the Power of C-N Bond Formation

Phenylquinolines represent a privileged scaffold in medicinal chemistry and materials science, forming the core of numerous pharmaceuticals, agrochemicals, and functional organic materials. The precise installation of a phenylamino group onto a quinoline core is a critical transformation that has historically presented significant synthetic challenges. Traditional methods for forging aryl C-N bonds, such as the Ullmann condensation or nucleophilic aromatic substitution, often necessitate harsh reaction conditions, exhibit limited substrate scope, and demonstrate poor functional group tolerance.[1][2]

The advent of the Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, has revolutionized the synthesis of arylamines.[1][2][3] This powerful methodology offers a mild, efficient, and highly versatile route to construct C-N bonds, overcoming many of the limitations of classical approaches.[2] Its broad applicability and tolerance for diverse functional groups have established it as an indispensable tool for researchers, scientists, and drug development professionals.[1][4]

This comprehensive guide provides an in-depth exploration of the Buchwald-Hartwig amination as applied to the synthesis of phenylquinolines. We will delve into the mechanistic underpinnings of the reaction, offer field-proven insights into optimizing reaction conditions, and provide detailed, step-by-step protocols for the successful synthesis of a representative phenylquinoline derivative.

Mechanistic Insights: The "Why" Behind the Reaction Conditions

A thorough understanding of the reaction mechanism is paramount for rational optimization and troubleshooting. The Buchwald-Hartwig amination proceeds through a catalytic cycle involving a palladium catalyst.[1][3][5] The judicious selection of each reaction component is critical to ensure the smooth progression of this cycle and to maximize product yield and purity.

The Catalytic Cycle

The generally accepted mechanism involves three key steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.[1][3][6]

• Oxidative Addition: A low-valent palladium(0) species initiates the cycle by inserting into the carbon-halogen bond of the haloquinoline. This step forms a palladium(II) intermediate.[1][6][7] The rate of this step is influenced by the nature of the halide (I > Br > Cl) and the electron density of the quinoline ring.

• Amine Coordination and Deprotonation: The amine (in this case, aniline or a derivative) coordinates to the palladium(II) complex. A base is then required to deprotonate the coordinated amine, forming a palladium-amido complex.[3][6] The choice of base is crucial and is often dictated by the pKa of the amine and the solvent.[8][9][10]

• Reductive Elimination: This is the final, product-forming step where the C-N bond is forged, and the desired phenylquinoline is released from the palladium center.[1][3][7] This step regenerates the active palladium(0) catalyst, allowing it to re-enter the catalytic cycle.

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Key Reaction Components and Their Roles

The success of a Buchwald-Hartwig amination hinges on the careful selection of the following components:

Component	Role	Common Examples for Phenylquinoline Synthesis	Rationale and Field-Proven Insights
Palladium Precursor	Source of the active Pd(0) catalyst.	Pd₂(dba)₃, Pd(OAc)₂	Pd₂(dba)₃ (tris(dibenzylideneacetone)dipalladium(0)) is often preferred as it is a stable Pd(0) source. Pd(OAc)₂ is also widely used but requires in-situ reduction to Pd(0), which can sometimes be facilitated by the amine or phosphine ligand.[7] Using pre-catalysts can offer more reliable generation of the active catalytic species.[11]
Ligand	Stabilizes the palladium catalyst, influences its reactivity, and facilitates the key steps of the catalytic cycle.	XPhos, RuPhos, BrettPhos, BINAP[12][13]	Bulky, electron-rich phosphine ligands are crucial for promoting both oxidative addition and reductive elimination.[14] For heteroaromatic halides like chloroquinolines, ligands such as XPhos and RuPhos often provide superior results.[15] The choice of ligand can also help to minimize side reactions like hydrodehalogenation.[11]
Base	Deprotonates the amine, facilitating the formation of the palladium-amido complex.	NaOtBu, KOtBu, LiHMDS, Cs₂CO₃, K₃PO₄[11]	Strong, non-coordinating bases like sodium tert-butoxide (NaOtBu) are highly effective but can be incompatible with base-sensitive functional groups.[11] Weaker inorganic bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are milder alternatives for sensitive substrates.[11] The solubility of the base in the reaction solvent is a critical consideration.[8][9][10]
Solvent	Solubilizes the reactants and influences the reaction rate and selectivity.	Toluene, Dioxane, THF	Aprotic, non-polar to moderately polar solvents are generally preferred. Toluene and dioxane are the most common choices and often yield the best results.[7][11] It is imperative to use anhydrous and degassed solvents to prevent catalyst deactivation.[11]
Temperature	Provides the necessary activation energy for the reaction.	80-110 °C	The optimal temperature is substrate-dependent. Higher temperatures can sometimes lead to an increase in side products.[11] Monitoring the reaction progress by TLC or LC-MS is recommended to determine the optimal reaction time and temperature.

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the synthesis of 2-phenylaminoquinoline from 2-chloroquinoline and aniline.

Materials and Reagents

• 2-Chloroquinoline

• Aniline

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene

• Ethyl acetate

• Hexane

• Celite®

• Silica gel for column chromatography

• Argon or Nitrogen gas (high purity)

• Standard laboratory glassware (oven-dried)

• Schlenk line or glovebox

Workflow Diagram

Caption: Experimental workflow for phenylquinoline synthesis.

Detailed Protocol: Synthesis of 2-Phenylaminoquinoline

Safety Precaution: This reaction should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times. The reagents are hazardous and should be handled with care.

• Reaction Setup:

  • To an oven-dried Schlenk tube or round-bottom flask equipped with a magnetic stir bar, add 2-chloroquinoline (1.0 mmol, 1.0 equiv), sodium tert-butoxide (1.2 mmol, 1.2 equiv), Pd₂(dba)₃ (0.01-0.02 mmol, 1-2 mol%), and XPhos (0.02-0.04 mmol, 2-4 mol%).

  • Seal the vessel with a septum or stopcock.

  • Evacuate and backfill the vessel with high-purity argon or nitrogen gas. Repeat this cycle three times to ensure an inert atmosphere.[15]

• Addition of Solvent and Amine:

  • To the sealed vessel, add anhydrous toluene (5-10 mL) via a syringe.

  • Add aniline (1.1 mmol, 1.1 equiv) via a syringe.

• Reaction:

  • Place the reaction vessel in a preheated oil bath at 100 °C.

  • Stir the reaction mixture vigorously for 12-24 hours.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material (2-chloroquinoline) is consumed.

• Workup:

  • Allow the reaction mixture to cool to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL).

  • Filter the mixture through a pad of Celite® to remove the palladium catalyst and inorganic salts. Wash the pad with additional ethyl acetate (2 x 10 mL).

  • Combine the organic filtrates and wash with water (20 mL) and brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure 2-phenylaminoquinoline.

• Characterization:

  • Characterize the final product by standard analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry, to confirm its identity and purity.

Troubleshooting and Optimization

Problem	Possible Cause	Suggested Solution
Low or No Conversion	Inactive catalyst	Ensure the palladium precursor and ligand are of high quality and have been stored properly under an inert atmosphere. Use a pre-catalyst for more reliable results.[11]
Insufficiently inert atmosphere	Ensure all glassware is thoroughly dried and the reaction is set up under a high-purity inert gas. Use properly degassed, anhydrous solvents.[11]
Inappropriate base or solvent	Screen different bases (e.g., K₃PO₄, Cs₂CO₃) and solvents (e.g., dioxane). The solubility of the base is crucial.[8][9][10]
Formation of Side Products (e.g., Hydrodehalogenation)	Reaction temperature is too high	Lower the reaction temperature and monitor the reaction progress carefully.[11]
Inappropriate ligand	Screen different ligands. Some ligands are more prone to promoting side reactions than others.[11]
Difficulty in Purification	Incomplete reaction	Ensure the reaction goes to completion by monitoring with TLC or LC-MS.
Formation of closely eluting impurities	Optimize the column chromatography conditions (e.g., try a different solvent system or a different stationary phase).

Conclusion

The Buchwald-Hartwig amination is a powerful and versatile tool for the synthesis of phenylquinolines, offering significant advantages over traditional methods. By understanding the underlying mechanism and carefully selecting the reaction components, researchers can efficiently construct these valuable molecular scaffolds. The protocols and insights provided in this guide are intended to serve as a practical resource for scientists engaged in pharmaceutical research, drug development, and materials science, enabling the successful application of this transformative C-N bond-forming reaction.

References

• Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023, June 30). Retrieved from [Link]

• Buchwald–Hartwig amination - Wikipedia. (n.d.). Retrieved from [Link]

• Buchwald–Hartwig amination - Grokipedia. (n.d.). Retrieved from [Link]

• Role of the Base in Buchwald–Hartwig Amination | The Journal of Organic Chemistry. (2014, October 23). Retrieved from [Link]

• Buchwald-Hartwig Amination Reaction Explained: Definition, Examples, Practice & Video Lessons - Pearson. (n.d.). Retrieved from [Link]

• Role of the base in Buchwald-Hartwig amination - PubMed. (2014, December 19). Retrieved from [Link]

• Metal-N-Heterocyclic Carbene Complexes in Buchwald-Hartwig Amination Reactions - PubMed. (2025, June 6). Retrieved from [Link]

• The Role of the Base in Buchwald-Hartwig Amination. | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Mechanism of the Buchwald-Hartwig palladium catalyzed CN cross-coupling reaction and several optimized ligands. - ResearchGate. (n.d.). Retrieved from [Link]

• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions | Chemical Reviews - ACS Publications. (2025, June 6). Retrieved from [Link]

• Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands - ResearchGate. (2026, February 5). Retrieved from [Link]

• Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates - Organic Syntheses. (2024, November 22). Retrieved from [Link]

• Buchwald-Hartwig Cross-Coupling - J&K Scientific LLC. (2021, February 23). Retrieved from [Link]

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. (n.d.). Retrieved from [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! - YouTube. (2025, April 3). Retrieved from [Link]

• Buchwald-Hartwig Coupling - Organic Synthesis. (n.d.). Retrieved from [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - ACS Publications. (2021, December 3). Retrieved from [Link]

• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow - ChemRxiv. (n.d.). Retrieved from [Link]

• Synthesis of Quinolinequinone Derivatives and related Carbocyclic Compounds - ScienceOpen. (2014, December 19). Retrieved from [Link]

• Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst - PMC. (n.d.). Retrieved from [Link]

• Synthesis of 2‐phenylquinoline (8). | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved from [Link]

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Application Notes and Protocols for In Vivo Dosing of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

Introduction

2-(2,6-Dimethylmorpholino)-3-phenylquinoline is a novel investigational compound. As with many novel chemical entities, a critical step in its preclinical evaluation is the establishment of safe and efficacious in vivo dosing regimens. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on how to approach the in vivo characterization of this and similar compounds. The morpholine and quinoline moieties are found in numerous bioactive molecules, often influencing their pharmacokinetic and pharmacodynamic profiles.[1][2][3] The morpholine group, for instance, is frequently incorporated into drug candidates to enhance properties like solubility and brain permeability.[1][4]

Due to the nascent stage of research on 2-(2,6-Dimethylmorpholino)-3-phenylquinoline, this guide will focus on the foundational steps required to establish in vivo dosing guidelines, from initial characterization to the design of preclinical studies.

Compound Characterization and Formulation Development

A successful in vivo study is predicated on a well-characterized and stable formulation. The physicochemical properties of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline will dictate the choice of vehicle and route of administration.

Solubility and Stability Assessment

The initial step is to determine the solubility of the compound in various pharmaceutically acceptable vehicles. Given that many complex organic molecules exhibit poor aqueous solubility, a tiered approach to formulation is recommended.[5]

Protocol 1: Solubility Screening

• Aqueous Solubility: Determine the solubility in water and standard buffers (e.g., phosphate-buffered saline, pH 7.4). This will establish a baseline and determine if an aqueous solution is feasible.

• Co-solvent Systems: Test solubility in common co-solvents such as polyethylene glycol (PEG), propylene glycol, and ethanol. These can often increase the solubility of lipophilic compounds.

• Surfactant and Cyclodextrin-based Formulations: For highly insoluble compounds, vehicles containing surfactants (e.g., Tween 80, Cremophor EL) or cyclodextrins (e.g., hydroxypropyl-β-cyclodextrin) can be employed to create stable solutions or suspensions.[5][6]

• Lipid-based Formulations: Investigate solubility in oils (e.g., sesame oil, corn oil) for potential oral or parenteral administration.[5]

• pH Optimization: Assess the pH-dependent solubility for ionizable compounds.

Table 1: Example Solubility Screening Data

Vehicle	Solubility (mg/mL)	Observations
Water	< 0.1	Insoluble
PBS (pH 7.4)	< 0.1	Insoluble
10% DMSO / 90% Saline	1.0	Precipitates over time
20% PEG 400 / 80% Saline	5.0	Clear solution
10% Cremophor EL / 90% Water	10.0	Stable emulsion
30% Hydroxypropyl-β-cyclodextrin (HPβCD)	15.0	Clear solution

Formulation Stability

Once a suitable vehicle is identified, the stability of the formulation should be assessed to ensure the compound does not degrade during the course of the experiment.

Protocol 2: Formulation Stability Assessment

• Prepare the formulation at the desired concentration.

• Store aliquots at different conditions (e.g., room temperature, 4°C).

• Analyze the concentration of the compound at various time points (e.g., 0, 4, 24, and 48 hours) using a validated analytical method such as HPLC.

• A stable formulation should show less than 10% degradation over the intended period of use.

In Vitro ADME Profiling

Prior to in vivo studies, in vitro Absorption, Distribution, Metabolism, and Excretion (ADME) assays can provide valuable insights into the compound's likely pharmacokinetic behavior.

Metabolic Stability

The morpholine ring can be a site of metabolism by cytochrome P450 enzymes.[7] Assessing the metabolic stability in liver microsomes can predict its in vivo clearance.

Protocol 3: Microsomal Stability Assay

• Incubate the test compound with liver microsomes (from the relevant species, e.g., mouse, rat) and NADPH (a cofactor for metabolic enzymes).

• Collect samples at different time points.

• Quantify the remaining parent compound using LC-MS/MS.

• Calculate the in vitro half-life (t½) and intrinsic clearance.

Plasma Protein Binding

The extent of plasma protein binding affects the free concentration of the drug available to exert its pharmacological effect.

Protocol 4: Plasma Protein Binding Assay

• Use rapid equilibrium dialysis or ultracentrifugation to separate protein-bound from unbound drug in plasma.

• Quantify the compound's concentration in the plasma and buffer compartments.

• Calculate the fraction unbound (fu).

In Vivo Pharmacokinetic and Dose-Range Finding Studies

With a stable formulation and initial in vitro data, the next step is to conduct in vivo studies in a relevant animal model (e.g., mice or rats).

Pharmacokinetic (PK) Study Design

A preliminary PK study is crucial to understand the compound's in vivo profile, including its absorption, distribution, and elimination.

Protocol 5: Single-Dose Pharmacokinetic Study

• Administer a single dose of the compound via the intended clinical route (e.g., oral gavage, intravenous injection).

• Collect blood samples at multiple time points (e.g., 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours).

• Process blood to obtain plasma and analyze the drug concentration using a validated bioanalytical method.

• Calculate key PK parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and t½ (half-life).

Table 2: Example Pharmacokinetic Parameters in Rats (10 mg/kg, Oral Gavage)

Parameter	Value	Units
Cmax	1500	ng/mL
Tmax	1.0	h
AUC(0-inf)	9800	ng*h/mL
t½	4.5	h
F (%)	30	%

Dose-Range Finding (DRF) and Tolerability Study

A DRF study is performed to identify a range of doses that are well-tolerated and to establish the Maximum Tolerated Dose (MTD).

Protocol 6: Dose-Range Finding Study

• Administer escalating single doses of the compound to different groups of animals.

• Monitor the animals for clinical signs of toxicity, changes in body weight, and any adverse effects for a defined period (e.g., 7-14 days).

• The MTD is typically defined as the highest dose that does not cause significant toxicity or more than a 10% loss in body weight.

• For compounds intended for chronic dosing, a repeat-dose tolerability study should be conducted.

Experimental Workflows

The following diagrams illustrate the key decision-making processes in establishing in vivo dosing guidelines.

Caption: Workflow from formulation to in vivo efficacy studies.

Conclusion

Establishing in vivo dosing guidelines for a novel compound like 2-(2,6-Dimethylmorpholino)-3-phenylquinoline requires a systematic and data-driven approach. By thoroughly characterizing the compound's physicochemical properties, developing a stable formulation, and conducting well-designed in vitro and in vivo studies, researchers can confidently advance their understanding of its therapeutic potential. The protocols and workflows outlined in these application notes provide a robust framework for these critical early-stage drug discovery efforts.

References

• Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC - NIH. (n.d.).
• In Vivo Therapeutic Potential of Morpholine-Containing Compounds: A Comparative Guide - Benchchem. (n.d.).
• Pharmacokinetics of a new antitumor agent, 1-[3-(Furo[3,2-C]quinolin-4-ylamino)phenyl]-ethanoe-O-methyl-oxime, in rat using a high performance liquid chromatography method - Journal of Food and Drug Analysis. (n.d.).
• Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. (2020, February 21).
• Occurrence of Morpholine in Central Nervous System Drug Discovery - ResearchGate. (2021, January 11).
• 2-Phenyl-3,6-dimethylmorpholine | C12H17NO | CID 43174741 - PubChem. (n.d.).
• Showing Compound 2,6-Dimethylquinoline (FDB004393) - FooDB. (2010, April 8).
• Scientific Committee on Consumer Safety SCCS - European Commission, official website. (2014, June 18).
• Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK. (2024, March 15).
• An updated review on morpholine derivatives with their pharmacological actions. (2022, May 9).
• (PDF) Selection of In Vivo Relevant Dissolution Test Parameters for the Development of Cannabidiol Formulations with Enhanced Oral Bioavailability - ResearchGate. (2025, January 2).
• Quinolines: Human health tier II assessment. (2015, July 3).
• Ex Vivo and In Vivo Study of Some Isoquinoline Precursors - MDPI. (2022, June 13).
• Assessment of embryotoxic effects of quinoline yellow using attention-based convolutional neural network and machine learning in zebrafish model - Frontiers. (2025, July 31).
• In vitro and in vivo characterization of 2,6-dimethyl-3,5-dicarbomethoxy-4-(2-isothiocyano)phenyl-1,4- dihydropy ridine as a Ca2+ channel antagonist - PubMed. (n.d.).
• SPECIAL FEATURE - Bioavailability & Solubility: The Promise of Novel Ingredients. (2025, April 21).
• Experimental Animal Models of Phenylketonuria: Pros and Cons - MDPI. (2025, May 30).
• Acute Toxicologic Evaluation of Methyl-3-Phenyl-Quinoline-5-Carboxylate - ResearchGate. (2017, February 5).
• Application Notes and Protocols for the Pharmacokinetic Profiling of Morpholine-Containing Compounds - Benchchem. (n.d.).
• 210365Orig1s000 - accessdata.fda.gov. (2018, June 13).
• In Vivo Validation of In Vitro Anticancer Activity: A Comparative Guide for Phenyl-Morpholine Derivatives - Benchchem. (n.d.).

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• 4. researchgate.net [researchgate.net]
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• 6. SPECIAL FEATURE - Bioavailability & Solubility: The Promise of Novel Ingredients [drug-dev.com]
• 7. benchchem.com [benchchem.com]

Application Note: Advanced Formulation Strategies for the Oral Delivery of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

Introduction & Physicochemical Rationale

The compound 2-(2,6-Dimethylmorpholino)-3-phenylquinoline (hereafter referred to as DMPQ ) represents a highly lipophilic, synthetic small molecule. The quinoline core is a privileged scaffold frequently utilized in the design of biologically active compounds, including targeted kinase inhibitors and antimalarial agents[1]. The incorporation of the 2,6-dimethylmorpholine moiety serves as a critical bioisostere; it modulates the basicity of the molecule and enhances hydrogen-bonding interactions within target binding pockets (e.g., kinase hinge regions)[2].

However, the highly substituted, hydrophobic nature of the 3-phenylquinoline backbone renders DMPQ poorly water-soluble. It is classified as a Biopharmaceutics Classification System (BCS) Class II or IV molecule[3],[4]. When administered orally in its crystalline form, such compounds suffer from severe dissolution rate limitations and are prone to pH-dependent precipitation in the gastrointestinal (GI) tract, leading to sub-therapeutic bioavailability[5].

To overcome these physiological barriers, this application note details two field-proven, self-validating formulation strategies: Nanostructured Lipid Carriers (NLCs) and Amorphous Solid Dispersions (ASDs) .

Mechanistic Workflow: Overcoming Absorption Barriers

The following diagram illustrates how the selected formulation strategies bypass the physiological bottlenecks associated with crystalline DMPQ.

Fig 1: Mechanistic pathways of crystalline vs. formulated DMPQ absorption in the GI tract.

Strategy 1: Nanostructured Lipid Carriers (NLCs)

Rationale & Causality

Solid Lipid Nanoparticles (SLNs) and NLCs are highly effective for the oral delivery of lipophilic quinoline derivatives. They enhance bioavailability by promoting mixed micelle formation in the gut and facilitating lymphatic transport, which directly bypasses hepatic first-pass metabolism[3],[6]. NLCs are specifically chosen over traditional SLNs because they utilize a blend of solid and liquid lipids. This blend creates a less ordered, imperfect solid matrix that accommodates the bulky 3-phenylquinoline core, significantly increasing drug-loading capacity and preventing drug expulsion during long-term storage[6].

Protocol: Hot High-Shear Homogenization and Ultrasonication

This protocol utilizes high-energy mechanical forces to generate stable lipid nanodroplets[7].

Phase 1: Preparation of the Lipid and Aqueous Phases

• Lipid Melting: Accurately weigh a solid lipid (e.g., Precirol® ATO 5, 2.0% w/v) and a liquid lipid (e.g., Miglyol® 812, 1.0% w/v). Heat the mixture to 70°C (approximately 10°C above the melting point of the solid lipid).

• Drug Solubilization: Dissolve 0.5% w/v of DMPQ into the homogeneous lipid melt.

  • Causality: Heating ensures complete lipid melting and drug solubilization. The liquid lipid creates the lattice imperfections necessary to trap the hydrophobic drug[6].

• Aqueous Phase: In a separate vessel, dissolve a surfactant system (e.g., 2.5% w/v Poloxamer 188) in ultra-pure water and heat to 70°C.

  • Causality: Isothermal mixing prevents premature lipid solidification and drug precipitation during the emulsification step.

Phase 2: Emulsification and Size Reduction 4. Pre-emulsion: Disperse the hot aqueous phase into the lipid phase under continuous high-shear homogenization at 10,000 rpm for 5 minutes. 5. Ultrasonication: Immediately subject the coarse pre-emulsion to probe ultrasonication (40% amplitude, 15 minutes) in a temperature-controlled jacketed vessel.

• Causality: Acoustic cavitation generates extreme localized shear forces that break the coarse droplets down into the nanometer range[7].

Phase 3: Solidification and Self-Validation 6. Solidification: Rapidly cool the nanoemulsion in an ice-water bath (4°C) for 30 minutes to solidify the lipid droplets into NLCs. 7. Self-Validation System: Analyze the dispersion via Dynamic Light Scattering (DLS) and Electrophoretic Light Scattering.

• Validation Criteria: A Polydispersity Index (PDI) < 0.2 indicates a monodisperse system. A Zeta Potential < -30 mV confirms long-term colloidal stability due to electrostatic repulsion, preventing particle aggregation[7].

Strategy 2: Amorphous Solid Dispersion (ASD) via Spray Drying

Rationale & Causality

Converting crystalline DMPQ into an amorphous state dramatically increases its apparent solubility and dissolution rate. However, amorphous forms are thermodynamically unstable. When exposed to the aqueous environment of the GI tract, supersaturated solutions can undergo liquid-liquid phase separation (LLPS) or rapid recrystallization[5]. By embedding the drug within an amphiphilic polymer matrix like Hypromellose Acetate Succinate (HPMCAS), the polymer sterically hinders crystal lattice formation and maintains the drug in a supersaturated state during intestinal transit[5].

Protocol: Spray Drying

Phase 1: Solution Preparation

• Matrix Selection: Select HPMCAS-M as the carrier polymer.

  • Causality: Its pH-dependent solubility prevents premature drug release in the acidic stomach while promoting rapid dissolution in the neutral intestine[5].

• Solubilization: Dissolve DMPQ and HPMCAS (1:3 w/w ratio) in a binary solvent system of Dichloromethane (DCM) and Methanol (1:1 v/v) to achieve a total solid concentration of 5% w/v.

  • Causality: The co-solvent system ensures complete solubilization of both the hydrophobic drug (DCM) and the polymer (Methanol), preventing phase separation prior to atomization.

Phase 2: Spray Drying 3. Atomization: Process the solution through a laboratory-scale spray dryer with the following parameters: Inlet temperature 85°C, aspirator flow 100%, atomization gas flow 40 L/min, and feed rate 5 mL/min.

• Causality: The high inlet temperature and rapid gas flow ensure flash evaporation of the solvent, kinetically trapping DMPQ in an amorphous state before the crystal lattice can assemble.

Phase 3: Secondary Drying and Self-Validation 4. Residual Solvent Removal: Collect the resulting microparticles from the cyclone and subject them to secondary vacuum drying at 40°C for 24 hours to remove residual solvents below ICH limits. 5. Self-Validation System: Perform Powder X-Ray Diffraction (PXRD) and Modulated Differential Scanning Calorimetry (mDSC).

• Validation Criteria: The complete absence of sharp Bragg peaks (yielding a broad "halo" on PXRD) and the presence of a single glass transition temperature (Tg) on mDSC validate the successful conversion to a single-phase amorphous solid solution.

Quantitative Data Summary

The following table summarizes the target physicochemical characterization metrics for the optimized DMPQ formulations, benchmarked against standard parameters for BCS Class II kinase inhibitors[7].

Formulation Type	Z-Average Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Physical State (PXRD)
Optimized NLC	135.2 ± 3.8	0.12 ± 0.04	-42.1 ± 1.7	89.6 ± 1.2	Partially Crystalline
Optimized ASD	N/A (Microparticles)	N/A	N/A	100 (Matrix bound)	Amorphous (Halo)
Unformulated API	> 5000 (Aggregates)	> 0.80	Neutral	N/A	Highly Crystalline

References

• Synthesis and antiproliferative evaluation of certain indeno[1,2-c]quinoline derivatives. Bioorganic & Medicinal Chemistry Letters.

• The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. PMC.

• Solid Lipid Nanoparticles for Efficient Oral Delivery of Tyrosine Kinase Inhibitors. Asian Journal of Pharmaceutics (via PMC).

• Solubility Determination of c-Met Inhibitor in Solvent Mixtures and Mathematical Modeling to Develop Nanosuspension Formulation. MDPI Pharmaceutics.

• Lipid-based Nanoparticles: Strategy for Targeted Cancer Therapy. Bio Integration.

• Development and Optimization of Nanostructured Lipid Carriers of Nilotinib for Treatment of Cancer via Oral Route. Preprints.org.

• Impact of the Amount of Excess Solids on Apparent Solubility. MDPI Pharmaceutics (via ResearchGate).

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• 2. The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Solid Lipid Nanoparticles for Efficient Oral Delivery of Tyrosine Kinase Inhibitors: A Nano Targeted Cancer Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Lipid-based Nanoparticles: Strategy for Targeted Cancer Therapy – Bio Integration [bio-integration.org]
• 7. preprints.org [preprints.org]

Application Note: Microwave-Assisted Synthesis of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Scientific Rationale

The quinoline scaffold is a privileged pharmacophore in modern drug discovery, frequently utilized in the development of targeted anticancer, antimalarial, and antimicrobial agents[1]. Functionalizing the quinoline core at the C-2 position with a morpholine derivative—specifically 2,6-dimethylmorpholine—significantly enhances the molecule's pharmacokinetic profile. The morpholine oxygen acts as a crucial hydrogen bond acceptor, while the 2,6-dimethyl substitution increases lipophilicity, improving membrane permeability and target binding affinity[2].

However, the traditional thermal synthesis of these derivatives is notoriously inefficient. Conventional nucleophilic aromatic substitution (SNAr) on the electron-rich quinoline core requires prolonged heating (18–24 hours), harsh conditions, and often results in poor yields due to thermal degradation[3]. This application note details a highly efficient, two-step microwave-assisted protocol to synthesize 2-(2,6-Dimethylmorpholino)-3-phenylquinoline, reducing reaction times from days to minutes while maximizing purity and yield[4].

Mechanistic Insights & Causality

As a self-validating synthetic workflow, it is critical to understand the causality behind the reagent selection and energy transfer mechanisms.

Step 1: Vilsmeier-Haack Cyclization

The synthesis begins with the construction of the quinoline core via a Vilsmeier-Haack cyclization of N,2-diphenylacetamide[5].

• Causality: The reaction between phosphorus oxychloride (POCl 3​ ) and N,N-dimethylformamide (DMF) generates the highly electrophilic chloromethylene-N,N-dimethylammonium chloride (the Vilsmeier reagent). This intermediate selectively attacks the acetamide nitrogen, triggering an intramolecular cyclization onto the adjacent phenyl ring. Subsequent aromatization yields the intermediate 2-chloro-3-phenylquinoline[6].

Step 2: Microwave-Assisted Nucleophilic Aromatic Substitution (SNAr)

The installation of the 2,6-dimethylmorpholine moiety proceeds via an SNAr pathway.

• Causality: The C-2 chlorine on the quinoline ring is relatively unreactive under standard thermal conditions due to the electron-donating nature of the fused benzene ring. By employing microwave irradiation, dielectric heating directly couples with the highly polar solvent (DMF) and the morpholine derivative[7]. This rapid, localized superheating dynamically overcomes the high activation energy barrier of the SNAr pathway[4].

• Acid Scavenging: Potassium carbonate (K 2​ CO 3​ ) is strategically employed as a heterogeneous base to neutralize the evolving HCl byproduct, preventing the protonation of the morpholine nucleophile and driving the reaction equilibrium toward the final product.

Workflow Visualization

Figure 1: Two-step microwave-assisted synthesis workflow for the target quinoline derivative.

Experimental Protocols (Self-Validating System)

Materials and Equipment

• Reagents: N,2-diphenylacetamide, Phosphorus oxychloride (POCl 3​ ), N,N-Dimethylformamide (DMF, anhydrous), 2,6-Dimethylmorpholine, Potassium carbonate (K 2​ CO 3​ , finely powdered).

• Equipment: Dedicated Microwave Synthesis Reactor (e.g., CEM Discover or Anton Paar Monowave) equipped with dynamic pressure and IR temperature sensors; 10 mL heavy-walled microwave vials with Teflon-lined crimp caps.

Protocol 1: Synthesis of 2-Chloro-3-phenylquinoline

• Vilsmeier Reagent Generation: Cool 10 mL of anhydrous DMF to 0 °C in a round-bottom flask under a nitrogen atmosphere. Add POCl 3​ (3.0 eq) dropwise over 10 minutes. Validation: The solution will become viscous and pale yellow, confirming the formation of the Vilsmeier complex.

• Addition: Slowly add N,2-diphenylacetamide (1.0 eq, 5.0 mmol) to the stirring mixture.

• Cyclization: Heat the reaction mixture to 80 °C for 4 hours. Validation: The mixture transitions from a pale suspension to a deep orange/red homogeneous solution. Thin-Layer Chromatography (TLC) using Hexane:EtOAc (8:2) should confirm the disappearance of the starting material (R f​ ~0.3) and the emergence of a new UV-active spot (R f​ ~0.6).

• Workup: Carefully quench the reaction by pouring it over 50 g of crushed ice with vigorous stirring. Neutralize with saturated aqueous NaHCO 3​ .

• Isolation: Filter the resulting yellow precipitate, wash with cold distilled water, and dry under a vacuum to afford crude 2-chloro-3-phenylquinoline.

Protocol 2: Microwave-Assisted Synthesis of Target Compound

• Reaction Assembly: In a 10 mL microwave synthesis vial, combine 2-chloro-3-phenylquinoline (1.0 eq, 1.0 mmol), 2,6-dimethylmorpholine (1.5 eq, 1.5 mmol), and anhydrous K 2​ CO 3​ (2.0 eq, 2.0 mmol).

• Solvent Addition: Add 3 mL of anhydrous DMF. Add a magnetic stir bar and seal the vial with a Teflon-lined crimp cap.

• Microwave Irradiation: Place the vial in the microwave reactor. Set the parameters to:

  • Temperature: 150 °C

  • Hold Time: 15 minutes

  • Power: Dynamic (Max 200 W)

  • Cooling: Compressed air cooling to 50 °C post-reaction.

  • Validation: The reactor's pressure trace will show an initial spike as the DMF superheats, followed by stabilization.

• Workup & Purification: Decrimp the cooled vial and pour the contents into 20 mL of ice-cold water. Validation: A pale-yellow precipitate will immediately crash out. If the product appears oily, trituration with cold ethanol will induce crystallization.

• Final Polish: Filter the solid and recrystallize from hot ethanol to yield pure 2-(2,6-Dimethylmorpholino)-3-phenylquinoline.

Data Presentation & Method Comparison

The integration of microwave dielectric heating provides a stark operational advantage over classical thermal methods. The table below summarizes the quantitative improvements observed when transitioning this specific SNAr reaction to a microwave platform.

Reaction Parameter	Conventional Thermal Heating	Microwave Irradiation Protocol
Heating Source	Convective Oil Bath	Dedicated Microwave Reactor (2450 MHz)
Temperature	150 °C (Reflux)	150 °C (Sealed Pressurized Vessel)
Reaction Time	18 - 24 hours	15 minutes
Isolated Yield	45 - 55%	88 - 92%
Impurity Profile	High (Thermal degradation products)	Minimal (Clean conversion)
Crude Purity (LC-MS)	< 70%	> 95%

References

• Traditional and Sustainable Methods for the Synthesis of Quinoline Derivatives as Anticancer Agents (2019-Present): A Comprehensive Review Source: Anti-Cancer Agents in Medicinal Chemistry (2026) URL:[Link]

• An elegant synthesis of indoloquinoline alkaloid cryptotackieine via Vilsmeier-Haack approach Source: Indian Journal of Chemistry - Section B Organic and Medicinal Chemistry (2015) URL:[Link]

• Microwave assisted synthesis and antibacterial studies of (E)-3-(2-Morpholinoquinolin-3-yl)-1-aryl prop-2-en-1-ones Source: Journal of Chemical and Pharmaceutical Research (2013) URL:[Link]

Sources

• 1. Traditional and Sustainable Methods for the Synthesis of Quinoline Derivatives as Anticancer Agents (2019-Present): A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benthamdirect.com [benthamdirect.com]
• 4. jocpr.com [jocpr.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Microwave assisted synthesis and antimicrobial evaluation of new fused pyran derivatives bearing 2-morpholinoquinoline nucleus - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Solvent Selection for the Extraction of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

Abstract

This document provides a comprehensive guide for selecting an optimal solvent system for the extraction of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline, a compound of interest in pharmaceutical development due to its heterocyclic structure. Effective isolation and purification are critical for downstream applications, including analytical characterization and biological screening. This guide details the physicochemical rationale behind solvent choice, focusing on pH-dependent solubility for liquid-liquid extraction (LLE) and the use of mixed-mode solid-phase extraction (SPE) as a robust alternative. Detailed protocols and decision-making workflows are provided to guide researchers in developing efficient, selective, and scalable extraction methods.

Introduction: Physicochemical Rationale

The molecular architecture of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline dictates its extraction behavior. The structure comprises a large, nonpolar backbone (quinoline and phenyl rings) and a key functional group: a basic tertiary amine within the dimethylmorpholino moiety.

• Basicity and pKa: The primary site of protonation is the nitrogen atom of the morpholine ring. The pKa of morpholine is approximately 8.3-8.5.[1][2][3] The electron-withdrawing effect of the attached quinoline ring is expected to lower this value. For the purpose of method development, we can estimate the pKa of the conjugate acid of the target molecule to be in the range of 6.5 - 7.5 . This basicity is the cornerstone of the extraction strategy.

• Polarity and Solubility: The compound is largely hydrophobic and thus poorly soluble in neutral water but highly soluble in many organic solvents.[4] Crucially, protonation of the morpholino nitrogen under acidic conditions (pH < pKa) forms a salt. This ionic form is readily soluble in aqueous solutions.[5][6] This pH-switchable solubility is ideal for selective separation from non-basic impurities.[7][8][9]

The core principle of the extraction is to manipulate the pH of the aqueous phase to control whether the target compound partitions into the organic or aqueous layer.[10][11][12]

Strategic Approach to Solvent Selection

The optimal extraction strategy is determined by the sample matrix, impurity profile, and desired scale. Both Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) are viable and are detailed below.

Liquid-Liquid Extraction (LLE)

LLE is a classic, scalable technique that leverages the differential solubility of the analyte between two immiscible liquid phases.[10][13][14] The key is selecting an appropriate organic solvent.

Criteria for Organic Solvent Selection in LLE:

• Immiscibility with Water: The solvent must form a distinct layer when mixed with the aqueous sample.[11][15]

• High Solvating Power: It must readily dissolve the neutral (deprotonated) form of the target compound.

• Selectivity: It should ideally leave polar, acidic, or other impurities behind in the initial sample matrix.

• Density: A significant density difference from water (either >1 g/mL or <1 g/mL) facilitates clean separation.

• Volatility: A relatively low boiling point allows for easy removal by rotary evaporation post-extraction, without requiring excessive heat that could degrade the analyte.

• Safety and Environmental Profile: Low toxicity, flammability, and environmental impact are critical considerations.[16]

Table 1: Comparison of Common Solvents for LLE of Basic Compounds

Solvent	Formula	Density (g/mL @ 20°C)	Boiling Point (°C)	Relative Polarity	Key Considerations
Dichloromethane (DCM)	CH₂Cl₂	1.326	39.6	0.309	Pros: Excellent solvent for many organics, denser than water (bottom layer). Cons: Environmental and health concerns.
Ethyl Acetate (EtOAc)	C₄H₈O₂	0.902	77.1	0.228	Pros: Good solvent, less toxic than DCM, less dense than water (top layer). Cons: Can be prone to hydrolysis under strong acid/base conditions.
Methyl tert-butyl ether (MTBE)	C₅H₁₂O	0.740	55.2	0.124	Pros: Good alternative to diethyl ether (less peroxide-forming), low boiling point. Cons: Can form emulsions.
Toluene	C₇H₈	0.867	110.6	0.099	Pros: Good for nonpolar compounds, high boiling point can be useful for specific applications. Cons: Higher boiling point makes it harder to remove.

Data compiled from multiple sources.[17][18][19][20]

Recommendation: For initial lab-scale extractions, Ethyl Acetate (EtOAc) offers a good balance of efficacy and safety. Dichloromethane (DCM) is a strong alternative if higher solvating power is required.

Solid-Phase Extraction (SPE)

SPE is a powerful technique for sample clean-up and concentration, offering high selectivity and reduced solvent consumption compared to LLE.[21][22] For a basic compound like 2-(2,6-Dimethylmorpholino)-3-phenylquinoline, a mixed-mode SPE cartridge is ideal.[23][24]

Principle of Mixed-Mode Cation Exchange/Reversed-Phase SPE:

These sorbents possess two retention mechanisms:

• Reversed-Phase (e.g., C8 or C18): Retains compounds via hydrophobic interactions.

• Cation Exchange (e.g., Sulfonic Acid): Retains positively charged (protonated) basic compounds via ionic interactions.[25]

This dual mechanism allows for a highly selective extraction.[26] The sample is loaded under acidic conditions where the analyte is protonated and binds strongly to the cation exchanger. The cartridge can then be washed with organic solvents to remove hydrophobic, neutral impurities before the target analyte is eluted.[23]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) Workflow

This protocol assumes the starting material is a crude reaction mixture in an organic solvent (e.g., from a chemical synthesis).

Objective: To isolate the basic product from neutral and acidic impurities.

Materials:

• Crude reaction mixture containing the target compound.

• Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

• 1 M Hydrochloric Acid (HCl).

• 1 M Sodium Hydroxide (NaOH).

• Saturated Sodium Chloride solution (Brine).

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄).

• Separatory funnel, beakers, flasks.

• pH paper or meter.

Step-by-Step Procedure:

• Dissolution: Ensure the crude mixture is fully dissolved in a suitable volume of the chosen extraction solvent (e.g., 50 mL of EtOAc).

• Acidic Wash (Extraction of Product):

  • Transfer the organic solution to a separatory funnel.

  • Add an equal volume of 1 M HCl.

  • Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release pressure.

  • Allow the layers to separate. The protonated basic product will now be in the aqueous layer . Neutral impurities remain in the organic layer.

  • Drain the lower layer. Collect the aqueous layer containing the product salt. Discard the organic layer (or save for analysis of impurities).

  • Repeat the acidic wash on the organic layer one more time to ensure complete extraction, combining the aqueous layers.

• Basification (Regeneration of Neutral Product):

  • Place the combined acidic aqueous extracts in a clean flask or beaker in an ice bath.

  • Slowly add 1 M NaOH while stirring until the solution is basic (pH > 9). The neutral product may precipitate or form an oil.

• Back-Extraction:

  • Transfer the basified aqueous solution back to the separatory funnel.

  • Add a fresh portion of organic solvent (e.g., 50 mL of EtOAc).

  • Shake vigorously and allow the layers to separate. The neutral product will now be in the organic layer .

  • Drain and collect the organic layer. Repeat the back-extraction on the aqueous layer one more time, combining the organic extracts.

• Washing and Drying:

  • Wash the combined organic extracts with an equal volume of brine to remove residual water and inorganic salts.

  • Drain the organic layer into a clean flask and dry over anhydrous MgSO₄ or Na₂SO₄.

• Solvent Removal:

  • Filter off the drying agent.

  • Remove the solvent using a rotary evaporator to yield the purified 2-(2,6-Dimethylmorpholino)-3-phenylquinoline.

Protocol 2: Solid-Phase Extraction (SPE) Workflow

Objective: To purify the target compound from a complex liquid matrix (e.g., biological fluid or dissolved crude mixture).

Materials:

• Mixed-Mode Strong Cation Exchange/Reversed-Phase SPE Cartridge (e.g., 100 mg, 3 mL).

• Methanol (MeOH).

• Deionized Water.

• 2% Formic Acid in Water.

• 5% Ammonium Hydroxide in Methanol.

• SPE Vacuum Manifold.

• Sample, pre-treated as described below.

Step-by-Step Procedure:

• Sample Pre-treatment: Dissolve the sample in a minimal amount of organic solvent (if solid) and dilute with 2% formic acid in water. The goal is to have a sample in a strongly acidic aqueous environment to ensure the analyte is protonated.

• Cartridge Conditioning:

  • Pass 3 mL of Methanol through the cartridge.

  • Pass 3 mL of Deionized Water through the cartridge.

  • Do not allow the sorbent bed to go dry.

• Cartridge Equilibration:

  • Pass 3 mL of 2% Formic Acid in Water through the cartridge.

  • Do not allow the sorbent bed to go dry.

• Sample Loading:

  • Load the pre-treated sample onto the cartridge at a slow, controlled flow rate (~1 mL/min). The protonated analyte will bind to the sorbent via both ionic and hydrophobic interactions.

• Washing (Removing Impurities):

  • Wash 1 (Polar Impurities): Pass 3 mL of 2% Formic Acid in Water to wash away highly polar, non-retained impurities.

  • Wash 2 (Non-polar, Neutral/Acidic Impurities): Pass 3 mL of Methanol to wash away hydrophobic impurities that are not ionically bound. The target analyte remains strongly bound to the cation exchanger.

• Elution (Collecting Product):

  • Elute the purified product by passing 2 mL of 5% Ammonium Hydroxide in Methanol through the cartridge. The basic solution neutralizes the analyte, breaking the ionic bond with the sorbent and allowing it to be eluted.

• Post-Elution:

  • Evaporate the elution solvent under a stream of nitrogen or using a vacuum concentrator to yield the purified product.

Conclusion and Further Optimization

The successful extraction of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline hinges on the strategic exploitation of its basic morpholino nitrogen.

• For larger scales and initial purification from reaction mixtures, Liquid-Liquid Extraction using Ethyl Acetate and pH modification is a robust and effective method.

• For higher purity, sample concentration, or complex matrices (e.g., biological fluids), Mixed-Mode Solid-Phase Extraction offers superior selectivity and can be easily automated.

Further optimization for both protocols should involve analyzing the recovery and purity of the final product using techniques such as HPLC or LC-MS. For LLE, varying the organic solvent or the number of extraction steps can be explored. For SPE, adjusting the organic content of the wash steps or the strength of the elution solvent can fine-tune the separation.

References

• Vedantu. (n.d.). Quinoline: Structure, Properties & Uses Explained. Retrieved from [Link]

• Remberg, B., et al. (2006). Performance of four mixed-mode solid-phase extraction columns applied to basic drugs in urine. PubMed. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Quinoline. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Morpholine. PubChem. Retrieved from [Link]

• ALWSCI. (2025, July 31). Guide To Solid Phase Extraction (SPE): Step-by-Step Protocol And Method Development Workflow. Retrieved from [Link]

• Biotage. (n.d.). General Approach to the Extraction of Basic Drugs from Biological Fluids Using ISOLUTE® HCX Mixed-Mode SPE Columns. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1999). Toxicological Review of Quinoline (CAS No. 91-22-5). Retrieved from [Link]

• Phenomenex. (2025, May 23). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. Retrieved from [Link]

• Fiveable. (2025, August 15). Principles of liquid-liquid extraction. Retrieved from [Link]

• Scribd. (n.d.). Principles of Liquid-Liquid Extraction. Retrieved from [Link]

• lookchem. (n.d.). Cas 91-22-5,Quinoline. Retrieved from [Link]

• Merck Index. (n.d.). Morpholine. Retrieved from [Link]

• Magritek. (n.d.). Separation of Acidic, Basic and Neutral Compounds. Retrieved from [Link]

• Phenomenex. (n.d.). The Complete Guide to Solid Phase Extraction (SPE). Retrieved from [Link]

• K-Jhil. (2025, May 7). Liquid-Liquid Extraction Principle, Techniques and Optimization. Retrieved from [Link]

• Williams, R. (2022, April 7). pKa Data Compiled by R. Williams. Retrieved from [Link]

• Organic Chemistry at CU Boulder. (2022, December 7). Liquid-liquid extraction for neutral, acidic and basic compounds. Retrieved from [Link]

• Waters Corporation. (n.d.). Beginner's Guide to Solid-Phase Extraction (SPE). Retrieved from [Link]

• EPFL. (n.d.). Liquid-Liquid Extraction: Principles and Applications. Retrieved from [Link]

• University of Missouri-St. Louis. (n.d.). Acid-Base Extraction. Retrieved from [Link]

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Solid-Phase Extraction. Retrieved from [Link]

• ResearchGate. (n.d.). Properties of solvents. Retrieved from [Link]

• Scribd. (2019, April 9). Common Organic Solvents Properties Table. Retrieved from [Link]

• K-Jhil. (2024, November 21). Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions. Retrieved from [Link]

• Celignis. (n.d.). Use of Liquid-Liquid Extraction for Downstream Stages in Bioprocesses. Retrieved from [Link]

• SpringerLink. (2023, February 23). Liquid-phase microextraction of aromatic amines. Retrieved from [Link]

• Simple Solvents. (2021, July 19). Properties Table of Common Solvents. Retrieved from [Link]

• Organic Chemistry Division, ACS. (n.d.). Common Organic Solvents: Table of Properties. Retrieved from [Link]

• Wiley Online Library. (2019, June 17). Turned on its head: Homogeneous liquid-liquid extraction with amines. Retrieved from [Link]

• LCGC International. (2020, December 19). Practical Aspects of Solvent Extraction. Retrieved from [Link]

• University of Rochester. (2022, September 8). Properties of Common Organic Solvents. Retrieved from [Link]

Sources

• 1. Morpholine | C4H9NO | CID 8083 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Morpholine CAS#: 110-91-8 [m.chemicalbook.com]
• 3. 110-91-8 CAS MSDS (Morpholine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. Quinoline: Structure, Properties & Uses Explained [vedantu.com]
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• 7. Liquid-liquid extraction for neutral, acidic and basic compounds [tyextractor.com]
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• 9. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 10. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 11. fiveable.me [fiveable.me]
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• 13. Liquid-Liquid Extraction Principle, Techniques and Optimization [kjhil.com]
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• 15. Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions [kjhil.com]
• 16. Liquid-Liquid Extraction - Use in Bioprocess Development [celignis.com]
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• 18. simplesolvents.com [simplesolvents.com]
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• 26. Performance of four mixed-mode solid-phase extraction columns applied to basic drugs in urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

Welcome to the Advanced Synthesis Support Hub. The functionalization of the quinoline core via C-N bond formation is a cornerstone of modern medicinal chemistry. However, synthesizing 2-(2,6-Dimethylmorpholino)-3-phenylquinoline presents unique steric and electronic challenges. This guide is designed for researchers experiencing stalled reactions, low yields, or byproduct formation during this specific synthesis.

Part 1: Diagnostic FAQs & Causality-Driven Troubleshooting

Q1: My standard Nucleophilic Aromatic Substitution (SNAr) yields are consistently below 15%, and I recover mostly starting material. Why is the reaction stalling? A1: The failure of SNAr in this system is driven by severe steric hindrance. While the quinoline nitrogen activates the C2 position for nucleophilic attack, the presence of the bulky 3-phenyl group creates a significant steric clash. When the secondary amine (2,6-dimethylmorpholine) approaches, the formation of the required tetrahedral Meisenheimer complex is thermodynamically disfavored. To overcome this activation barrier, you must switch from an addition-elimination mechanism to a transition-metal-catalyzed cross-coupling approach, specifically the Buchwald-Hartwig amination 1.

Q2: I switched to a Palladium-catalyzed Buchwald-Hartwig amination using Pd(OAc)₂ and PPh₃, but the reaction still fails. What is the mechanistic flaw here? A2: Triphenylphosphine (PPh₃) is neither electron-rich enough to accelerate the oxidative addition of the 2-chloroquinoline nor bulky enough to force the crucial reductive elimination step. In the catalytic cycle, the palladium center forms a Pd(II)(aryl)(amido) complex. Because 2,6-dimethylmorpholine is a sterically hindered secondary amine, the complex is highly susceptible to off-target β -hydride elimination, leading to reduced quinoline byproducts instead of the desired C-N coupled product. You must use dialkylbiaryl phosphine ligands (e.g., RuPhos or BrettPhos). Their extreme steric bulk physically crowds the palladium center, accelerating reductive elimination and outcompeting the degradation pathways 2.

Q3: Does the stereochemistry of the 2,6-dimethylmorpholine reagent affect the coupling efficiency? A3: Yes, significantly. 2,6-Dimethylmorpholine exists as cis and trans isomers. The cis-isomer is generally more reactive because it adopts a stable chair conformation where both methyl groups are equatorial. The trans-isomer forces one methyl group into an axial position, creating 1,3-diaxial interactions that increase the steric bulk around the nucleophilic nitrogen during the transmetalation/amine coordination step. Ensure you are using a stereochemically pure cis-2,6-dimethylmorpholine or account for longer reaction times if using a diastereomeric mixture 3.

Part 2: Visualizing the Optimization Logic

Decision tree for optimizing the C-N coupling of sterically hindered quinolines.

Part 3: Quantitative Data Comparison

The following table summarizes the causal relationship between reaction conditions and the resulting yield, demonstrating why modern ligand design is necessary for this specific molecular target.

Coupling Method	Catalyst / Ligand	Base & Solvent	Temp & Time	Expected Yield	Mechanistic Outcome
SNAr (Thermal)	None	K₂CO₃, DMF	150 °C, 48 h	< 15%	Fails due to high transition state energy from 3-phenyl steric clash.
Buchwald-Hartwig	Pd(OAc)₂ / PPh₃	Cs₂CO₃, Toluene	100 °C, 24 h	~ 30%	Stalls at Pd(II) amido complex; β -hydride elimination dominates.
Buchwald-Hartwig	Pd₂(dba)₃ / BINAP	NaOtBu, Toluene	100 °C, 18 h	~ 55%	Bidentate ligand is too rigid; reductive elimination is slow.
Optimized B-H	Pd₂(dba)₃ / RuPhos	NaOtBu, Toluene	90 °C, 12 h	> 85%	Monodentate bulky ligand forces rapid reductive elimination.

Part 4: Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocol incorporates in-process analytical checks. This prevents wasted resources by validating the reaction at critical junctures.

Protocol: Optimized Synthesis of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

Prerequisites: Ensure all glassware is oven-dried. The active Pd(0) catalyst is highly sensitive to oxygen; rigorous Schlenk techniques or a glovebox must be used. The precursor, 2-chloro-3-phenylquinoline, can be synthesized via a standard Vilsmeier-Haack formylation/cyclization of the corresponding acetanilide 4.

Reagents:

• 2-Chloro-3-phenylquinoline: 1.0 equiv (e.g., 2.0 mmol, 479 mg)

• cis-2,6-Dimethylmorpholine: 1.5 equiv (3.0 mmol, 345 mg)

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)): 0.02 equiv (0.04 mmol, 36.6 mg)

• RuPhos (2-Dicyclohexylphosphino-2′,6′-diisopropoxybiphenyl): 0.04 equiv (0.08 mmol, 37.3 mg)

• NaOtBu (Sodium tert-butoxide): 1.4 equiv (2.8 mmol, 269 mg)

• Anhydrous Toluene: 10 mL

Step-by-Step Methodology:

• Catalyst Pre-Activation (Self-Validating Step 1):

  • In an argon-filled glovebox, charge a 25 mL Schlenk tube with Pd₂(dba)₃, RuPhos, and NaOtBu.

  • Causality: Premixing the Pd source and ligand allows the formation of the active L-Pd(0) species before introducing the sterically hindered substrates.

• Substrate Addition:

  • Add 2-chloro-3-phenylquinoline to the tube. Seal the tube with a rubber septum, remove it from the glovebox, and connect it to an argon Schlenk line.

• Solvent and Amine Introduction:

  • Inject anhydrous toluene (10 mL) followed by cis-2,6-dimethylmorpholine via a gas-tight syringe.

  • Note: The solution should turn from dark purple/red (Pd₂(dba)₃) to a brownish-orange, indicating active catalyst turnover.

• Thermal Coupling:

  • Heat the reaction mixture in an oil bath set to 90 °C with vigorous magnetic stirring for 12 hours.

• In-Process TLC Validation (Self-Validating Step 2):

  • After 4 hours, withdraw 50 µL of the mixture under argon. Quench with 200 µL of water and extract with 200 µL of Ethyl Acetate.

  • Spot on a silica TLC plate (Eluent: Hexane/EtOAc 4:1).

  • Validation: The starting material (Rf ~0.6) should be nearly consumed. A new, strongly UV-active spot (Rf ~0.4) indicates the coupled product. If the starting material persists strongly, inject an additional 0.5 equiv of the amine.

• Workup and Purification:

  • Cool the reaction to room temperature. Dilute with 20 mL of Ethyl Acetate and filter through a short pad of Celite to remove palladium black and inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Purify via flash column chromatography (Silica gel, gradient elution from 100% Hexane to 85:15 Hexane:EtOAc).

• Final NMR Validation (Self-Validating Step 3):

  • Run a ¹H NMR (CDCl₃).

  • Validation: Look for the diagnostic morpholine signals: a multiplet at ~2.8–3.8 ppm integrating for 4 protons (N-CH₂ and O-CH), and a distinct doublet at ~1.2 ppm integrating for 6 protons (the two methyl groups). The absence of a downfield signal for the C2-Cl adjacent proton confirms complete substitution.

Part 5: Mechanistic Pathway Visualization

Catalytic cycle of the Buchwald-Hartwig amination utilizing RuPhos.

References

• The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook. ACS Publications.[Link]

• Optimization of the model Buchwald-Hartwig reaction of morpholine and 4-bromo-N,N-dimethylaniline. ResearchGate.[Link]

• A Facile Synthesis of 2-Hydroxy-3-Phenylquinoline Derivatives. IKM.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. ikm.org.my [ikm.org.my]

Technical Support Center: Handling &amp; Solubility of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the solubility of highly lipophilic, heavily substituted heterocyclic compounds. 2-(2,6-Dimethylmorpholino)-3-phenylquinoline (CAS 339102-84-0) is a prime example of a molecule that presents significant handling challenges in standard laboratory workflows.

This guide is designed to move beyond basic instructions. Here, we dissect the physicochemical causality behind your solubility issues and provide self-validating, field-proven protocols to ensure the integrity of your screening data.

Mechanistic Causality: Why Does It Precipitate?

To troubleshoot solubility, we must first understand the molecular forces at play. The insolubility of this compound in Dimethyl Sulfoxide (DMSO) and aqueous buffers is driven by three intersecting factors:

• Aromaticity and π−π Stacking: The quinoline core, combined with the 3-phenyl substitution, creates a highly lipophilic, planar system. This architecture promotes strong intermolecular π−π stacking, resulting in a high crystal lattice energy that resists solvation[1].

• Steric Bulk and Lipophilicity: The addition of the 2,6-dimethylmorpholino group at the 2-position significantly increases the molecule's overall LogP (lipophilicity) while providing no strong hydrogen-bond donors, making it inherently hostile to aqueous environments.

• DMSO Hygroscopicity: While DMSO is an excellent polar aprotic solvent, it is aggressively hygroscopic. Under ambient conditions, DMSO can absorb up to 20% of its weight in atmospheric moisture within 24 hours[2]. This water acts as an anti-solvent. Even a 5% water ingress causes freezing point depression and hydrate formation, forcing lipophilic compounds out of solution[3].

Troubleshooting Guide & FAQs

Q1: I prepared a 10 mM stock in DMSO, but after storing it at -20°C, I noticed needle-like crystals at the bottom of the tube. Why did it crash out? A: This is a classic symptom of moisture ingress combined with thermal shock. When a DMSO stock absorbs atmospheric water during benchtop handling, its solvating capacity drops. Upon freezing, the water synergizes with the temperature drop to force the compound past its thermodynamic solubility limit, causing precipitation[4].

Q2: How can I safely recover a precipitated DMSO stock without degrading the compound? A: You must overcome the lattice energy of the precipitated crystals. Do not simply vortex the tube. Instead, use a combination of controlled thermal energy (heating to 37°C–40°C) and acoustic cavitation (bath sonication). Sonication creates localized high-pressure/high-temperature microenvironments that disrupt the crystal lattice without raising the bulk temperature to degradative levels[4]. (See Protocol 2 below).

Q3: When I dilute my clear DMSO stock into my aqueous assay buffer (e.g., PBS), the solution instantly turns cloudy. How do I prevent this? A: You are witnessing a "kinetic crash." By dropping a highly concentrated DMSO stock directly into a large volume of water, you create localized supersaturated microenvironments where the compound rapidly nucleates. To prevent this, you must use intermediate dilutions and rapid mixing to keep the compound below its kinetic solubility threshold[5]. (See Protocol 3 below).

Data Presentation & Handling Parameters

Table 1: Physicochemical Drivers of Insolubility

Structural Feature	Physicochemical Effect	Impact on Solvation
Quinoline Core	Planar aromaticity	Promotes strong intermolecular π−π stacking and high lattice energy.
3-Phenyl Ring	Increased hydrophobicity	Enhances steric bulk; heavily restricts interaction with polar solvent molecules.
2,6-Dimethylmorpholino	Aliphatic lipophilicity	Increases LogP; eliminates hydrogen bond donor capacity.
DMSO Solvent	Extreme hygroscopicity	Absorbed water acts as a potent anti-solvent, drastically lowering the solubility ceiling.

Table 2: Standard vs. Optimized Handling Parameters

Parameter	Standard Practice (Prone to Failure)	Optimized Protocol (Self-Validating)	Causality / Rationale
Stock Concentration	10 - 30 mM	≤ 5 - 10 mM	Prevents exceeding the thermodynamic solubility limit in standard DMSO.
Solvent Quality	Benchtop DMSO	Anhydrous DMSO ( ≥ 99.9%)	Prevents hydrate formation and freezing point depression[3].
Storage Condition	-20°C (Standard Freezer)	-20°C (Desiccated / Argon purged)	Eliminates atmospheric moisture ingress during long-term storage[2].
Thawing Process	Benchtop (Ambient)	37°C Water Bath + Sonication	Rapidly disrupts transient crystal lattices formed during the freeze-thaw cycle.

Experimental Protocols

Protocol 1: Preparation of Anhydrous DMSO Stock

Objective: Create a stable, moisture-free primary stock.

• Equilibration: Allow the lyophilized powder of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline to equilibrate to room temperature inside a desiccator before opening. Causality: Opening cold vials causes immediate condensation of atmospheric moisture onto the powder.

• Solvent Selection: Use only fresh, anhydrous DMSO ( ≥ 99.9% purity, sealed under Argon).

• Dissolution: Add the calculated volume of DMSO to achieve a maximum concentration of 5 mM to 10 mM.

• Validation: Vortex for 30 seconds. If the solution is not optically clear, bath sonicate for 5 minutes at 37°C.

• Aliquotting: Dispense into single-use amber glass vials or low-bind microcentrifuge tubes purged with Argon gas to prevent future freeze-thaw cycles.

Protocol 2: Rescue of Precipitated Stocks

Objective: Redissolve crashed compounds using thermal and acoustic energy.

• Visual Inspection: Identify precipitation (cloudiness, Schlieren lines, or a visible pellet).

• Heating: Place the sealed tube in a water bath or dry block set to 40°C for 10 minutes. Causality: Thermal energy weakens the π−π stacking interactions.

• Sonication: Transfer to a bath sonicator and sonicate for 10-15 minutes.

• Self-Validation (Centrifugation): Centrifuge the tube at 10,000 x g for 2 minutes. Carefully inspect the bottom. If a microscopic pellet forms, the compound has exceeded its thermodynamic solubility limit; you must dilute the stock further with anhydrous DMSO.

Protocol 3: Aqueous Buffer Dilution (The "Dropwise" Method)

Objective: Prevent kinetic crashing during assay preparation.

• Pre-warming: Warm both the DMSO stock and the target aqueous buffer to 37°C.

• Intermediate Dilution: Do not dilute directly from 10 mM to 1 µM in one step. Create an intermediate stock (e.g., 100 µM) in a 50% DMSO / 50% Buffer mixture.

• Dropwise Addition: Add the intermediate stock dropwise to the final buffer while vortexing vigorously. Causality: Rapid mechanical mixing disperses the compound before localized nucleation can occur.

• Carrier Addition: If assay-compatible, include 0.01-0.1% BSA or a mild surfactant (e.g., Tween-20) in the aqueous buffer prior to compound addition to stabilize the lipophilic molecules in suspension[5].

Troubleshooting Workflow Visualization

Fig 1. Troubleshooting workflow for rescuing precipitated DMSO compound stocks.

References

• [2] Title: Compound Storage Challenges. Source: Roylan Developments (StoragePod). URL: [Link]

• [3] Title: Monitoring compound integrity with cytochrome P450 assays and qHTS. Source: National Center for Biotechnology Information (PMC). URL:[Link]

• [5] Title: Selecting, Acquiring, and Using Small Molecule Libraries for High-Throughput Screening. Source: ACS Chemical Biology (via PMC). URL:[Link]

• [4] Title: Compound precipitation in high-concentration DMSO solutions. Source: Journal of Biomolecular Screening (PubMed). URL:[Link]

• [1] Title: A Novel Quinoline Inhibitor of the Canonical NF-κB Transcription Factor Pathway. Source: MDPI (Molecules). URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. spod-technology.com [spod-technology.com]
• 3. Monitoring compound integrity with cytochrome P450 assays and qHTS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Compound precipitation in high-concentration DMSO solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Selecting, Acquiring, and Using Small Molecule Libraries for High-Throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 3-Phenylquinoline Derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the isolation of 3-phenylquinoline derivatives. These compounds are multipurpose bicyclic heterocyclic scaffolds with immense therapeutic potential, particularly in oncology and infectious diseases[1]. However, their structural properties—specifically the highly basic quinoline nitrogen and their tendency to coordinate with transition metals—present significant downstream processing challenges.

This guide provides field-proven, causality-driven troubleshooting strategies to ensure high-purity isolation of your target pharmacophores.

Purification Decision Workflow

Decision tree for the purification of 3-phenylquinoline derivatives.

Troubleshooting & FAQs

Q1: Why do my 3-phenylquinoline derivatives exhibit severe streaking (tailing) on normal-phase silica gel, and how can I resolve this? Causality: Standard silica gel is slightly acidic. The highly basic nitrogen atom in the quinoline ring interacts strongly with these acidic silanol groups (Si-OH) via hydrogen bonding and ion-exchange mechanisms[2]. This creates non-linear adsorption isotherms, causing the compound to drag across the stationary phase and resulting in elongated "tailing"[3]. Solution: You must mask the active silanol sites. Add a basic modifier such as 0.1–2.0% triethylamine (TEA) or 1-10% ammonia in methanol to your mobile phase[2]. The modifier competitively binds to the acidic sites on the silica, neutralizing them and allowing the 3-phenylquinoline to partition cleanly based on its inherent polarity.

Q2: I am trying to separate 3-phenylquinoline from its regioisomers (e.g., 2-phenylquinoline). Normal-phase chromatography isn't providing enough resolution. What are the alternatives? Causality: Regioisomers of phenylquinolines often possess nearly identical dipole moments and polarities, making standard normal-phase separation highly inefficient. Solution: Transition to Reversed-Phase HPLC (RP-HPLC) using a C18 column. However, residual silanols on C18 columns can still cause peak broadening. To prevent this, adjust the mobile phase to highly acidic conditions (e.g., pH 2.0). At this pH, residual silanols are fully protonated (neutralized), and the quinoline nitrogen is also protonated. This eliminates secondary electrostatic interactions, forcing the separation to rely purely on hydrophobic shape selectivity[4].

Q3: My 3-phenylquinoline was synthesized via a Suzuki-Miyaura cross-coupling. How do I efficiently remove the residual palladium catalyst without losing my product? Causality: Quinolines are excellent bidentate or monodentate ligands for transition metals. They strongly chelate the palladium catalyst used during synthesis, causing the metal to co-elute with the product[5]. Solution: Employ functionalized metal scavengers. Thiol- or thiourea-functionalized silica, or Potassium Isopropyl Xanthate (PIX), possess a significantly higher binding affinity for Pd than the quinoline product. These scavengers strip the metal from the product, reducing Pd levels to <1 ppm without compromising product yield[6][7].

Experimental Protocols

Protocol A: Normal-Phase Flash Chromatography with Silanol Masking

This protocol utilizes competitive binding to prevent irreversible adsorption of basic heterocycles.

• Mobile Phase Preparation: Prepare your optimized solvent system (e.g., Hexane/Ethyl Acetate at 80:20 v/v).

• Modifier Addition: Add 1% (v/v) Triethylamine (TEA) to the mobile phase and mix thoroughly[3].

• Column Equilibration (Critical Step): Flush the packed silica gel column with 3 to 5 column volumes (CV) of the TEA-modified mobile phase. Causality: This pre-saturates and neutralizes the acidic silanol sites before the sample is introduced.

• Sample Loading: Dissolve the crude 3-phenylquinoline in a minimum volume of the mobile phase. If solubility is poor, dry-load the sample onto a small amount of Celite.

• Elution: Elute using the modified mobile phase, monitoring fractions via TLC (UV active at 254 nm).

• Self-Validation: The protocol is self-validating; successful silanol masking will yield symmetrical, tight spots on the TLC plate (1-2 mm in diameter) rather than elongated streaks[2].

Protocol B: Palladium Scavenging using Thiol-Functionalized Silica

This protocol leverages chemisorption to selectively extract heavy metals from product-rich liquors.

• Reaction Quench: Upon completion of the cross-coupling reaction, cool the mixture to room temperature.

• Scavenger Addition: Add 3-5 equivalents of Thiol-functionalized silica scavenger (relative to the initial Pd catalyst loading) directly to the crude reaction mixture[5].

• Incubation: Stir the suspension vigorously at 40°C for 2 to 4 hours. Causality: Elevated temperature and agitation increase the collision frequency between the solvated Pd-quinoline complexes and the solid-supported thiol groups, driving the thermodynamic transfer of the metal.

• Filtration: Filter the heterogeneous mixture through a pad of Celite to remove the silica-bound palladium. Wash the filter cake with 2 CV of the reaction solvent to ensure maximum product recovery.

• Concentration: Concentrate the filtrate under reduced pressure to yield the purified product.

• Self-Validation: Analyze the final product via Inductively Coupled Plasma Mass Spectrometry (ICP-MS). Successful execution will yield <10 ppm residual Pd[8].

Quantitative Data: Comparison of Palladium Removal Techniques

Choosing the right purification method depends on the required purity and acceptable product loss. The table below summarizes the efficiency of various techniques for quinoline-based reaction streams[6][8].

Purification Method	Typical Final Pd Level	Product Recovery	Processing Time	Best Application
Celite Filtration	100 - 500 ppm	>95%	< 1 hour	Removal of insoluble palladium black
Activated Carbon	< 50 ppm	Variable (<90%)	2 - 4 hours	Low-cost bulk metal removal
Liquid-Liquid Extraction	50 - 100 ppm	67 - 83%	1 hour	Hydrophilic metal complexes
Thiol-based Silica Scavenger	< 10 ppm	>95%	1 - 2 hours	Broad range of Pd(0) and Pd(II) species
Potassium Isopropyl Xanthate (PIX)	< 1 ppm	>95%	1 - 2 hours	Ultra-low ppm regulatory requirements

Sources

• 1. ikm.org.my [ikm.org.my]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. academic.oup.com [academic.oup.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. apolloscientific.co.uk [apolloscientific.co.uk]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Steric Hindrance in 2,6-Dimethylmorpholine Substitution

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing kinetic and thermodynamic roadblocks when attempting N-substitution reactions (alkylation, arylation, or amination) utilizing 2,6-dimethylmorpholine.

While the morpholine core is a privileged scaffold in drug discovery—often deployed to improve metabolic stability and modulate lipophilicity 1—the addition of two methyl groups at the C2 and C6 positions introduces significant conformational bulk 2. In its lowest-energy chair conformation, the equatorial methyl groups of cis-2,6-dimethylmorpholine create a sterically demanding environment around the N4 nitrogen. This steric hindrance increases the activation energy required for the transition state during nucleophilic attack, often leading to poor yields, sluggish kinetics, or competing side reactions.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you overcome these synthetic hurdles.

Troubleshooting Guides & FAQs

Q1: My direct N-alkylation (SN2) of 2,6-dimethylmorpholine with a secondary alkyl halide is stalling at 20% conversion. How can I drive this to completion? Expert Insight: The causality here is a classic steric clash. In an SN2 mechanism, the bulky 2,6-dimethylmorpholine must approach the electrophilic carbon at a precise 180° angle relative to the leaving group. Secondary alkyl halides already possess significant steric bulk; combining this with a hindered nucleophile exponentially increases the transition state energy. Furthermore, the basicity of the amine often promotes the competing E2 elimination pathway, consuming your alkyl halide. Resolution: Change the paradigm to reductive amination . This is the most robust, self-validating workaround. Instead of an SN2 displacement, react 2,6-dimethylmorpholine with the corresponding ketone. The formation of the intermediate iminium ion is reversible and less sterically demanding. Subsequent irreversible reduction yields the desired product. This method is highly effective for bulky substrates, such as the industrial synthesis of amines from lysmeral 3.

Q2: I am attempting a Buchwald-Hartwig amination of an ortho-substituted aryl chloride with 2,6-dimethylmorpholine, but I only observe unreacted starting material and dehalogenated byproducts. What is failing? Expert Insight: The catalytic cycle of the Buchwald-Hartwig reaction involves oxidative addition, amine binding, deprotonation, and reductive elimination. For sterically hindered secondary amines like 2,6-dimethylmorpholine, the amine binding step to the palladium complex is the kinetic bottleneck. If the amine cannot bind efficiently, the Pd-aryl intermediate undergoes competitive β-hydride elimination or protodehalogenation. Resolution: You must use a ligand specifically engineered for secondary amines. Avoid bidentate ligands (like BINAP or dppf) which crowd the palladium coordination sphere. Instead, utilize bulky, electron-rich dialkylbiaryl phosphines (e.g., BrettPhos or RuPhos). These ligands enforce a mono-ligated L1Pd active species, creating a "pocket" that accommodates the bulky 2,6-dimethylmorpholine while accelerating the reductive elimination step. When optimized, these aminations proceed smoothly to afford the desired coupling products 4.

Q3: Can I use a Mannich reaction to functionalize 2,6-dimethylmorpholine? Expert Insight: Yes. The Mannich reaction is an excellent strategy for introducing an aminoalkyl substituent. Because the reaction proceeds via a highly electrophilic iminium ion intermediate (formed from formaldehyde and the amine), it is highly reactive and less susceptible to the steric hindrance of the 2,6-dimethylmorpholine ring. This approach has been successfully used to synthesize complex drug derivatives, such as highly soluble curcumin pyrazole analogs, with excellent yields 5.

Data Presentation: Ligand Selection for Pd-Catalyzed N-Arylation

To assist in your experimental design, the following table summarizes the causal relationship between ligand architecture and reaction success when coupling 2,6-dimethylmorpholine with sterically hindered aryl halides.

Ligand Type	Example	Catalyst Precursor	Base	Expected Yield	Mechanistic Causality
Bidentate	BINAP	Pd2(dba)3	NaOtBu	< 15%	Chelating nature restricts the Pd coordination sphere; bulky amine cannot bind, leading to protodehalogenation.
Monodentate (1st Gen)	P(t-Bu)3	Pd2(dba)3	NaOtBu	30-40%	Sufficiently electron-rich for oxidative addition, but lacks the specific spatial arrangement to prevent side reactions.
Dialkylbiaryl (Bulky)	XPhos	XPhos Pd G3	Cs2CO3	50-60%	Excellent for primary amines, but the isopropyl groups on the lower ring can clash with secondary hindered amines.
Dialkylbiaryl (Optimized)	BrettPhos	BrettPhos Pd G3	NaOtBu	> 90%	Designed specifically for secondary amines. The unique biaryl structure ensures L1Pd formation and facilitates rapid reductive elimination.

Substitution Strategy Workflow

The following decision tree illustrates the logical flow for selecting the optimal reaction conditions based on the electrophile you are targeting.

Figure 1: Decision matrix for overcoming steric hindrance in 2,6-dimethylmorpholine N-substitution.

Experimental Protocols

Protocol A: Self-Validating Reductive Amination (Aliphatic Substitution)

This protocol utilizes a semibatch mode or standard flask method to overcome SN2 steric clashes, converting aldehydes/ketones into hindered tertiary amines.

Reagents:

• cis-2,6-Dimethylmorpholine (1.0 equiv)

• Target Aldehyde/Ketone (1.1 equiv)

• Sodium triacetoxyborohydride, NaBH(OAc)3 (1.5 equiv)

• Acetic acid (1.0 equiv)

• 1,2-Dichloroethane (DCE) (0.2 M)

Step-by-Step Methodology:

• Iminium Formation: In an oven-dried flask under an inert atmosphere, dissolve cis-2,6-dimethylmorpholine and the target carbonyl compound in DCE. Add acetic acid. Stir at room temperature for 2 hours.

  • Causality: The mild acid catalyzes the formation of the iminium ion without protonating all the amine, bypassing the steric bulk issues of a direct SN2 attack.

• Reduction: Cool the reaction mixture to 0 °C. Add NaBH(OAc)3 portion-wise over 15 minutes.

  • Causality: NaBH(OAc)3 is a mild reducing agent that will selectively reduce the highly electrophilic iminium ion over the unreacted carbonyl, ensuring a clean, self-validating conversion.

• Completion: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor via LC-MS.

• Workup: Quench with saturated aqueous NaHCO3. Extract with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate in vacuo. Purify via flash column chromatography.

Protocol B: Optimized Buchwald-Hartwig Amination (Aromatic Substitution)

Designed for coupling 2,6-dimethylmorpholine with unactivated or sterically hindered aryl halides.

Reagents:

• cis-2,6-Dimethylmorpholine (1.2 equiv)

• Aryl Halide (1.0 equiv)

• BrettPhos Pd G3 Precatalyst (2-5 mol%)

• Sodium tert-butoxide, NaOtBu (1.5 equiv)

• Anhydrous Toluene or 1,4-Dioxane (0.1 M)

Step-by-Step Methodology:

• Preparation: In a nitrogen-filled glovebox, charge a vial with the aryl halide, BrettPhos Pd G3, and NaOtBu.

  • Causality: The G3 precatalyst rapidly activates at room temperature to form the active L1Pd(0) species, preventing catalyst degradation before the bulky amine can bind.

• Solvent & Amine Addition: Add anhydrous toluene followed by 2,6-dimethylmorpholine. Seal the vial with a PTFE-lined cap.

• Heating: Remove the vial from the glovebox and heat at 90 °C for 8-12 hours in an oil bath or heating block.

• Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove palladium black and inorganic salts. Concentrate the filtrate and purify via silica gel chromatography.

References

• Source: nih.
• Source: cymitquimica.
• Source: google.
• Source: acs.
• 2-[(2,6-Dimethylmorpholin-4-yl)methyl]-4-[(E)-2-{3-[(E)-2-{3-[(2,6-dimethylmorpholin-4-yl)

Sources

• 1. Discovery of Novel Small-Molecule FAK Activators Promoting Mucosal Healing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CAS 6485-55-8: cis-2,6-Dimethylmorpholine | CymitQuimica [cymitquimica.com]
• 3. US8034978B2 - Process for the preparation of an amine - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 2-[(2,6-Dimethylmorpholin-4-yl)methyl]-4-[(E)-2-{3-[(E)-2-{3-[(2,6-dimethylmorpholin-4-yl)methyl]-4-hydroxy-5-methoxyphenyl}ethenyl]-1H-pyrazol-5-yl}ethenyl]-6-methoxyphenol [mdpi.com]

Technical Support Center: Stability of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline in Aqueous Media

Prepared by: Gemini, Senior Application Scientist

This guide serves as a technical resource for researchers, scientists, and drug development professionals investigating the stability of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline. Given the specific nature of this molecule, this document synthesizes established principles for the stability of its core chemical moieties—quinoline and morpholine—to provide a robust framework for experimental design and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What are the primary environmental factors that can affect the stability of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline in aqueous solutions?

A1: Based on its constituent quinoline and morpholine structures, the stability of this compound is likely influenced by several key factors:

• pH: The stability of the quinoline ring is highly dependent on the pH of the aqueous medium.[1] Significant degradation can be accelerated in both strongly acidic and basic conditions, potentially through hydrolysis of the morpholino group or alterations to the quinoline ring system.[1][2]

• Light: Many quinoline compounds are known to be photosensitive, degrading upon exposure to UV or even ambient visible light.[1][3] This photodegradation can lead to the formation of various byproducts, including hydroxylated derivatives.[1][4]

• Temperature: As with most chemical reactions, elevated temperatures are expected to increase the rate of degradation.[1] Storing solutions at controlled, cool temperatures is crucial for minimizing thermal decomposition.[1]

• Oxidation: The quinoline ring system can be susceptible to oxidation from atmospheric oxygen or the presence of oxidizing agents, which can lead to the formation of N-oxides and hydroxylated derivatives.[2]

Q2: What are the most probable degradation pathways for this molecule in an aqueous environment?

A2: The molecular structure suggests two primary sites for degradation: the quinoline core and the morpholine substituent.

• Quinoline Ring System: The electron-rich aromatic quinoline system is a likely target for oxidative and photolytic degradation. A probable pathway is the hydroxylation of the quinoline ring , a common degradation route for this class of compounds.[4]

• Morpholine Moiety: The morpholine ring can undergo oxidative ring cleavage .[5] However, the presence of the 2,6-dimethyl groups is significant. These groups provide steric hindrance around the nitrogen and adjacent oxygen atoms, which may enhance the stability of the morpholine ring compared to its unsubstituted counterpart. For instance, studies on microbial degradation have shown that 2,6-dimethylmorpholine is resistant to degradation by certain bacterial strains that readily degrade morpholine, suggesting these methyl groups offer a protective effect.[6]

A visual representation of these potential pathways is provided below.

Caption: Workflow for a comprehensive stability assessment study.

Protocol 1: Forced Degradation (Stress Testing) Study

This protocol is designed to intentionally degrade the sample to identify potential degradation products and pathways, based on ICH guidelines. [2][3]

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline in a suitable solvent like acetonitrile or methanol.

• Stress Conditions: For each condition, mix 1 mL of the stock solution with 9 mL of the stressor solution in separate, appropriately labeled vials. Include a control sample diluted with water.

  • Acid Hydrolysis: Use 0.1 M HCl. Incubate at 60°C.

  • Base Hydrolysis: Use 0.1 M NaOH. Incubate at 60°C.

  • Oxidative Degradation: Use 3% hydrogen peroxide (H₂O₂). Keep at room temperature.

  • Thermal Degradation: Use purified water. Incubate at 80°C in the dark.

  • Photolytic Degradation: Expose the solution in a chemically inert, transparent container to a calibrated light source providing UV and visible light (e.g., consistent with ICH Q1B guidelines). [1]Wrap a control sample in aluminum foil to serve as a dark control. [1]3. Sampling: Withdraw aliquots from each vial at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Processing: Before analysis, neutralize the acid and base hydrolysis samples with an equimolar amount of base or acid, respectively. Dilute all samples to a suitable concentration (e.g., 50 µg/mL) with the mobile phase.

• Analysis: Analyze all samples using a validated stability-indicating HPLC method (see Protocol 2).

Data Summary: Expected Outcomes of Forced Degradation

Stress Condition	Expected Stability Outcome	Rationale / Potential Products
Acid Hydrolysis (0.1 M HCl)	Moderate to high potential for degradation.	Quinoline derivatives can be unstable in acidic conditions. [1]
Base Hydrolysis (0.1 M NaOH)	Moderate to high potential for degradation.	Quinoline derivatives can be unstable in basic conditions. [1]
Oxidative (3% H₂O₂)	High potential for degradation.	The quinoline ring is susceptible to oxidation, forming N-oxides or hydroxylated species. [2]
Thermal (80°C)	Degradation is likely; rate is temperature-dependent.	Elevated temperatures accelerate all degradation pathways. [1]
Photolytic (ICH Q1B)	Very high potential for degradation.	Quinoline compounds are often photosensitive. [1]Expect discoloration and formation of photo-adducts or hydroxylated products. [1][4]

Protocol 2: Stability-Indicating HPLC-UV Method Development

A stability-indicating method is crucial for separating the parent compound from all potential degradation products.

• Instrumentation: HPLC system with a UV/Vis or Diode Array Detector (DAD).

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase (starting point):

  • Solvent A: Water with 0.1% formic acid

  • Solvent B: Acetonitrile with 0.1% formic acid

  • Run a gradient from low to high Solvent B to ensure separation of compounds with varying polarities.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Scan the UV spectrum of the parent compound to determine its absorbance maximum (λ-max) and monitor at that wavelength.

• Injection Volume: 10-20 µL. [1]* Method Validation: The method is considered "stability-indicating" when analysis of the stressed samples from Protocol 1 shows that all degradation product peaks are baseline-resolved from the parent compound peak. For definitive identification of degradants, Liquid Chromatography-Mass Spectrometry (LC-MS) is the preferred technique. [3][7]

References

• Ech-chahad, A., et al. (2022). Quinoline Derivatives with Different Functional Groups: Evaluation of Their Catecholase Activity. MDPI. Available from: [Link]

• Ibeji, C. U., et al. (2021). Understanding the Aqueous Chemistry of Quinoline and the Diazanaphthalenes: Insight from DFT Study. ResearchGate. Available from: [Link]

• Poulain, S., et al. (2001). Common Degradative Pathways of Morpholine, Thiomorpholine, and Piperidine by Mycobacterium aurum MO1. Applied and Environmental Microbiology. Available from: [Link]

• Grote, M., et al. (2009). Ecotoxicity of quinoline and hydroxylated derivatives and their occurrence in groundwater of a tar-contaminated field site. PubMed. Available from: [Link]

• Dotterer, R. & Allen, J. M. Finding Peaceable Photostability. Caron Scientific. Available from: [Link]

• Archer, R. P., et al. (2010). A validated method for the simultaneous detection and separation of the regioisomers of fluorophenylpiperazine (FPP) and trifluoromethylphenylpiperazine (TFMPP) in seized illicit tablets. Analytical Methods. Available from: [Link]

• Trontelj, J. (2012). Analytical Methods for Quantification of Drug Metabolites in Biological Samples. IntechOpen. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Ecotoxicity of quinoline and hydroxylated derivatives and their occurrence in groundwater of a tar-contaminated field site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Common Degradative Pathways of Morpholine, Thiomorpholine, and Piperidine by Mycobacterium aurum MO1: Evidence from 1H-Nuclear Magnetic Resonance and Ionspray Mass Spectrometry Performed Directly on the Incubation Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 7. prod-com-bibliolabs-nuvique-app-content.s3.amazonaws.com [prod-com-bibliolabs-nuvique-app-content.s3.amazonaws.com]

Minimizing side products in phenylquinoline synthesis

Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I frequently consult with researchers who encounter yield-limiting bottlenecks during the synthesis of phenylquinoline derivatives.

Phenylquinolines are privileged scaffolds in drug discovery, but their synthesis—whether via classical Friedländer annulation or modern Suzuki-Miyaura cross-coupling—is notoriously prone to side-product formation. This guide is designed to move beyond basic troubleshooting. Here, we will dissect the mechanistic causality behind these side reactions and provide self-validating protocols to ensure your synthetic workflows are robust, reproducible, and high-yielding.

Diagnostic Workflow: Identifying Side Products

Before adjusting your reaction parameters, it is critical to diagnose the specific side product dominating your crude mixture. The decision tree below maps the most common failure modes in phenylquinoline synthesis to their mechanistic root causes and targeted solutions.

Diagnostic workflow for identifying and resolving side products in phenylquinoline synthesis.

Quantitative Data & Optimization Summary

To provide a clear benchmark for your optimization efforts, the table below summarizes the expected yield shifts when specific mechanistic interventions are applied to mitigate common side products.

Synthesis Route	Primary Side Product	Mechanistic Cause	Optimization Strategy	Typical Yield Shift
Friedländer Annulation	Uncyclized Schiff Base	Insufficient electrophilicity of carbonyl; high activation energy for dehydration.	Switch to Lewis acid catalysis (e.g., Nd(NO3)3·6H2O) to lower LUMO.	45% ➔ >85%
Friedländer Annulation	Ketone Homocoupling	High base concentration favoring self-aldol condensation of the α-methylene ketone.	Slow addition of ketone; utilize a milder base (e.g., K2CO3 vs NaOH).	50% ➔ 90%
Suzuki-Miyaura	Boronic Acid Homocoupling (Biphenyls)	O2-mediated oxidative homocoupling; transmetalation outpacing oxidative addition.	Strict anaerobic degassing; add CsF to accelerate transmetalation selectively.	60% ➔ 92%
Suzuki-Miyaura	Dehalogenated Quinoline	Protodeboronation or premature reductive elimination from the Pd complex.	Optimize Pd/Ligand ratio; use bulky monodentate ligands (e.g., RuPhos).	55% ➔ 88%
Electrophilic Nitration	Regioisomers & Dinitration	Harsh "mixed acid" conditions overpowering the electronic directing effects of the phenyl ring.	Strict 1.0 eq stoichiometry; lower temperature; or pre-nitrate starting materials.	35% ➔ 75%

Troubleshooting FAQs: Mechanistic Deep Dives

Q1: During the Friedländer synthesis of 2-phenylquinoline, my reaction stalls at the Schiff base intermediate. How do I force cyclization without degrading the material? Scientist's Answer: The Friedländer synthesis proceeds via two pathways depending on conditions. Under acidic conditions, it forms a Schiff base (imine) first, followed by an intramolecular aldol-type cyclization . If the reaction stalls, the causality lies in the activation energy: the enamine/enol attack on the pendant carbonyl is not energetically favorable, or the Brønsted acid catalyst is too weak to sufficiently polarize the carbonyl. Intervention: Switch to a carbophilic Lewis acid. Catalysts like Neodymium(III) nitrate hexahydrate[Nd(NO3)3·6H2O] strongly coordinate to the carbonyl oxygen. This significantly lowers the LUMO of the electrophile, driving the cyclodehydration step to completion under much milder conditions (often at room temperature) .

Q2: I am synthesizing 2-phenylquinoline via Suzuki-Miyaura cross-coupling of 2-chloroquinoline and phenylboronic acid, but I am isolating significant amounts of biphenyl. How can this homocoupling be minimized? Scientist's Answer: Homocoupling of arylboronic acids is a pervasive side reaction driven primarily by the presence of trace oxygen, which acts as an oxidant in a parallel, non-productive Pd-catalyzed cycle . Intervention: First, strict anaerobic technique is non-negotiable; you must degas your solvents using freeze-pump-thaw cycles. Second, from a chemical standpoint, you can outcompete the homocoupling pathway by accelerating the desired transmetalation step. Adding Cesium Fluoride (CsF) is highly effective here. Fluoride strongly coordinates to the boron atom, forming a highly reactive fluoroborate species that rapidly transfers the phenyl group to the Pd(II) complex, bypassing the slower homocoupling kinetics . Additionally, utilizing electron-rich, bulky ligands like RuPhos stabilizes the monomeric Pd active species, further suppressing off-target pathways .

Q3: When attempting to nitrate 2-phenylquinoline to obtain 3-nitro-2-phenylquinoline, I end up with a messy mixture of isomers (5-nitro, 8-nitro) and over-nitrated products. Why? Scientist's Answer: The quinoline core is inherently electron-deficient, and electrophilic aromatic substitution (like nitration) naturally favors the 5- and 8-positions on the carbocyclic ring. While the 2-phenyl group alters the electronic landscape, standard "mixed acid" (HNO3/H2SO4) generates a massive excess of highly reactive nitronium ions (NO2+), which overrides subtle regioselectivity and leads to dinitration . Intervention: You must control the kinetics. Use exactly 1.0 to 1.05 equivalents of the nitrating agent and drop the temperature significantly to slow the reaction, allowing the thermodynamic directing effects to govern the substitution. If regioselectivity remains poor, the most robust solution is to build the nitro group into the starting materials prior to forming the quinoline ring (e.g., using a pre-nitrated 2-aminobenzophenone in a Friedländer annulation).

Self-Validating Experimental Protocols

To ensure trustworthiness in your methodology, protocols should not just be a list of instructions; they must be self-validating. The following workflows include built-in diagnostic checkpoints to confirm that the underlying chemistry is proceeding correctly at each stage.

Protocol A: Optimized Suzuki-Miyaura Synthesis (Minimizing Homocoupling)

• Preparation and Degassing (Critical Checkpoint):

  • Action: In an oven-dried Schlenk flask, combine 2-chloroquinoline (1.0 mmol), phenylboronic acid (1.05 mmol—keep excess minimal to prevent homocoupling), Pd(PPh3)4 (0.03 mmol), and K2CO3 (2.5 mmol). Evacuate and backfill the flask with Argon three times. Add rigorously degassed 1,4-dioxane (8 mL) and water (2 mL) via syringe.

  • Validation Check: Observe the solution upon solvent addition. It should remain pale yellow/orange. If the solution rapidly turns black , oxygen has infiltrated the system, causing the Pd(0) catalyst to prematurely oxidize and precipitate as inactive "Pd black." Do not proceed; discard and restart the degassing process.

• Reaction Initiation & Monitoring:

  • Action: Heat the mixture to 80–90 °C with vigorous stirring.

  • Validation Check: After 2 hours, remove a micro-aliquot under Argon and analyze via TLC (Hexane:Ethyl Acetate 4:1). Successful cross-coupling is confirmed by the disappearance of the 2-chloroquinoline spot and the emergence of a highly UV-active spot (fluorescent blue under 254 nm). If a high Rf spot appears, biphenyl homocoupling has occurred, indicating your degassing protocol requires refinement.

• Isolation:

  • Action: Cool to room temperature, quench with water (20 mL), and extract with ethyl acetate (3 x 20 mL). Purify via flash column chromatography.

Protocol B: Optimized Friedländer Synthesis (Minimizing Uncyclized Intermediates)

• Condensation Initiation:

  • Action: Dissolve 2-aminobenzophenone (1.0 mmol) and the chosen α-methylene ketone (1.2 mmol) in ethanol (10 mL). Add a catalytic amount of Neodymium(III) nitrate hexahydrate [Nd(NO3)3·6H2O] (10 mol%).

  • Causality: The Lewis acid coordinates the carbonyl oxygen, lowering the LUMO and facilitating the nucleophilic attack of the amine, preventing the reaction from stalling at the Schiff base intermediate.

• Cyclodehydration & Kinetic Check:

  • Action: Stir the reaction mixture at 50–80 °C for 2–4 hours.

  • Validation Check: Run a TLC (Hexane:Ethyl Acetate 3:1). The intermediate Schiff base will appear as a distinct yellow, UV-active spot. Complete cyclization is verified only when this intermediate spot fully converts to a lower Rf, highly fluorescent spot (the final quinoline). If the intermediate persists after 3 hours, increase the temperature by 10 °C to overcome the dehydration activation barrier.

• Spectroscopic Validation:

  • Action: Following standard aqueous workup and isolation, run a crude 1H NMR.

  • Validation Check: The spectrum must show a complete disappearance of the broad -NH2 singlet (typically around δ 6.5 ppm) and the appearance of a new, distinct aromatic proton corresponding to the newly formed quinoline core (C3-H) around δ 7.8–8.1 ppm.

References

• Efficient and Rapid Friedlander Synthesis of Functionalized Quinolines Catalyzed by Neodymium(III) Nitrate Hexahydrate. Organic Chemistry Portal. [Link]

• Recent Advances in Sequentially Pd-Catalyzed One-Pot Syntheses of Heterocycles. PMC.[Link]

• Scope of the Suzuki−Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. ACS Publications. [Link]

Optimizing reaction temperature for quinoline morpholine coupling

Welcome to the Technical Support Center for Advanced Cross-Coupling Methodologies . As a Senior Application Scientist, I have designed this knowledge base to address the thermodynamic and kinetic challenges associated with C–N bond formation between quinoline scaffolds and morpholine.

Optimizing the reaction temperature for this specific coupling is not a one-size-fits-all parameter. The thermal requirements are dictated by the electronic nature of the quinoline ring, the position of the leaving group, and the chosen activation pathway (thermal, catalytic, or electrochemical).

Section 1: Reaction Strategy & Thermal Profiling

Before adjusting your heating mantles or oil baths, you must align your thermal strategy with your mechanistic pathway. The diagram below outlines the causal relationship between substrate activation and the required temperature threshold.

Decision matrix for quinoline-morpholine coupling based on substrate activation and temperature.

Section 2: Troubleshooting & FAQs

Q1: My SNAr reaction between 4,7-dichloroquinoline and morpholine is yielding a mixture of regioisomers or bis-substituted products. How does temperature control this? A1: This is a classic issue of kinetic versus thermodynamic control. The C4 position on the quinoline ring is highly electron-deficient due to the para-relationship with the heteroaromatic nitrogen, making it kinetically favored for Nucleophilic Aromatic Substitution (SNAr). The C7 chloride is significantly less activated. Causality & Fix: At 120 °C in DMF, the thermal energy is perfectly calibrated to overcome the activation barrier for C4 substitution while remaining too low to trigger C7 substitution[1]. If you push the temperature beyond 130 °C or extend the reaction time excessively, you provide enough thermal energy to substitute the C7 position, leading to bis-morpholino side products. Maintain a strict 120 °C threshold and monitor via TLC to ensure exclusive C4 regioselectivity[2].

Q2: During the Buchwald-Hartwig amination of an unactivated bromoquinoline with morpholine, I observe palladium black precipitation at 110 °C and low yields. What is the thermodynamic cause? A2: Palladium black is the visual confirmation of catalyst death. While 110 °C is a standard operating temperature for Buchwald-Hartwig couplings utilizing ligands like XPhos in 1,4-dioxane[3], excessive heat can accelerate the degradation of the active Pd(0) species before the oxidative addition of the aryl halide can occur. Causality & Fix: The thermal degradation outpaces the catalytic cycle. To troubleshoot, lower the temperature to 80–90 °C and consider switching to a more sterically demanding, electron-rich ligand (e.g., RuPhos or BrettPhos). These ligands stabilize the Pd(0) intermediate and lower the activation energy required for the reductive elimination step, allowing the reaction to proceed efficiently at lower thermal thresholds[4].

Q3: Can I achieve quinoline-morpholine coupling at room temperature to protect thermally labile functional groups on my substrate? A3: Yes, but you must abandon traditional halide-based cross-coupling. Both SNAr and Buchwald-Hartwig require high thermal energy to cleave the carbon-halogen bond. Causality & Fix: By utilizing a quinoline N-oxide and morpholine under electrochemical oxidative conditions, you shift the driving force from thermal energy to electrical potential. Using a Cu(OAc)₂ catalyst in an undivided cell allows the generation of a morpholine radical that couples directly to the C2 or C4 position at 20–25 °C[5]. The N-oxide activates the ring, and the electrochemical potential drives the oxidation, entirely bypassing the need for thermal activation[6].

Section 3: Quantitative Temperature & Yield Matrix

To assist in selecting the optimal conditions, the following table summarizes the causal relationship between the chosen methodology, the required temperature, and the expected empirical outcomes.

Coupling Methodology	Substrate Type	Catalyst / Base	Solvent	Optimal Temp (°C)	Expected Yield
SNAr (Thermal)	4,7-Dichloroquinoline	K₂CO₃ (3 eq)	DMF	120 °C	85–92%
Buchwald-Hartwig	3-Bromoquinoline	Pd precatalyst / NaOtBu	1,4-Dioxane	110 °C	75–85%
Electrochemical	Quinoline N-oxide	Cu(OAc)₂ / Bu₄NBF₄	CH₂Cl₂	20–25 °C (RT)	52–64%

Section 4: Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems. Each protocol includes specific visual or analytical checkpoints to ensure the reaction is proceeding as intended before committing to workup.

Protocol A: High-Temperature SNAr (C4-Amination)

Optimized for 4,7-dichloroquinoline substrates relying on thermodynamic control.

• Preparation: In a 10 mL crimper vial equipped with a magnetic stir bar, combine the haloquinoline (1.0 mmol), morpholine (4.0 mmol, excess acts as both nucleophile and acid scavenger), and K₂CO₃ (3.0 mmol) in 2.5 mL of anhydrous DMF[1].

• Thermal Activation: Seal the vial and submerge it in a pre-heated oil bath at exactly 120 °C. Stir vigorously for 24 hours[2].

• Validation Checkpoint 1 (In-Process): Perform a TLC (petroleum ether–ethyl acetate, 5:1). The starting material should be entirely consumed, replaced by a highly polar, UV-active spot (Rf ~ 0.79)[1].

• Workup & Isolation: Cool the mixture to room temperature and pour it into 15 mL of cold brine.

• Validation Checkpoint 2 (Isolation): A light orange/yellow precipitate must form immediately upon contact with the aqueous layer. Filter and air-dry to obtain the pure C4-morpholino product[1].

Protocol B: Moderate-Temperature Buchwald-Hartwig Cross-Coupling

Optimized for unactivated haloquinolines requiring transition-metal catalysis.

• Preparation: In an oven-dried Schlenk flask under a nitrogen atmosphere, charge the haloquinoline (0.60 mmol), XPhos precatalyst (0.03 mmol, 5 mol%), and NaOtBu (1.21 mmol)[3].

• Solvent Addition: Add 12 mL of anhydrous, degassed 1,4-dioxane, followed by morpholine (0.72 mmol).

• Thermal Activation: Heat the reaction mixture to 110 °C for 16 hours[3].

• Validation Checkpoint 1 (In-Process): The solution should transition to a deep, homogeneous red/orange color. Self-Correction: If the solution turns opaque black within the first hour, oxygen ingress has occurred, and the Pd(0) has precipitated. The reaction must be aborted.

• Workup: Cool to room temperature, quench with 10 mL of saturated aqueous NH₄Cl, and extract with ethyl acetate (3 × 15 mL). Purify via flash chromatography[3].

Protocol C: Room-Temperature Electrochemical Oxidative Coupling

Optimized for thermally sensitive substrates using direct C-H/N-H coupling.

• Preparation: In an undivided electrochemical cell equipped with Pt/Pt electrodes, dissolve quinoline N-oxide (5 × 10⁻³ M), morpholine (5 × 10⁻³ M), Cu(OAc)₂ (10 mol%), and Bu₄NBF₄ (0.1 M as supporting electrolyte) in CH₂Cl₂[6].

• Electrolysis: Apply a constant current at room temperature (20–25 °C).

• Validation Checkpoint 1 (Analytical): If equipped, take a reaction aliquot for EPR spectroscopy. The formation of the morpholine radical can be confirmed by a distinct EPR spectrum in CH₂Cl₂ at room temperature, validating the catalytic cycle's initiation[5].

• Workup: Pass the required amount of electricity (monitored via TLC for starting material consumption). The product will deoxygenate over time to yield the substituted aminoquinoline. Isolate via standard silica gel chromatography[5].

References

• Morpholine Radical in the Electrochemical Reaction with Quinoline N-Oxide - ResearchGate.
• Morpholine Radical in the Electrochemical Reaction with Quinoline N-Oxide - MDPI. MDPI.
• Three-Step Synthesis of N-(7-chloro-4-morpholinoquinolin-2-yl)benzamide from 4,7-Dichloroquinoline - Preprints.org. Preprints.org.
• Synthesis of N-(7-chloro-4-morpholinoquinolin-2-yl)benzamide: An Application Note and Protocol - Benchchem. Benchchem.
• Synthesis of (−)-Epi-Indolactam V by an Intramolecular Buchwald–Hartwig C–N Coupling Cyclization Reaction | The Journal of Organic Chemistry - ACS Publications.
• The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook - ACS Publications.

Sources

• 1. preprints.org [preprints.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Purification Strategies for 2,6-Dimethylmorpholine

Welcome to the technical support resource for handling crude reaction mixtures containing 2,6-dimethylmorpholine. This guide is designed for researchers, chemists, and process development professionals who encounter challenges in removing this reagent post-reaction. We will explore the underlying chemical principles behind various purification strategies and provide detailed, actionable protocols to enhance your experimental success.

Frequently Asked Questions (FAQs)

Q1: Why is 2,6-dimethylmorpholine often difficult to remove completely?

2,6-Dimethylmorpholine's physical properties present a unique purification challenge. Its boiling point of 146-148 °C is relatively high, making it difficult to remove under reduced pressure without potentially affecting thermally sensitive target compounds. Furthermore, its significant solubility in both water and many organic solvents can lead to poor partitioning during standard aqueous workups and may cause persistent contamination of the desired product.

Q2: I performed a standard aqueous wash, but my NMR still shows significant amounts of 2,6-dimethylmorpholine. What went wrong?

This is a common issue. Due to its amine functional group, 2,6-dimethylmorpholine is basic. A simple water wash is often insufficient to remove it from an organic layer. To effectively extract it, an acidic wash is required to protonate the morpholine nitrogen, forming a water-soluble ammonium salt that will readily partition into the aqueous phase.

Q3: Can I remove 2,6-dimethylmorpholine by silica gel chromatography?

While possible, it is often inefficient and problematic. Basic compounds like 2,6-dimethylmorpholine can streak extensively on standard silica gel, leading to poor separation and contamination of multiple fractions. If chromatography is necessary, it is highly recommended to remove the bulk of the amine before loading the crude material onto the column.

Troubleshooting Guide & Recommended Protocols

This section provides a systematic approach to diagnosing and solving common issues related to the removal of unreacted 2,6-dimethylmorpholine.

Issue 1: Persistent Amine Contamination After Aqueous Workup

Root Cause Analysis: The basic nature of the morpholine nitrogen requires protonation to facilitate its removal from the organic phase. The choice of acid and the pH of the aqueous layer are critical for successful extraction. The pKa of the conjugate acid of 2,6-dimethylmorpholine is approximately 8.2-8.5, meaning an aqueous solution with a pH significantly lower than this is needed for efficient protonation.

Solution: Acid-Base Extraction

This is the most robust and widely applicable method for removing 2,6-dimethylmorpholine. The strategy involves converting the basic amine into its water-soluble salt.

Experimental Protocol: Acid Wash

• Initial Step: Concentrate the crude reaction mixture in vacuo if the reaction solvent is high-boiling (e.g., DMF, DMSO). If the solvent is a low-boiling organic (e.g., DCM, EtOAc), proceed directly to the next step.

• Dissolution: Dissolve the crude residue in a water-immiscible organic solvent such as ethyl acetate (EtOAc), dichloromethane (DCM), or diethyl ether (Et2O).

• Acidic Wash: Transfer the organic solution to a separatory funnel and wash with a 1 M aqueous solution of hydrochloric acid (HCl). The volume of the acid wash should typically be 25-50% of the organic layer volume.

  • Expert Insight: For compounds sensitive to strong acids, a milder acid like 1 M citric acid or a saturated solution of ammonium chloride (NH4Cl) can be used. However, their effectiveness may be lower.

• Phase Separation: Shake the funnel vigorously for 30-60 seconds, venting frequently. Allow the layers to separate completely. Drain the lower aqueous layer, which now contains the 2,6-dimethylmorpholinium salt.

• Repeat: Repeat the acidic wash one or two more times to ensure complete removal.

• Neutralization & Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO3) to neutralize any residual acid, followed by a wash with brine (saturated NaCl) to remove excess water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and concentrate in vacuo to yield the purified product.

Logical Workflow for Acid-Base Extraction

Caption: Workflow for removing 2,6-dimethylmorpholine via acid-base extraction.

Issue 2: Product is Acid-Labile or Water-Soluble

Root Cause Analysis: If the desired compound contains acid-sensitive functional groups (e.g., acetals, t-Boc protecting groups) or has high water solubility, the standard acid-base extraction method is not suitable.

Solution 1: Scavenger Resins

Polymer-supported reagents, or scavenger resins, are an excellent alternative. These are solid-phase materials with functional groups designed to react with and bind specific types of molecules. For amine removal, an acidic ion-exchange resin is ideal.

Experimental Protocol: Amine Scavenging with Resin

• Resin Selection: Choose a macroporous sulfonic acid resin (e.g., Dowex® 50WX2 or Amberlyst® 15). These have a high capacity for scavenging amines.

• Resin Preparation: Pre-wash the resin with the solvent used in your reaction to remove any impurities and to swell the beads.

• Scavenging: Add the prepared resin to the crude reaction mixture (dissolved in a suitable solvent like DCM, THF, or acetonitrile). A general guideline is to use 3-5 molar equivalents of resin relative to the initial amount of 2,6-dimethylmorpholine.

• Agitation: Gently agitate the slurry at room temperature. The reaction progress can be monitored by TLC or LC-MS. Scavenging can take anywhere from 1 to 16 hours.

• Filtration: Once the reaction is complete, simply filter off the resin beads.

• Washing & Concentration: Wash the filtered resin with a small amount of fresh solvent to recover any adsorbed product. Combine the filtrate and washes, and concentrate in vacuo.

Data Comparison: Purification Methods

Method	Pros	Cons	Best For
Acid-Base Extraction	Fast, inexpensive, highly effective, scalable.	Not suitable for acid-labile or water-soluble products. Can lead to emulsions.	Robust, acid-stable compounds.
Scavenger Resins	Mild conditions, high selectivity, simple filtration workup.	Higher cost, slower than extraction, requires optimization of equivalents and time.	Acid-sensitive or water-soluble compounds.
Distillation	Can be effective if boiling points differ significantly.	High energy consumption, not suitable for thermally sensitive compounds.	High-boiling products where the amine can be removed as a volatile impurity.

Issue 3: Emulsion Formation During Extraction

Root Cause Analysis: Emulsions are colloidal suspensions of one liquid in another, and they prevent the clean separation of aqueous and organic layers. They are often caused by the presence of amphiphilic molecules or fine solid particulates at the interface.

Troubleshooting Emulsions:

• Patience: Allow the separatory funnel to stand undisturbed for an extended period (15-30 minutes).

• Brine Addition: Add a small amount of saturated aqueous NaCl (brine). This increases the ionic strength of the aqueous phase, which can help to break up the emulsion.

• Filtration: Filter the entire mixture through a pad of Celite® or glass wool. This can disrupt the physical suspension.

• Solvent Modification: Add a small amount of a different organic solvent. For example, if you are using EtOAc, adding some DCM can alter the density and polarity, potentially breaking the emulsion.

References

• pKa Values. Evans pKa Table. [Link]

• Scavenger Resins in Organic Synthesis. Biotage. [Link]

Technical Support Center: Scale-Up Challenges for 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

Welcome to the Process Chemistry Technical Support Center. This guide is engineered for research scientists and process chemists scaling up the synthesis of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline , a sterically hindered, nitrogen-rich intermediate often utilized in targeted drug development.

Scaling this molecule from bench-top to pilot-plant introduces severe bottlenecks, specifically regarding thermal hazards during chlorination, catalytic efficiency during amination, and heavy metal remediation. This guide provides field-validated troubleshooting protocols, root-cause analyses, and self-validating methodologies to ensure safe and ICH-compliant production.

Process Overview

Fig 1: Scale-up workflow for 2-(2,6-Dimethylmorpholino)-3-phenylquinoline synthesis.

Section 1: Precursor Synthesis & Thermal Hazards

Q: We experience a dangerous, delayed exotherm during the aqueous quench of our POCl₃ chlorination step (forming 2-chloro-3-phenylquinoline). How can we mitigate this thermal hazard on a pilot scale?

Root Cause Analysis: The standard conversion of 3-phenylquinolin-2(1H)-one to 2-chloro-3-phenylquinoline utilizes excess phosphorus oxychloride (POCl₃). When quenching the reaction into water, the hydrolysis of POCl₃ is not instantaneous. Instead, it forms metastable intermediates, primarily phosphorodichloridic acid. These intermediates accumulate in the aqueous layer and undergo a sudden, auto-catalytic hydrolysis once a critical temperature or concentration is reached, releasing massive amounts of HCl gas and thermal energy[1].

Process Solution & Self-Validating Protocol: Do not use a direct water quench. Instead, implement a controlled inverse quench into a cold alkaline solution.

• Preparation: Chill a 25% w/w KOH aqueous solution (3.0 equivalents relative to unreacted POCl₃) to 0–5 °C in the quench vessel.

• Transfer: Slowly dose the crude POCl₃ reaction mixture into the KOH solution, maintaining the internal temperature strictly below 20 °C.

• Validation Check (The Self-Validating Step): Monitor the internal temperature and pH simultaneously. The quench is only validated as complete when the pH stabilizes at >8 for 15 consecutive minutes without any further addition of KOH, and the internal temperature begins to drop naturally. If the pH continues to drift downward, metastable phosphorodichloridic acid is still actively hydrolyzing[2]; maintain agitation and cooling until the pH locks.

Section 2: The Amination Strategy

Q: Our traditional Nucleophilic Aromatic Substitution (SNAr) with 2,6-dimethylmorpholine requires temperatures >140 °C, and yields are poor (<40%). Why is this happening, and what is the alternative?

Root Cause Analysis: While the 2-position of a quinoline ring is typically activated for SNAr, the presence of the bulky 3-phenyl group creates severe steric hindrance. The incoming 2,6-dimethylmorpholine nucleophile cannot easily achieve the required trajectory for the Meisenheimer complex intermediate. Forcing the reaction with high heat leads to substrate degradation rather than product formation.

Process Solution: Transition from a thermal SNAr to a Palladium-Catalyzed Buchwald-Hartwig Amination . The use of a Pd-catalyst with a sterically demanding ligand (e.g., BrettPhos or an NHC ligand) lowers the activation energy barrier, allowing the cross-coupling to occur at much milder temperatures with near-quantitative conversion[3].

Quantitative Comparison: SNAr vs. Buchwald-Hartwig Amination

Process Parameter	Thermal SNAr	Buchwald-Hartwig (Pd-Catalyzed)
Temperature	140–150 °C (Sealed Vessel)	80–100 °C (Standard Reflux)
Reaction Time	24–48 hours	2–4 hours
Reagent Equivalents	5.0 eq 2,6-dimethylmorpholine	1.2 eq 2,6-dimethylmorpholine
Catalyst Loading	None	0.5–1.0 mol% Pd₂(dba)₃ / Ligand
Isolated Yield	35–45%	88–95%
Impurity Profile	High (Thermal degradation products)	Low (Trace des-chloro impurity)

Section 3: Downstream Processing & Metal Scavenging

Q: After transitioning to the Buchwald-Hartwig amination, our crystallized API contains >500 ppm of residual palladium. Activated carbon is ineffective. How do we achieve the ICH Q3D limit of <10 ppm?

Root Cause Analysis: 2-(2,6-Dimethylmorpholino)-3-phenylquinoline contains multiple nitrogen atoms with lone pairs (the quinoline nitrogen and the morpholine nitrogen). These sites act as powerful bidentate chelators for transition metals. Standard activated carbon relies on weak van der Waals forces and cannot outcompete the API's high binding affinity for Palladium[4].

Process Solution: You must use a functionalized silica metal scavenger with a binding constant higher than that of your API. Si-TMT (Silica-supported trimercaptotriazine) is highly effective because the sulfur-rich trimercaptotriazine ligand forms an irreversible, thermodynamically stable complex with Pd(II) and Pd(0) species[5][6].

Step-by-Step Methodology: Palladium Scavenging Protocol

• Dissolution: Dissolve the crude API in Ethyl Acetate (10 volumes) at 40 °C.

• Scavenger Addition: Add 0.10 w/w equivalents (relative to crude API mass) of Si-TMT resin.

• Agitation: Stir the suspension vigorously at 40 °C for exactly 4 hours. Note: Do not exceed 60 °C, as silica matrices can begin to degrade and leach.

• Filtration & Validation (The Self-Validating Step): Filter the suspension through a Celite pad to remove the Pd-loaded resin.

  • Validation Check: Analyze a 1 mL aliquot of the filtrate via rapid colorimetry or TLC. If the solution retains a dark amber/brown tint, Pd levels are likely still >50 ppm; add an additional 0.05 w/w of Si-TMT and agitate for 1 more hour. If the solution is pale yellow or colorless, the scavenging is successful. Proceed to step 5.

• Isolation: Concentrate the filtrate under reduced pressure and crystallize the API from Heptane/Ethyl Acetate (8:2) to yield the final product with <10 ppm Pd.

Section 4: Stereochemical Impurities

Q: Our final product shows a split peak (two closely eluting species) on reverse-phase HPLC. What is the root cause?

Root Cause Analysis: The reagent 2,6-dimethylmorpholine contains two chiral centers, meaning it exists as cis (meso) and trans (racemic) diastereomers. If you purchase generic "2,6-dimethylmorpholine" from a bulk supplier, it is typically a thermodynamic mixture of both. Because these are diastereomers, coupling them to the quinoline core produces two distinct diastereomeric products with different physicochemical properties and HPLC retention times.

Process Solution: Specify and procure strictly cis-2,6-dimethylmorpholine (often >98% purity available commercially) for your raw material supply chain to ensure a single, uniform API peak.

References

• Scaling-up with Metal Scavengers Biotage Technical Resources URL:[Link]

• Resins as Scavengers to Control the Metal Impurities in Active Pharmaceutical Ingredients (APIs) Crimson Publishers URL:[Link]

• Hydrolysis of Phosphoryl Trichloride (POCl3): Characterization, in Situ Detection, and Safe Quenching of Energetic Metastable Intermediates Organic Process Research & Development (ACS Publications) URL:[Link]

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry Organic Process Research & Development (ACS Publications) URL:[Link]

• Sequential and Selective Buchwald-Hartwig Amination Reactions for the Controlled Functionalization of 6-Bromo-2-chloroquinoline ResearchGate URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. crimsonpublishers.com [crimsonpublishers.com]
• 5. biotage.com [biotage.com]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Interpretation of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

For researchers, medicinal chemists, and professionals in drug development, the precise and unambiguous structural elucidation of novel chemical entities is a cornerstone of scientific rigor. Among the vast arsenal of analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, stands as an unparalleled tool for mapping the molecular architecture of organic compounds. This guide provides an in-depth, comparative analysis of the ¹H NMR spectrum of the novel compound 2-(2,6-Dimethylmorpholino)-3-phenylquinoline. In the absence of a publicly available experimental spectrum for this specific molecule, we present a detailed, expertly predicted spectrum. This prediction is grounded in the fundamental principles of NMR spectroscopy and supported by experimental data from structurally related analogues. This guide will not only dissect the predicted spectrum of our target molecule but also compare it with simpler, related structures to provide a clear understanding of how each substituent contributes to the overall spectral features.

The Importance of Structural Verification in Drug Discovery

Quinoline scaffolds are privileged structures in medicinal chemistry, forming the core of numerous pharmaceuticals with a wide range of biological activities. The precise substitution pattern on the quinoline ring system is often critical to a compound's efficacy, selectivity, and safety profile. Therefore, the ability to definitively confirm the intended structure is paramount. ¹H NMR spectroscopy provides this confirmation by offering a detailed view of the chemical environment of each proton in a molecule, revealing crucial information about connectivity, stereochemistry, and electronic effects.

Predicted ¹H NMR Spectrum of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

The predicted ¹H NMR spectrum of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline is a composite of signals arising from its three constituent parts: the 3-phenylquinoline core and the 2-(2,6-dimethylmorpholino) substituent. The following is a detailed interpretation of the expected chemical shifts (δ) in parts per million (ppm), multiplicities, and coupling constants (J) in Hertz (Hz), assuming the spectrum is recorded in deuterated chloroform (CDCl₃).

Aromatic Region (δ 7.0 - 8.5 ppm): The Quinoline and Phenyl Protons

The aromatic region of the spectrum is anticipated to be complex, containing signals from the five protons of the phenyl group and the six protons of the quinoline ring.

• H-4 (Quinoline): This proton is expected to be the most downfield of the quinoline ring protons, appearing as a singlet around δ 8.15 ppm . Its downfield shift is attributed to the anisotropic effect of the quinoline ring system and the electronic influence of the adjacent nitrogen atom. The absence of adjacent protons results in a singlet multiplicity.

• H-5 and H-8 (Quinoline): These protons are located on the benzo-fused portion of the quinoline ring. H-8 is typically the most downfield of this set due to the "peri" effect, an interaction with the nitrogen lone pair. We predict H-8 to appear as a doublet of doublets around δ 8.05 ppm . H-5 is expected to resonate as a doublet of doublets around δ 7.85 ppm .

• H-6 and H-7 (Quinoline): These protons will likely appear as a complex multiplet in the region of δ 7.55-7.70 ppm . Their signals will overlap and show coupling to each other and to H-5 and H-8.

• Phenyl Protons: The five protons of the 3-phenyl group are expected to resonate in the range of δ 7.30-7.50 ppm . Due to the free rotation around the C-C single bond connecting the phenyl and quinoline rings, the ortho, meta, and para protons may not be well-resolved and could appear as a broad multiplet.

Aliphatic Region (δ 1.0 - 4.5 ppm): The 2,6-Dimethylmorpholino Group

The signals for the 2,6-dimethylmorpholino substituent are predicted based on the known spectrum of cis-2,6-dimethylmorpholine, with adjustments for the electronic effects of the quinoline ring.[1]

• H-2' and H-6' (Morpholine): These methine protons are adjacent to the oxygen atom and the methyl groups. They are expected to appear as a multiplet around δ 3.60-3.70 ppm .

• H-3' and H-5' (Morpholine): These methylene protons are adjacent to the nitrogen atom. The axial and equatorial protons are diastereotopic and will have different chemical shifts, likely appearing as two separate multiplets. The equatorial protons are expected to be further downfield than the axial protons. We predict these to be in the range of δ 2.80-3.00 ppm (equatorial) and δ 2.30-2.50 ppm (axial).

• Methyl Protons (CH₃): The six protons of the two methyl groups are equivalent and will appear as a doublet around δ 1.05 ppm , coupled to the adjacent methine protons (H-2' and H-6').

Comparative ¹H NMR Analysis

To understand the spectral contributions of the different substituents, we will compare the predicted spectrum of our target molecule with the experimental spectra of simpler, related compounds.

Comparison with 2-Phenylquinoline

2-Phenylquinoline provides a baseline for the chemical shifts of the quinoline and phenyl protons without the influence of the dimethylmorpholino group. In the experimental spectrum of 2-phenylquinoline, the aromatic protons of the quinoline and phenyl rings appear in distinct regions, allowing for clearer assignment. The absence of the bulky and electron-donating dimethylmorpholino group at the 2-position simplifies the spectrum and results in different chemical shifts for the quinoline protons.

Comparison with 3-Phenylquinoline

3-Phenylquinoline allows for the examination of the phenyl group's effect at the 3-position without the 2-substituent. This comparison helps to isolate the electronic and steric influences of the 2-(2,6-dimethylmorpholino) group on the quinoline ring protons, particularly H-4.

The Effect of the 2,6-Dimethylmorpholino Group

The introduction of the 2,6-dimethylmorpholino group at the 2-position of the quinoline ring is expected to cause a significant upfield shift (to lower ppm values) of the H-4 proton signal due to its electron-donating nature. Furthermore, the steric bulk of this group may influence the conformation of the 3-phenyl group, potentially affecting the chemical shifts of its protons.

Data Summary

Compound	H-4 (ppm)	Other Aromatic H (ppm)	Morpholino/Methyl H (ppm)
2-(2,6-Dimethylmorpholino)-3-phenylquinoline (Predicted)	~8.15 (s)	7.30 - 8.05 (m)	1.05 (d), 2.30-2.50 (m), 2.80-3.00 (m), 3.60-3.70 (m)
2-Phenylquinoline (Experimental)	~8.20 (d)	7.40 - 8.20 (m)	N/A
3-Phenylquinoline (Experimental)	~8.90 (d)	7.40 - 8.20 (m)	N/A

Experimental Protocols

A standard protocol for acquiring the ¹H NMR spectrum of a substituted quinoline derivative is as follows:

• Sample Preparation:

  • Weigh approximately 5-10 mg of the purified compound.

  • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

  • Ensure the sample is fully dissolved. Sonication may be used to aid dissolution.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to optimize homogeneity.

  • Acquire the ¹H NMR spectrum using standard acquisition parameters (e.g., a 400 MHz spectrometer).

  • The number of scans can be adjusted to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the free induction decay (FID).

  • Perform phase and baseline corrections.

  • Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm) or an internal standard like tetramethylsilane (TMS) at 0.00 ppm.

  • Integrate the signals to determine the relative number of protons.

  • Identify the chemical shift and multiplicity of each signal.

Visualizing the Workflow

Caption: A streamlined workflow for the ¹H NMR analysis of substituted quinolines.

Conclusion

The detailed interpretation of the ¹H NMR spectrum of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline, though based on prediction, provides a robust framework for the structural verification of this and related molecules. By systematically analyzing the chemical shifts, multiplicities, and coupling constants, and by comparing the spectrum to those of simpler analogues, researchers can gain a high degree of confidence in their structural assignments. This guide underscores the power of ¹H NMR spectroscopy as an indispensable tool in the rigorous scientific pursuit of novel therapeutic agents.

References

• CN110950818B - Method for purifying cis-2, 6-dimethyl morpholine - Google P

Sources

• 1. CN110950818B - Method for purifying cis-2, 6-dimethyl morpholine - Google Patents [patents.google.com]

Structure-activity relationship SAR of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

An In-Depth Technical Guide to the Structure-Activity Relationship of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline and its Analogs

Authored by a Senior Application Scientist

This guide provides a comprehensive analysis of the structure-activity relationship (SAR) of the novel heterocyclic scaffold, 2-(2,6-Dimethylmorpholino)-3-phenylquinoline. While direct experimental data on this specific molecule is nascent, this document synthesizes findings from closely related analogs to construct a predictive SAR model. We will dissect the molecule into its core components, evaluate the known impact of substitutions from existing literature, and propose a rational framework for designing future analogs with enhanced biological activity. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to explore this promising chemical space.

The Architectural Blueprint: Deconstructing the Core Scaffold

The 2-(2,6-Dimethylmorpholino)-3-phenylquinoline scaffold is a hybrid design, strategically combining three key pharmacophoric elements: a quinoline core, a 3-phenyl ring, and a 2-(2,6-dimethylmorpholino) substituent. Each component is expected to play a distinct role in the molecule's overall biological profile, from target binding and potency to pharmacokinetic properties.

Caption: Core components of the 2-(2,6-Dimethylmorpholino)-3-phenylquinoline scaffold.

The quinoline ring system is a well-established "privileged scaffold" in medicinal chemistry, forming the basis of numerous anticancer, antimalarial, and anti-inflammatory agents.[1][2] Its planar aromatic nature allows for significant interaction with biological targets. The morpholine moiety is frequently incorporated into drug candidates to improve aqueous solubility, metabolic stability, and overall pharmacokinetic/pharmacodynamic (PK/PD) properties.[3] The phenyl group at the 3-position provides a crucial vector for exploring lipophilic pockets within a target binding site and can be readily functionalized to fine-tune activity.[4]

Comparative Structure-Activity Relationship (SAR) Analysis

The following sections provide a comparative analysis of how modifications to each part of the scaffold are predicted to influence biological activity, based on data from analogous series of compounds.

The Influence of the 2-Substituent: The Morpholino Moiety

The substituent at the 2-position of the quinoline ring is critical for activity in many quinoline-based compounds.[2] The introduction of a morpholine ring at this position is a rational design choice to enhance drug-like properties.

• Impact of the Morpholine Ring: Compared to simple alkyl or chloro substituents at the 2-position, the morpholine ring is expected to enhance aqueous solubility and potentially improve oral bioavailability. This is a common strategy to overcome the poor solubility often associated with planar aromatic systems like quinoline.[3]

• Role of the 2,6-Dimethyl Groups: The cis-dimethyl substitution on the morpholine ring introduces conformational constraint. This can be advantageous, as it may lock the molecule into a bioactive conformation, leading to higher binding affinity for the target protein. However, it also adds steric bulk, which could be detrimental if the binding pocket is narrow. SAR studies on related morpholine-containing compounds have shown that such substitutions can significantly impact potency.[5]

The 3-Phenyl Group: A Vector for Potency

The phenyl group at the 3-position is a key site for modification to enhance potency and selectivity.

• Substitution Pattern: The electronic nature and position of substituents on the phenyl ring can dramatically alter activity. In many classes of bioactive molecules, electron-withdrawing groups (e.g., -CF3, -F, -Cl) or electron-donating groups (e.g., -OCH3, -CH3) can modulate target engagement. For instance, in a series of morpholine-substituted tetrahydroquinolines, the presence of two trifluoromethyl groups on a benzamide moiety significantly increased cytotoxic activity against cancer cell lines.[3]

• Steric Effects: The size of the substituent on the phenyl ring will also be a critical factor. Bulky groups may either enhance binding through increased van der Waals interactions or cause a steric clash that reduces activity.

The Quinoline Core: Fine-Tuning Activity

While the core scaffold is essential, substitutions on the quinoline ring itself offer another avenue for optimization.

• Positional Importance: Studies on other quinoline derivatives have shown that substitutions at positions 4, 6, and 7 can have a profound impact on biological activity.[6][7] For example, the introduction of a bulky alkoxy group at the 7-position has been shown to be beneficial for the antiproliferative activity of some quinoline series.

Comparative Biological Activity Data

The following table summarizes the cytotoxic activity of various quinoline derivatives from the literature to provide a comparative context for the potential potency of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline analogs. It is important to note that these are not direct analogs and are presented here to illustrate the general principles of quinoline SAR.

Compound Series	Modification	Cancer Cell Line	IC50 (µM)	Reference
Morpholino-Tetrahydroquinolines	3,5-bis(trifluoromethyl)benzamide	A549 (Lung)	0.033	[3]
3-fluoro-5-(trifluoromethyl)benzamide	A549 (Lung)	0.062	[3]
3,5-difluorobenzamide	A549 (Lung)	3.73	[3]
4-N-Phenylaminoquinolines	2-methylene linker, 4-F on phenyl	AChE (Enzyme)	1.94	[7]
3-methylene linker, 4-F on phenyl	AChE (Enzyme)	> 40	[7]
2-methylene linker, 4-Cl on phenyl	AChE (Enzyme)	2.59	[7]
2,4-bis(aminomethyl)phenyl-quinolines	Dimethylaminopropylamino side chain	HeLa (Cervical)	0.99	[8]
Diethylaminopropylamino side chain	HeLa (Cervical)	1.07	[8]
2-oxo-3-phenylquinoxalines	N-alkylated with naphthylethylenediamine	HCT-116 (Colon)	26.75	[9]
Ethyl propanoate ester	HCT-116 (Colon)	28.85	[9]

Data is compiled from multiple sources for illustrative purposes. Direct comparison requires identical experimental conditions.

Postulated Mechanism of Action

Given the prevalence of the quinoline scaffold in anticancer agents, it is plausible that 2-(2,6-Dimethylmorpholino)-3-phenylquinoline derivatives could exert their effects through established mechanisms such as:

• Kinase Inhibition: Many quinoline derivatives are known to target protein kinases, such as those in the PI3K/Akt/mTOR pathway, which are crucial for cell survival and proliferation.[10]

• Induction of Apoptosis: These compounds could trigger programmed cell death by modulating key apoptotic proteins.[11]

• Cell Cycle Arrest: Interference with the cell cycle, often at the G2/M phase, is another common mechanism for quinoline-based anticancer agents.[11][12]

• Tubulin Polymerization Inhibition: Some quinoline derivatives have been shown to inhibit the polymerization of tubulin, a key component of the cytoskeleton, leading to mitotic arrest and cell death.[12]

Caption: General experimental workflow for SAR studies of quinoline derivatives.

Protocol: In Vitro Cytotoxicity Screening (MTT Assay)

The MTT assay is a foundational colorimetric assay to assess the cytotoxic effects of new compounds on cancer cell lines. [10][11] Principle: Viable cells with active mitochondria contain dehydrogenase enzymes that cleave the tetrazolium ring of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), converting the yellow salt into purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells. [10] Materials:

• Human cancer cell lines (e.g., MCF-7 for breast, HCT-116 for colon, A549 for lung). [10]* Complete culture medium (e.g., DMEM with 10% FBS). [10]* 96-well flat-bottom plates. [10]* Test compounds (dissolved in DMSO).

• MTT solution (5 mg/mL in PBS).

• Solubilization buffer (e.g., DMSO or 10% SDS in 0.01M HCl). [10]* Microplate reader.

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000–10,000 cells/well in 100 µL of complete medium. Incubate overnight to allow for cell attachment. [10]2. Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Replace the existing medium with 100 µL of medium containing the test compounds at various concentrations. Include a vehicle control (DMSO, final concentration ≤ 0.5%). [10]3. Incubation: Incubate the plates for 48 to 72 hours at 37°C in a 5% CO2 incubator. [10]4. MTT Addition: After incubation, remove the drug-containing medium and add 100 µL of fresh medium and 20 µL of MTT solution to each well. Incubate for 3-4 hours at 37°C, allowing formazan crystals to form. [10]5. Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals. Gently agitate the plates for 15 minutes. [10]6. Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of compound that inhibits cell growth by 50%).

Conclusion and Future Directions

The 2-(2,6-Dimethylmorpholino)-3-phenylquinoline scaffold represents a promising starting point for the development of novel therapeutic agents, particularly in oncology. This guide has presented a predictive SAR based on established principles from related compound classes. The key takeaways are:

• The 2-morpholino group is a valuable addition for enhancing drug-like properties. The 2,6-dimethyl substitution pattern is likely to be a critical determinant of potency and should be explored further (e.g., comparing with unsubstituted or mono-substituted morpholines).

• The 3-phenyl ring is the primary site for potency optimization. A systematic exploration of electronic and steric effects through substitution is warranted.

• The quinoline core can be further functionalized at positions 4, 6, and 7 to fine-tune activity and selectivity.

The hypotheses presented in this guide must be validated through the synthesis and rigorous biological evaluation of a focused library of analogs. Such studies will be invaluable in elucidating the specific SAR for this class of compounds and could lead to the identification of potent and selective drug candidates.

References

• MDPI. (2025). Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. [Link]

• Elsevier. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. [Link]

• Springer. (2019). Exploration of quinolone and quinoline derivatives as potential anticancer agents. [Link]

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• Royal Society of Chemistry. (2024). Exploring the antitumor potential of novel quinoline derivatives via tubulin polymerization inhibition in breast cancer; design, synthesis and molecular docking. [Link]

• MDPI. (2024). Synthesis and antiproliferative activity of 2-oxo-3-phenylquinoxaline derivatives and related compounds against colon cancer. [Link]

• PubMed. (1997). Structure-activity relationship of newly synthesized quinoline derivatives for reversal of multidrug resistance in cancer. [Link]

• MDPI. (2023). New 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinazoline and 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinoline Derivatives: Synthesis and Biological Evaluation as Novel Anticancer Agents by Targeting G-Quadruplex. [Link]

• MDPI. (2021). Novel Morpholine-Bearing Quinoline Derivatives as Potential Cholinesterase Inhibitors: The Influence of Amine, Carbon Linkers and Phenylamino Groups. [Link]

• Organic Chemistry Portal. (n.d.). Morpholine synthesis. [Link]

• ResearchGate. (2022). Identification of 3-Phenylquinoline Derivative PQ1 as an Antagonist of p53 Transcriptional Activity. [Link]

• PubMed Central. (2022). Identification of 3-Phenylquinoline Derivative PQ1 as an Antagonist of p53 Transcriptional Activity. [Link]

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The Veteran and the Vanguard: A Comparative Analysis of Chloroquine and 2-(2,6-Dimethylmorpholino)-3-phenylquinoline Bioactivity

An In-Depth Guide for Drug Development Professionals

For decades, Chloroquine, a 4-aminoquinoline, has been a cornerstone in the therapeutic arsenal against malaria and a valuable agent for managing autoimmune diseases. Its multifaceted bioactivity, from disrupting parasitic digestion to modulating the human immune system, has made it a subject of extensive research. However, its efficacy, particularly against Plasmodium falciparum malaria, has been severely undermined by the global spread of drug resistance. This challenge has catalyzed the development of a new generation of quinoline-based compounds designed to overcome these limitations.

This guide provides a comparative analysis of the bioactivity of the legacy drug, Chloroquine, against a representative of these next-generation molecules: 2-(2,6-Dimethylmorpholino)-3-phenylquinoline. We will explore their mechanisms of action, comparative efficacy supported by experimental data, and the structural innovations intended to restore clinical utility to the quinoline pharmacophore.

Section 1: Comparative Antimalarial Bioactivity

The primary battleground for these two compounds is their efficacy against the Plasmodium parasite. While both are built on a quinoline scaffold, their interactions with the parasite, especially resistant strains, differ significantly.

Mechanism of Action: A Tale of Two Strategies

Chloroquine's antimalarial action is a classic example of targeted disruption.[1] As a weak base, it accumulates in the acidic digestive vacuole of the parasite. Inside this organelle, the parasite digests host hemoglobin, releasing large quantities of toxic free heme. The parasite's natural defense is to polymerize this heme into inert, crystalline hemozoin. Chloroquine interferes by capping the growing hemozoin polymer, preventing further detoxification.[2] The resulting buildup of free heme is highly toxic, leading to oxidative stress, membrane damage, and parasite death.[2]

Novel quinoline derivatives, including those with morpholine substitutions, are often designed to retain this fundamental mechanism of heme polymerization inhibition.[2] However, the key to their enhanced activity against resistant strains lies in their structural modifications. The morpholine moiety, a heterocyclic amine, can significantly alter the compound's physicochemical properties, such as basicity, lipophilicity, and steric profile. These changes can affect drug accumulation and, crucially, its ability to evade the parasite's resistance mechanisms.[3]

The Challenge of Chloroquine Resistance

The clinical utility of Chloroquine has been drastically reduced due to resistance, primarily mediated by mutations in the P. falciparum Chloroquine Resistance Transporter (PfCRT) protein located on the parasite's digestive vacuole membrane. These mutations enable the PfCRT protein to actively pump Chloroquine out of the vacuole, preventing it from reaching the concentration needed to inhibit hemozoin formation.

Caption: Chloroquine's mechanism and the PfCRT-mediated resistance pathway.

Quantitative Efficacy: Overcoming Resistance

The true measure of next-generation quinoline derivatives is their ability to maintain high potency against Chloroquine-Resistant (CQR) parasite strains. Experimental data from in vitro antiplasmodial assays clearly demonstrate the superior performance of novel analogs compared to Chloroquine.

Compound	P. falciparum Strain	IC₅₀ (nM)	Fold Improvement vs. CQ	Reference
Chloroquine	W2 (CQR)	382	-	[4]
Novel Analog 18	W2 (CQR)	5.6	~68x	[4]
Novel Analog 4	W2 (CQR)	17.3	~22x	[4]
Morpholine-Quinoline 7a *	RKL-2 (Resistant)	Potent Inhibition	N/A	[3]
Note: Data for compound 7a was reported as percent inhibition, not IC₅₀. This compound, a 4-morpholino-2-phenylquinoline, demonstrated 88.0% parasite inhibition at 100 µg/ml, indicating high potency.

As the table illustrates, rationally designed 4-aminoquinolines can restore nanomolar potency against resistant strains where Chloroquine's efficacy is severely compromised. The inclusion of moieties like morpholine contributes to this enhanced activity, making these compounds promising leads for new antimalarial therapies.[2][3]

Section 2: Broader Bioactivities - Autophagy and Inflammation

Chloroquine's utility extends beyond malaria, with significant roles as an autophagy inhibitor and an immunomodulator. These activities are being leveraged in cancer therapy and the treatment of autoimmune diseases like lupus erythematosus and rheumatoid arthritis.[1]

Chloroquine as an Autophagy Inhibitor

Autophagy is a cellular recycling process where damaged organelles and proteins are engulfed in double-membraned vesicles called autophagosomes. These then fuse with lysosomes to form autolysosomes, where the contents are degraded. Chloroquine disrupts this process at the final stage. By accumulating in the lysosome and raising its pH, it is thought to impair the fusion between autophagosomes and lysosomes. This blockage of the autophagic flux leads to the accumulation of autophagosomes and has been explored as a strategy to sensitize cancer cells to chemotherapy.[5]

Caption: Chloroquine inhibits the final stage of autophagy.

Immunomodulatory Effects

In autoimmune diseases, Chloroquine is believed to exert its anti-inflammatory effects by interfering with lysosomal antigen processing and presentation, and by inhibiting Toll-like receptor (TLR) signaling, which reduces the production of pro-inflammatory cytokines.

Currently, there is limited public data on the autophagy inhibition or immunomodulatory properties of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline and related compounds. However, given that lysosomal accumulation is a shared property of weak bases, it is plausible that these novel derivatives may also modulate these pathways. This represents a critical area for future research to determine if these compounds could offer improved safety or efficacy profiles in oncology or autoimmune indications.

Section 3: Experimental Protocols

To ensure scientific integrity, the claims made in this guide are based on established experimental methodologies. Below are detailed protocols for key assays used to determine the bioactivity of these compounds.

Protocol 1: In Vitro Antiplasmodial Activity Assay (pLDH Method)

This assay quantifies parasite growth by measuring the activity of the parasite-specific lactate dehydrogenase (pLDH) enzyme.

Methodology:

• Parasite Culture: Maintain asynchronous P. falciparum cultures (e.g., CQR W2 strain) in human erythrocytes (O+) at 2% hematocrit in RPMI-1640 medium supplemented with 10% human serum and 25 mM HEPES.

• Drug Preparation: Prepare a 10 mM stock solution of the test compound (e.g., 2-(2,6-Dimethylmorpholino)-3-phenylquinoline) and Chloroquine in DMSO. Perform serial dilutions to create a range of concentrations.

• Assay Plate Setup: Add 25 µL of diluted drug solutions to a 96-well plate. Add 200 µL of parasitized red blood cell suspension (2% parasitemia, 2% hematocrit) to each well. Include positive (parasitized cells, no drug) and negative (uninfected cells) controls.

• Incubation: Incubate the plate for 72 hours at 37°C in a controlled atmosphere (5% CO₂, 5% O₂, 90% N₂).

• Lysis and pLDH Reaction:

  • Freeze-thaw the plate to lyse the cells.

  • In a separate plate, add 20 µL of the hemolyzed culture to 100 µL of Malstat reagent containing 0.2 mg/mL nitroblue tetrazolium (NBT) and 0.1 mg/mL phenazine ethosulfate (PES).

• Data Acquisition: Incubate the reaction plate in the dark for 15-30 minutes. Read the optical density (OD) at 650 nm using a microplate reader.

• Analysis: Calculate the percent inhibition of parasite growth relative to the positive control. Determine the IC₅₀ value by fitting the dose-response data to a non-linear regression model.

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A Comparative Guide to the Infrared Spectroscopy of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

This technical guide provides an in-depth analysis of the predicted Fourier-Transform Infrared (FT-IR) spectrum of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline, a complex heterocyclic molecule of interest in medicinal chemistry and materials science. As direct experimental data for this specific compound is not widely available, this guide establishes a robust predictive framework based on the well-characterized vibrational modes of its constituent functional groups.

We will deconstruct the molecule into its primary components—the quinoline core, the phenyl substituent, and the dimethylmorpholino group—to assign characteristic spectral peaks. This guide will objectively compare the predicted spectrum against simpler, related structures, offering researchers a clear rationale for identifying and characterizing this molecule and its analogues. The methodologies presented herein are designed to be self-validating, providing a reliable protocol for empirical verification.

Molecular Structure and Key Vibrational Modes

The structure of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline combines several key functional groups, each with distinct vibrational signatures in the infrared region. Understanding these components is fundamental to interpreting the final spectrum.

• Quinoline Core: A bicyclic aromatic heterocycle containing a nitrogen atom. Its spectrum is characterized by aromatic C-H stretching, C=C and C=N ring stretching, and out-of-plane C-H bending vibrations.[1][2]

• Phenyl Group: A monosubstituted benzene ring whose vibrations will overlap with the quinoline signals in the aromatic region.

• 2,6-Dimethylmorpholino Group: An aliphatic, heterocyclic substituent that introduces several key features:

  • Aliphatic C-H Stretches: From the methyl (CH₃) and methylene (CH₂) groups on the morpholine ring.

  • Tertiary Amine (C-N) Stretch: The bond connecting the morpholine nitrogen to the quinoline ring.

  • Ether (C-O-C) Linkage: The asymmetric stretching of this bond within the morpholine ring is a highly characteristic peak.[3]

The following diagram illustrates the primary functional groups and the types of bond vibrations that are key to identifying the molecule.

Caption: Key functional groups and their characteristic IR vibrational modes.

Predicted FT-IR Spectrum of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

The following table summarizes the predicted absorption bands for the target molecule. The assignments are based on established group frequency correlations from spectroscopic literature.

Vibrational Frequency (cm⁻¹)	Assignment & Vibrational Mode	Description of Origin
~3100 - 3000	Aromatic ν(C-H)	Stretching of C-H bonds on the quinoline and phenyl rings.[2]
~2970 - 2850	Aliphatic ν(C-H)	Asymmetric and symmetric stretching of C-H bonds in the methyl and methylene groups of the morpholine ring.[3][4]
~1650 - 1500	Aromatic ν(C=C) and ν(C=N)	Ring stretching vibrations within the quinoline and phenyl groups. The C=N stretch is a key feature of the quinoline heterocycle.[2][5]
~1470 - 1370	Aromatic ν(C-C) & Aliphatic δ(C-H)	In-plane stretching of aromatic carbon-carbon bonds and bending (scissoring/deformation) of aliphatic C-H bonds.[6]
~1325 - 1200	ν(C-N)	Stretching vibration of the tertiary amine C-N bond connecting the morpholine and quinoline moieties.[2][7]
~1150 - 1100	Asymmetric ν(C-O-C)	Asymmetric stretching of the ether linkage within the morpholine ring. This is often a strong, sharp, and highly diagnostic peak.[3]
~850 - 700	Aromatic δ(C-H)	Out-of-plane C-H bending ("wagging") vibrations from the substituted quinoline and phenyl rings. The specific pattern can help determine substitution.[1]

Comparative Spectral Analysis

To uniquely identify 2-(2,6-Dimethylmorpholino)-3-phenylquinoline, its spectrum should be compared with those of its foundational precursors or simpler analogues. The key is to isolate the spectral contributions of each molecular component.

Comparison with 3-Phenylquinoline

3-Phenylquinoline serves as an excellent baseline, representing the core aromatic framework. The primary differences in the spectrum of our target molecule will arise from the 2,6-dimethylmorpholino substituent.

• Unique Peaks in Target Molecule: The most prominent distinguishing features will be the strong aliphatic C-H stretching bands between 2970-2850 cm⁻¹ and the characteristic, strong C-O-C ether stretch around 1150-1100 cm⁻¹.[3]

• Absent Peaks in Target Molecule: 3-Phenylquinoline may show a C-H stretch for the proton at the C2 position, which is absent in the target molecule due to substitution.

Comparison with 2,6-Dimethylmorpholine

Comparing the target molecule to the free 2,6-dimethylmorpholine ligand highlights changes induced by its attachment to the quinoline ring.

• Shifted Peaks: The C-N stretching vibration in the target molecule (~1325-1200 cm⁻¹) is expected to differ from that in the free ligand due to the electronic effects of the aromatic quinoline system.

• Absent Peaks in Target Molecule: The N-H stretching vibration (typically a broad band around 3300 cm⁻¹) present in the secondary amine of free morpholine will be absent, as the nitrogen is now a tertiary amine.[8]

• New Peaks in Target Molecule: The entire aromatic region (3100-3000 cm⁻¹, 1650-1400 cm⁻¹, and 850-700 cm⁻¹) will be present in the target molecule but completely absent in the 2,6-dimethylmorpholine spectrum.

Summary of Distinguishing Peaks

Compound	Key Diagnostic Peaks (cm⁻¹)	Absent Peaks (Relative to Target)
2-(2,6-Dimethylmorpholino)-3-phenylquinoline (Target)	~2970-2850 (Aliphatic C-H), ~1150-1100 (C-O-C Ether), ~1650-1500 (Aromatic C=C/C=N)	N/A
3-Phenylquinoline (Alternative 1)	~3100-3000 (Aromatic C-H only), ~1650-1500 (Aromatic C=C/C=N)	Aliphatic C-H (~2970-2850), C-O-C Ether (~1150-1100)
2,6-Dimethylmorpholine (Alternative 2)	~3300 (N-H Stretch), ~2970-2850 (Aliphatic C-H), ~1150-1100 (C-O-C Ether)	All Aromatic Peaks (3100-3000, 1650-1400, 850-700)

Experimental Protocol: Acquiring a High-Quality FT-IR Spectrum

For solid-phase organic compounds, Attenuated Total Reflectance (ATR) FT-IR spectroscopy is the preferred method due to its speed, reproducibility, and minimal sample preparation.[9][10][11]

Instrumentation and Materials

• Fourier-Transform Infrared (FT-IR) Spectrometer

• Attenuated Total Reflectance (ATR) accessory (e.g., with a diamond or zinc selenide crystal)[11][12]

• Spatula

• Reagent-grade isopropanol or ethanol for cleaning

• Lint-free wipes (e.g., Kimwipes)

• The synthesized and purified solid sample of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

Step-by-Step ATR-FTIR Workflow

Caption: Standard operating procedure for ATR-FTIR analysis of a solid sample.

Causality and Best Practices

• Why ATR? ATR-FTIR is dominant for solids because it requires no sample dilution (like KBr pellets) and analyzes the sample surface directly, ensuring high-quality, reproducible spectra with minimal effort.[9][13] The shallow penetration depth of the evanescent wave is ideal for strongly absorbing solid samples.[10]

• Background Correction is Critical: The background scan is essential to computationally subtract the absorbance of atmospheric gases, which have strong IR signals (notably CO₂ around 2350 cm⁻¹ and water vapor in the 3700-3500 cm⁻¹ and 1800-1400 cm⁻¹ regions). Failure to do so will result in a contaminated and uninterpretable spectrum.[14]

• Pressure Application: Applying consistent pressure is key for reproducibility. It ensures good optical contact between the sample and the ATR crystal, maximizing the signal.[15] However, excessive pressure can damage the crystal or distort the spectrum.

Conclusion

The FT-IR spectrum of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline is predicted to be rich and highly characteristic. Positive identification relies on observing the combination of aromatic vibrations from the phenylquinoline core alongside the distinct aliphatic C-H and C-O-C ether stretching modes from the dimethylmorpholino substituent. The absence of an N-H stretch and the presence of strong aliphatic C-H signals are the most critical differentiators when comparing against its logical precursors, 2,6-dimethylmorpholine and 3-phenylquinoline, respectively. By following the detailed ATR-FTIR protocol, researchers can confidently acquire and validate the spectral fingerprint of this complex molecule, enabling its unambiguous characterization in drug development and materials science applications.

References

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• Kavitha, S., et al. (2024). Synthesis, DFT studies on a series of tunable quinoline derivatives. National Center for Biotechnology Information. [Link]

• Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. [Link]

• PubChem. (n.d.). 2,6-Dimethylmorpholine. National Center for Biotechnology Information. [Link]

• Zhan, H., et al. (2017). Molecular structures of gas-phase neutral morpholine and its monohydrated complexes: experimental and theoretical approaches. Royal Society of Chemistry. [Link]

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• ResearchGate. (n.d.). The 3800-550 cm⁻¹ (2.63-18.18 m) IR spectra of quinoline (C₉H₇N).... [Link]

• Lee, J., et al. (2023). Unraveling the Conformational Preference of Morpholine: Insights from Infrared Resonant Vacuum Ultraviolet Photoionization Mass Spectroscopy. ACS Publications. [Link]

• Workman, J., Jr. (2025, November 17). FT-IR Spectroscopy Mini-Tutorial: Principles, Practice, and Applications Across Disciplines. Spectroscopy Online. [Link]

• Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. [Link]

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A Senior Application Scientist's Guide to the Crystallographic Analysis of 3-Phenylquinoline: A Comparative Analysis

For researchers and professionals in drug development and materials science, a comprehensive understanding of a molecule's three-dimensional structure is paramount. This guide provides an in-depth analysis of X-ray diffraction (XRD) for the characterization of 3-phenylquinoline crystals, a heterocyclic compound of significant interest. Furthermore, it offers a comparative perspective on alternative analytical techniques, providing the necessary context for a multi-faceted approach to structural elucidation.

The Central Role of 3-Phenylquinoline's Crystal Structure

Quinoline and its derivatives are foundational scaffolds in medicinal chemistry and materials science, exhibiting a wide range of biological activities and unique photophysical properties.[1][2] 3-Phenylquinoline, in particular, has been identified as a modulator of p53 transcriptional activity, a critical pathway in cancer research.[3][4] The precise arrangement of atoms in the crystalline state, including intermolecular interactions, directly influences its physicochemical properties such as solubility, stability, and bioavailability. Therefore, elucidating its crystal structure is not merely an academic exercise but a critical step in rational drug design and the development of novel materials.[5]

X-ray Diffraction (XRD): The Gold Standard for Structural Elucidation

Single-crystal X-ray diffraction (SCXRD) is an unparalleled technique for determining the precise three-dimensional arrangement of atoms in a crystalline solid.[6][7] It provides definitive information on bond lengths, bond angles, and the overall conformation of the molecule, which is often unattainable with other spectroscopic methods.[6][7]

The successful XRD analysis of 3-phenylquinoline crystals hinges on a meticulous experimental workflow.

Step 1: Crystal Growth and Selection Obtaining high-quality single crystals is the most critical and often the most challenging step.[5]

• Method: Slow evaporation of a saturated solution of 3-phenylquinoline in a suitable solvent (e.g., ethanol, ethyl acetate) is a common and effective method.

• Selection: A suitable crystal for diffraction should be clear, have well-defined faces, and be of an appropriate size (typically 0.1-0.3 mm in each dimension).

Step 2: Data Collection

• The selected crystal is mounted on a goniometer head and placed in the X-ray beam of a diffractometer.

• The diffractometer rotates the crystal while irradiating it with monochromatic X-rays (e.g., from a Mo or Cu source).

• A detector records the diffraction pattern, which consists of a series of spots of varying intensities.

Step 3: Structure Solution and Refinement

• The collected diffraction data is processed to determine the unit cell dimensions and space group of the crystal.

• The initial positions of the atoms in the asymmetric unit are determined using direct methods or Patterson methods.

• The structural model is then refined by adjusting atomic positions and thermal parameters to achieve the best fit between the calculated and observed diffraction data.

Parameter	Example Data for a Phenylquinoline Derivative[8]	Significance
Chemical Formula	C15H11NO	Confirms the elemental composition of the crystal.
Formula Weight	221.25	Molecular weight of the compound in the crystal.
Crystal System	Triclinic	The basic symmetry of the crystal lattice.
Space Group	P1	The specific symmetry operations that describe the crystal.
Unit Cell Dimensions	a = 3.8692 (5) Å, b = 12.0171 (16) Å, c = 12.3209 (16) Å	The dimensions of the repeating unit of the crystal lattice.
Volume	547.14 (12) ų	The volume of the unit cell.
Z	2	The number of molecules in the unit cell.
R-factor	0.039	A measure of the agreement between the experimental and calculated structure factors. A lower value indicates a better refinement.

This data allows for the precise determination of bond lengths, angles, and intermolecular interactions, such as hydrogen bonding and π-stacking, which govern the crystal packing.[9]

Workflow for Single-Crystal XRD Analysis

Caption: Workflow of single-crystal X-ray diffraction analysis.

A Comparative Look: Alternative and Complementary Analytical Techniques

While XRD provides unparalleled detail on the solid-state structure, a comprehensive characterization of 3-phenylquinoline requires a suite of analytical techniques.[10][11][12]

Technique	Information Obtained	Sample Requirements	Destructive?	Strengths	Limitations
X-ray Diffraction (XRD)	3D atomic structure, bond lengths/angles, crystal packing.[7]	Single crystal.	No	Definitive structural elucidation.[6]	Requires high-quality single crystals.
NMR Spectroscopy	Chemical environment of atoms, molecular connectivity.[10]	Solution or solid.	No	Excellent for determining molecular structure in solution.[13]	Provides indirect structural information.[6]
Mass Spectrometry (MS)	Molecular weight, elemental composition, fragmentation patterns.[10][14]	Solid, liquid, or gas.	Yes	High sensitivity, can identify unknown compounds.[15]	Does not provide stereochemical information.
Thermal Analysis (DSC/TGA)	Melting point, thermal stability, phase transitions.[2][16]	Solid or liquid.	Yes	Provides information on the thermal properties of the material.[1]	Does not provide structural information.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for confirming the molecular structure of synthesized compounds.[17] For 3-phenylquinoline, ¹H and ¹³C NMR spectra would confirm the presence and connectivity of the quinoline and phenyl rings.[13][18][19]

Mass Spectrometry (MS): MS is essential for determining the molecular weight of 3-phenylquinoline and can provide structural information through fragmentation analysis.[14][20][21] High-resolution mass spectrometry can confirm the elemental composition.

Thermal Analysis (DSC/TGA): Techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are crucial for understanding the thermal stability and phase behavior of 3-phenylquinoline crystals, which is vital for pharmaceutical development and materials science applications.[1][2][16][22]

Complementary Nature of Analytical Techniques

Caption: Interrelation of analytical techniques for material characterization.

Conclusion

The crystallographic analysis of 3-phenylquinoline by X-ray diffraction provides the definitive three-dimensional atomic arrangement, which is indispensable for understanding its structure-property relationships. While XRD stands as the gold standard for solid-state structural elucidation, a comprehensive characterization is best achieved through a synergistic approach. The integration of data from complementary techniques such as NMR spectroscopy, mass spectrometry, and thermal analysis provides a holistic understanding of the molecule's chemical identity, connectivity, and physical properties. This integrated analytical strategy is crucial for advancing the development of 3-phenylquinoline-based therapeutics and functional materials.

References

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• 3-Phenyl-as-triazino[5,6-C]quinoline - Optional[13C NMR] - Chemical Shifts - SpectraBase.
• 3-(2,5-dimethylphenylamino)-1-methyl-3-phenylquinoline-2,4(1H,3H)-dione - Optional[13C NMR] - Chemical Shifts - SpectraBase.
• 3-Phenylquinoline - CID 282849 - PubChem - NIH.
• Supplementary Information - The Royal Society of Chemistry.
• Investigations of the Optical and Thermal Properties of the Pyrazoloquinoline Derivatives and Their Application for OLED Design - MDPI. (2020, November 16).
• (PDF) Synthesis, characterization and biological evaluation of novel 3-amino-1-(phenyl) benzo[f]quinoline-3-carbonitrile derivatives - ResearchGate. (2016, September 28).
• Synthesis, Spectroscopic, and Thermal Analyses of 2-Oxo-1,2-dihydroquinolin-8-yl 4-chlorobenzoate - MDPI. (2023, June 19).
• 3-Phenylisoquinolin-1(2H)-one - PMC - NIH.
• Thermodynamic Properties of Quinoline Derivatives: A Technical Guide for Researchers - Benchchem.
• Nonlinear optical and spectroscopic properties, thermal analysis, and hemolytic capacity evaluation of quinoline-1,3-benzodioxole chalcone - RSC Publishing. (2024, March 27).
• Synthesis, Characterization and Antimicrobial Activity of New 2-Phenylquinoline-4(3H)-one Derivatives - Oriental Journal of Chemistry.
• Synthesis of 4‐methyl‐2‐(methylsulfanyl)‐3‐phenylquinoline (37) and... - ResearchGate.
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• Mass spectrum of (2-phenylquinolin-4-yl)... | Download Scientific Diagram - ResearchGate.
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• Synthesis and Characterization and Biological Activity of Some New 3-Amino-2- Phenyl-(3H)4-Quinazolinone Derivatives - ResearchGate. (2024, December 29).
• New 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinazoline and 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinoline Derivatives: Synthesis and Biological Evaluation as Novel Anticancer Agents by Targeting G-Quadruplex - PMC.
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• Synthesis, crystal structures, and Hirshfeld analysis of three hexahydroquinoline derivatives - PMC.

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Validating the Purity of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline: A Comparative Guide to TLC, HPLC, and NMR

Executive Summary

Validating the purity of complex heterocyclic compounds like 2-(2,6-Dimethylmorpholino)-3-phenylquinoline requires a multi-faceted analytical approach. This compound features a highly lipophilic 3-phenyl ring and a bulky, basic 2-(2,6-dimethylmorpholino) moiety attached to a conjugated quinoline core. For researchers and drug development professionals, relying on a single chromatographic method introduces systemic risk. This guide objectively compares Thin-Layer Chromatography (TLC) against High-Performance Liquid Chromatography (HPLC) and quantitative NMR (qNMR), providing field-proven, self-validating protocols to ensure absolute chemical integrity.

Chemical Profiling & Chromatographic Causality

Before executing any protocol, an Application Scientist must analyze the molecular structure to predict chromatographic behavior.

• The Problem: The compound contains two distinct basic nitrogen atoms (the quinoline core nitrogen and the morpholine nitrogen). On standard normal-phase silica gel, these basic sites will interact strongly with weakly acidic silanol groups (Si-OH) via hydrogen bonding and ion-exchange mechanisms. This inevitably leads to severe peak tailing, streaking, and irreversible adsorption.

• The Causality-Driven Solution: To achieve sharp, well-resolved spots, we must suppress the ionization of the silanol groups and compete for binding sites. As highlighted by[1], highly substituted basic compounds require a volatile base modifier in the mobile phase. Adding 0.5% to 1.0% Triethylamine (TEA) effectively neutralizes the silica surface, ensuring predictable migration.

Self-Validating TLC Protocol

This step-by-step methodology is designed as a self-validating system, ensuring that external variables (like plate degradation or matrix effects) do not produce false-positive impurity readings.

Step 1: Stationary Phase & Chamber Preparation

• Stationary Phase: Use Silica gel 60 F254 aluminum-backed plates.

• Mobile Phase Optimization: Prepare a mixture of Hexane : Ethyl Acetate (70:30, v/v) and add exactly 0.5% Triethylamine (TEA).

• Saturation: Line the development chamber with filter paper and allow 15 minutes for solvent vapor saturation. This prevents edge effects and ensures uniform capillary action.

Step 2: Sample Application & Co-Spotting

• Dissolve the crude sample and a highly pure reference standard in HPLC-grade dichloromethane (1 mg/mL).

• Apply 2 µL spots using a precision glass capillary.

• Validation Check: Always apply a "co-spot" (crude sample + reference standard overlapping). If the co-spot resolves into a single, uniform shape without splitting, it confirms identity without matrix interference.

Step 3: 2D-TLC for Stability Validation

Certain heterocycles can degrade on acidic silica plates, creating artifact spots that look like impurities. To validate sample stability:

• Spot the sample in the bottom-left corner of a square plate.

• Develop the plate, remove it, and dry it completely under a stream of nitrogen.

• Rotate the plate 90 degrees and develop it again in the same mobile phase.

• Interpretation: All legitimate spots will lie perfectly on a diagonal line. Any spots falling off the diagonal indicate on-plate degradation, not inherent sample impurities.

Step 4: Orthogonal Visualization

• Primary (UV 254 nm): The conjugated 3-phenylquinoline core will strongly quench the green fluorescence of the F254 indicator, appearing as a dark spot.

• Secondary (Dragendorff’s Reagent): Spray the plate with Dragendorff’s reagent. This stain specifically reacts with tertiary amines to form an orange/brown complex[2]. Expert Insight: If the 3-phenyl group was installed via a cross-coupling reaction, unreacted phenylboronic acid will be UV-active but will not stain with Dragendorff's. This dual-visualization strategy provides immediate chemical specificity.

Comparative Analysis: TLC vs. HPLC vs. qNMR

While standard TLC is excellent for rapid reaction monitoring, High-Performance Thin-Layer Chromatography (HPTLC) bridges the gap between qualitative TLC and quantitative HPLC. As noted in the [3], HPTLC is not in competition with HPLC but serves as a powerful complementary method.

Analytical Parameter	Standard TLC	HPTLC	RP-HPLC-UV	qNMR
Separation Mechanism	Adsorption (Normal Phase)	Adsorption (Standardized)	Partition (Reversed Phase)	Magnetic Resonance
Resolution Power	Low to Moderate	High	Very High	N/A (Structural)
Limit of Detection (LOD)	~100-500 ng	~10-50 ng	~0.1-1 ng	~1-5 µg
Analysis Time	10-15 mins	20-30 mins	5-20 mins	10-15 mins
Cost per Sample	Very Low	Low	Moderate	High
Primary Utility	Reaction monitoring, rapid screening	Quantitative purity, GMP compliance	High-resolution impurity profiling	Absolute purity, structural confirmation

Visualizing the Orthogonal Workflow

Relying on a single mechanism is a critical flaw in purity validation. The fundamental usage of reversed phases in HPLC versus unmodified silica gel in HPTLC provides the most glaringly orthogonal elements for purity validation ()[4].

Comparison of separation mechanisms between Normal Phase TLC and Reversed Phase HPLC.

By combining these methods, researchers create an impenetrable validation workflow. TLC identifies highly lipophilic impurities that might be retained indefinitely on an HPLC C18 column. HPLC provides the precise quantification of related substances. Finally, qNMR confirms the exact proton integration of the 2,6-dimethyl groups and the quinoline aromatic protons, ensuring absolute purity without the need for an external reference standard.

Orthogonal purity validation workflow for quinoline derivatives.

References

• A Review on Comparison of HPLC and HPTLC - Journal of Innovations in Applied Pharmaceutical Science. Available at:[Link]

• An Overview of HPTLC and HPLC: Theory, Practice, and New Advancements - Journal of Science and Technology. Available at:[Link]

• Method Validation Approaches for Pharmaceutical Assessments – Highlights with HPTLC Techniques - IntechOpen. Available at: [Link]

• TLC and HPTLC assay of quinoline-quinuclidine alkaloids in Cinchonae cortex - ResearchGate. Available at: [Link]

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Comparative Cytotoxicity of Morpholine-Substituted Quinolines: A Mechanistic and Methodological Guide

As a Senior Application Scientist in early-stage oncology drug discovery, I frequently evaluate privileged scaffolds to determine their translational viability. The quinoline nucleus is a cornerstone of medicinal chemistry, but its raw form often lacks the solubility and target specificity required for modern therapeutics. The strategic introduction of a morpholine ring fundamentally alters the pharmacokinetic and pharmacodynamic landscape of these molecules.

Morpholine acts as a structural spacer, a solubilizing moiety, and a critical hydrogen-bond acceptor. When appended to quinolines or tetrahydroquinolines, it directs the molecule toward specific kinase hinge regions (like mTOR) or stabilizes DNA-enzyme cleavage complexes (like Topoisomerase I). This guide objectively compares the cytotoxic profiles of recent morpholine-substituted quinolines, dissects their structure-activity relationships (SAR), and provides the self-validating experimental protocols required to benchmark them.

Comparative Cytotoxicity & Structure-Activity Relationships (SAR)

The biological activity of morpholine-substituted quinolines is highly dependent on secondary functional groups. The morpholine ring ensures cellular penetrance and target anchoring, but the electron-withdrawing or steric properties of auxiliary substituents dictate the ultimate cytotoxic potency.

Quantitative Cytotoxicity Comparison

The following table synthesizes recent in vitro data comparing various morpholine-substituted quinoline derivatives against standard human cancer cell lines.

Compound	Structural Class	Key Substituents	Target Cell Line	IC₅₀ Value	Primary Mechanism
Compound 10e	Tetrahydroquinoline	Morpholine, 3,5-bis(CF₃)	A549 (Lung)	0.033 ± 0.003 µM	mTOR Inhibition[1]
Compound 10h	Tetrahydroquinoline	Morpholine, 3,5-bis(CF₃)	MCF-7 (Breast)	0.087 ± 0.007 µM	mTOR Inhibition[1]
Compound 6e	Quinoline-Triazole	Morpholine, Chloro	MDA-MB-231 (Breast)	17.20 ± 0.09 µM	Apoptosis Induction[2]
Compound 6f	Quinoline-Triazole	Morpholine, Fluoro	MDA-MB-231 (Breast)	23.56 ± 0.09 µM	Apoptosis Induction[2]
Compound 8	Quinoline	3-Morpholinyl, 6,8-Dibromo	C6 (Glioblastoma)	46.3 µg/mL	Topoisomerase I Inhibition[3]

Causality in SAR: Why Do These Substitutions Work?

• Trifluoromethyl (CF₃) Groups (Compounds 10e, 10h): The inclusion of highly electron-withdrawing CF₃ groups drastically increases lipophilicity, allowing the molecule to deeply penetrate the hydrophobic binding pocket of the mTOR kinase. The morpholine oxygen simultaneously forms a crucial hydrogen bond with the kinase hinge region, resulting in nanomolar (0.033 µM) efficacy[1].

• Halogenation (Compounds 6e, 6f, 8): Bromine or chlorine substitutions on the quinoline core increase steric bulk and polarizability. In the case of Compound 8, the 6,8-dibromo substitution forces a conformation that effectively intercalates DNA or blocks Topoisomerase I, leading to DNA fragmentation and apoptosis[3].

Caption: Mechanistic divergence of morpholine-substituted quinolines based on secondary functional groups.

Self-Validating Experimental Workflows

A protocol is only as reliable as its internal controls. In my laboratory, we employ a "self-validating" assay architecture. This means every microplate or flow cytometry run contains internal checks that authenticate the data before any statistical analysis is performed.

Caption: Self-validating experimental workflow for assessing quinoline derivative cytotoxicity.

Protocol A: High-Fidelity MTT Cytotoxicity Assay

We utilize the MTT assay to measure metabolic viability. The causality behind this specific setup is to eliminate edge effects and solvent-induced artifacts, which frequently skew IC₅₀ calculations in lipophilic quinoline derivatives.

Step-by-Step Methodology:

• Cell Seeding: Seed A549 or MCF-7 cells at a density of 5×103 cells/well in the inner 60 wells of a 96-well plate.

  • Self-Validation Check: Fill the outer 36 perimeter wells with 200 µL of sterile PBS. This prevents evaporation-induced edge effects that cause false-positive toxicity readings in the outer columns.

• Compound Preparation: Dissolve the morpholine-quinoline derivative in 100% DMSO to create a 10 mM stock. Perform serial dilutions in complete culture media.

  • Self-Validation Check: Ensure the final DMSO concentration in all wells (including controls) is exactly 0.1%. Higher DMSO concentrations independently trigger apoptosis, confounding results.

• Treatment: Apply the compound at concentrations ranging from 0.01 µM to 100 µM for 72 hours at 37°C, 5% CO₂. Include a positive control (e.g., Everolimus for mTOR targets, or 5-Fluorouracil)[1],[3].

• MTT Incubation: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. The mitochondrial reductases of viable cells will convert the yellow tetrazolium salt to purple formazan.

• Solubilization & Reading: Remove media, add 150 µL of DMSO to dissolve the formazan crystals, and read absorbance at 570 nm. Calculate IC₅₀ using non-linear regression.

Protocol B: Annexin V/PI Flow Cytometry for Apoptosis

To prove that the cytotoxicity observed in the MTT assay is due to programmed cell death (apoptosis) rather than non-specific necrosis, we use dual-staining flow cytometry.

Step-by-Step Methodology:

• Induction: Treat cells with the calculated IC₅₀ and 2×IC₅₀ concentrations of the morpholine-quinoline derivative for 48 hours.

• Harvesting: Collect both the floating (dead/dying) and adherent cells. Causality: Failing to collect floating cells artificially deflates the late-apoptotic population.

• Staining: Wash cells with cold PBS and resuspend in 1X Annexin V Binding Buffer. Add 5 µL of FITC-Annexin V and 5 µL of Propidium Iodide (PI). Incubate for 15 minutes in the dark.

• Self-Validating Controls (Critical):

  • Unstained Cells: Establishes the baseline autofluorescence gate.

  • Single-Stain Annexin V: Used for fluorescence compensation (removes FITC bleed-over into the PI channel).

  • Single-Stain PI: Used for fluorescence compensation.

  • Biological Positive Control: Cells treated with 1 mM H₂O₂ for 4 hours to confirm the reagents actively bind phosphatidylserine and DNA.

• Analysis: Run on a flow cytometer. Early apoptotic cells will be Annexin V⁺ / PI⁻, while late apoptotic cells will be Annexin V⁺ / PI⁺.

Conclusion

The integration of a morpholine ring into the quinoline scaffold is a highly effective strategy for generating potent anticancer agents. As demonstrated, coupling morpholine with highly electronegative groups (like bis-trifluoromethyl) yields exceptional mTOR inhibitors with nanomolar efficacy[1], while halogenation drives the scaffold toward Topoisomerase I inhibition[3]. By employing rigorous, self-validating experimental workflows, researchers can accurately benchmark these promising chemotypes and accelerate their trajectory toward clinical development.

References

• Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis Source: MDPI (2025) URL:[Link]

• Synthesis of New Quinoline based Morpholine-1,2,3-Triazole Hybrids and their Cytotoxicity Source: Asian Journal of Chemistry (2024) URL:[Link]

• Biological activity and molecular docking studies of some new quinolines as potent anticancer agents Source: ProQuest (2023) URL:[Link]

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• 2. researchgate.net [researchgate.net]
• 3. Biological activity and molecular docking studies of some new quinolines as potent anticancer agents - ProQuest [proquest.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline

For researchers and professionals in the dynamic field of drug development, the responsible management of chemical compounds is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline, a compound that, due to its quinoline and morpholine moieties, necessitates careful handling as hazardous waste. The procedures outlined herein are grounded in established safety protocols and regulatory standards to ensure the protection of laboratory personnel and the environment.

I. Hazard Profile and Essential Safety Precautions

Personal Protective Equipment (PPE): Before initiating any disposal procedures, it is mandatory to be equipped with the appropriate PPE:

• Chemical-resistant gloves: Nitrile gloves are a suitable choice.[1][5]

• Eye Protection: Chemical safety goggles or a face shield are essential to prevent splashes.[1]

• Laboratory Coat: A full-length lab coat must be worn to protect against skin contact.[5]

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.[1]

II. Quantitative Hazard Data Summary for Related Compounds

To provide a clearer understanding of the potential hazards, the following table summarizes the classification and hazard statements for representative quinoline and morpholine compounds. This information should be considered as a guideline for the safe handling and disposal of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline.

Hazard Category	GHS Classification (for related compounds)	Hazard Statement
Acute Oral Toxicity	Category 3 or 4	H301/H302: Toxic or Harmful if swallowed[1][6]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[6][7]
Serious Eye Damage/Irritation	Category 2 or 2A	H319: Causes serious eye irritation[6][7][8]
Acute Dermal Toxicity	Category 3	H311: Toxic in contact with skin[9]
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation[6][7]
Hazardous to the Aquatic Environment	Long-term (Chronic)	Toxic to aquatic life with long lasting effects[2]

III. Step-by-Step Disposal Protocol

The disposal of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline must be conducted in a manner that ensures the safety of all laboratory personnel and prevents any contamination of the environment. The following protocol provides a systematic approach to its disposal.

Step 1: Waste Segregation and Collection

• Solid Waste:

  • Collect any solid 2-(2,6-Dimethylmorpholino)-3-phenylquinoline waste, including contaminated items such as weighing paper, pipette tips, and gloves, in a designated, leak-proof, and compatible hazardous waste container.[5]

  • Ensure the container is clearly labeled for solid hazardous waste.[1] Avoid generating dust during the transfer of solid materials.[1]

• Liquid Waste:

  • Aqueous and organic solutions containing 2-(2,6-Dimethylmorpholino)-3-phenylquinoline should be collected in a separate, clearly labeled, and sealed hazardous liquid waste container.[5]

  • Do not mix this waste stream with other incompatible chemical wastes.[1]

• Sharps:

  • Any sharps, such as needles or broken glass, that are contaminated with the compound must be disposed of in a designated sharps container.[5]

Step 2: Labeling of Waste Containers

Proper labeling of all waste containers is a critical step to ensure safe handling and disposal. The label must include the following information:

• The full chemical name: "2-(2,6-Dimethylmorpholino)-3-phenylquinoline"[5]

• The words "Hazardous Waste"

• A clear indication of the associated hazards (e.g., "Toxic," "Irritant," "Environmental Hazard")[5]

• The date of waste accumulation

Step 3: Storage of Hazardous Waste

• Store all hazardous waste containers in a designated, well-ventilated, and secure area.[5]

• The storage area should be away from incompatible materials to prevent any accidental reactions.[10]

• Ensure that all containers are tightly sealed to prevent any leaks or spills.[10]

Step 4: Arranging for Final Disposal

• The final disposal of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline waste must be carried out through your institution's Environmental Health and Safety (EH&S) department or a licensed hazardous waste disposal company.[5]

• These facilities are equipped to handle and treat hazardous chemicals, typically through methods like high-temperature incineration, to neutralize their hazardous properties.[1]

• Adherence to the U.S. Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA) is mandatory for the management of hazardous waste from its generation to its final disposal, often referred to as "cradle-to-grave" management.[11]

IV. Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for 2-(2,6-Dimethylmorpholino)-3-phenylquinoline.

Caption: Disposal workflow for 2-(2,6-Dimethylmorpholino)-3-phenylquinoline.

V. Spill Management

In the event of a spill, the following steps should be taken:

• Evacuate all non-essential personnel from the area.

• If safe to do so, eliminate any sources of ignition.[3]

• Wearing appropriate PPE, contain the spill using a non-flammable absorbent material such as sand or diatomaceous earth.[3]

• Carefully collect the absorbed material and place it in a labeled hazardous waste container for disposal.

• Decontaminate the spill area with a suitable solvent, and collect the rinsate as hazardous liquid waste.[1]

By adhering to these detailed procedures, researchers and laboratory professionals can ensure the safe and compliant disposal of 2-(2,6-Dimethylmorpholino)-3-phenylquinoline, thereby fostering a secure and environmentally responsible research environment.

References

• Morpholine - SAFETY D
• Hazardous Waste Disposal in the Workplace: EPA Regul
• How to Properly Manage Hazardous Waste Under EPA Regul
• 2 - SAFETY D
• 6 - SAFETY D
• Safe Disposal of Quinolin-8-ylmethanesulfonamide: A Procedural Guide - Benchchem.
• QUINOLINE FOR SYNTHESIS - Loba Chemie.
• Proper Disposal of 5,6-Dihydroxy-8-aminoquinoline: A Comprehensive Guide for Labor
• Learn the Basics of Hazardous Waste | US EPA.
• Chemical Waste Disposal Guidelines.
• Morpholine (CAS: 110-91-8)
• Safety Data Sheet: quinoline - Chemos GmbH&Co.KG.
• 8 - Safety d
• Storing Hazardous Waste In Your Labor
• SAFETY D

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